Diisopropyl phthalate-d4

Core Science & Biosynthesis

The Role of Diisopropyl Phthalate-d4 in Analytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Diisopropyl phthalate-d4 (DIPP-d4) in modern analytical research. Primarily utilized as a high-purity internal standard, DIPP-d4 is instrumental for the accurate quantification of diisopropyl phthalate (B1215562) and other related phthalate esters in a variety of complex matrices. Its importance spans environmental monitoring, toxicological research, and quality control in the pharmaceutical and consumer product industries.

Core Application: Isotope Dilution Mass Spectrometry

Diisopropyl phthalate-d4 is a deuterated analog of Diisopropyl phthalate, a common plasticizer that is frequently subject to regulatory scrutiny due to potential endocrine-disrupting properties. The core utility of DIPP-d4 lies in the isotope dilution technique, a gold-standard quantification method in mass spectrometry (MS).

In this method, a known quantity of the isotopically labeled standard (DIPP-d4) is added to a sample at the beginning of the analytical workflow.[1] Because DIPP-d4 is chemically identical to the native DIPP, it experiences the same physical and chemical effects throughout sample preparation, extraction, and analysis. This includes any loss of analyte during these steps.

However, as DIPP-d4 has a greater mass due to the replacement of four hydrogen atoms with deuterium, it can be distinguished from the native analyte by the mass spectrometer. By measuring the ratio of the native analyte to the labeled internal standard, a highly accurate and precise quantification can be achieved, correcting for variations in extraction efficiency and instrumental response. This technique is particularly crucial for trace-level detection in complex samples where matrix effects can significantly impact analytical results.

Key Research Areas

The application of Diisopropyl phthalate-d4 as an internal standard is critical in several research domains:

• Environmental Monitoring: Quantifying the presence and concentration of phthalates in environmental samples such as water, soil, sediment, and air to assess pollution levels and ecosystem impact.

• Human Biomonitoring: Measuring phthalate metabolites in biological matrices like urine and blood to determine human exposure levels and conduct toxicological risk assessments.

• Food and Beverage Quality Control: Detecting the migration of phthalates from packaging materials into foodstuffs and beverages, ensuring consumer safety and regulatory compliance.

• Pharmaceutical and Drug Development: Monitoring for leachable phthalates from plastic components used in drug manufacturing, storage, and delivery systems to ensure the purity and safety of pharmaceutical products.

Experimental Protocols and Methodologies

The following sections detail a representative experimental protocol for the analysis of phthalates, including Diisopropyl phthalate, in water samples using Diisopropyl phthalate-d4 as an internal standard, based on methodologies similar to EPA Method 8270D.

Sample Preparation: Liquid-Liquid Extraction

• Sample Collection: Collect a 1-liter water sample in a pre-cleaned amber glass container.

• Internal Standard Spiking: Add a precise volume of Diisopropyl phthalate-d4 solution (e.g., 50 µL of a 100 µg/mL solution) to the water sample.

• pH Adjustment: Adjust the sample pH to < 2 using a suitable acid (e.g., 1:1 HCl).

• Extraction:

  • Transfer the sample to a 2-liter separatory funnel.

  • Add 60 mL of dichloromethane (B109758) (DCM) to the funnel, seal, and shake vigorously for 2 minutes, with periodic venting.

  • Allow the layers to separate and drain the lower organic layer into a flask.

  • Repeat the extraction two more times with fresh 60 mL aliquots of DCM, combining the organic extracts.

• Drying and Concentration:

  • Pass the combined extract through a column of anhydrous sodium sulfate (B86663) to remove residual water.

  • Concentrate the dried extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator.

  • Further concentrate to a final volume of 1.0 mL under a gentle stream of nitrogen.

• Final Preparation: The sample is now ready for GC-MS analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The concentrated extract is analyzed using a GC-MS system. The following table summarizes typical instrumental conditions.

Parameter	Specification
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	30 m x 0.25 mm ID x 0.25 µm film thickness, 5% Phenyl Methyl Siloxane (or equivalent)
Oven Program	Initial temp 60 °C, hold for 2 min; ramp to 300 °C at 10 °C/min; hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quantification Ions
Diisopropyl phthalate	m/z 149 (primary), 209 (secondary)
Diisopropyl phthalate-d4	m/z 153 (primary), 213 (secondary)

Data Presentation and Performance

The use of Diisopropyl phthalate-d4 allows for robust and reliable quantification. The following table presents representative method performance data for phthalate analysis, compiled from various studies.

Analyte	Matrix	Recovery (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Diethyl Phthalate (DEP)	Coffee Brew	83 ± 5	-	-
Di-n-butyl Phthalate (DBP)	Indoor Air	91.3 - 99.9	-	-
Di(2-ethylhexyl) Phthalate (DEHP)	Liquor	89 - 112	-	-
Various Phthalates	Non-alcoholic Beverages	91.5 - 118.1	0.5 - 1.0 ng/L	1.5 - 3.0 ng/L
Diisopropyl Phthalate (DiPP)	Bottled Water	-	0.3 - 2.6 ng/mL	-

Note: Data is compiled from multiple sources and represents typical performance; actual results will vary by laboratory, matrix, and specific method.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the analysis of phthalates in an environmental sample using Diisopropyl phthalate-d4 as an internal standard.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]

Diisopropyl Phthalate-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl phthalate-d4 (DIPP-d4) is the deuterated form of diisopropyl phthalate (B1215562) (DIPP), a phthalic acid ester. Due to the incorporation of four deuterium (B1214612) atoms, DIPP-d4 serves as an invaluable tool in analytical and research settings, primarily as an internal standard for the quantification of diisopropyl phthalate and other phthalates in various matrices. Its use significantly improves the accuracy and precision of analytical methods by correcting for analyte loss during sample preparation and instrumental analysis. This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Diisopropyl phthalate-d4, with a focus on its use in experimental protocols relevant to researchers in environmental science, toxicology, and drug development.

Chemical Structure and Properties

Diisopropyl phthalate-d4 is structurally identical to its non-deuterated counterpart, with the exception of four deuterium atoms on the benzene (B151609) ring. This isotopic labeling does not significantly alter its chemical properties but provides a distinct mass difference, which is crucial for its use in mass spectrometry-based analytical techniques.[1]

Chemical Structure:

Table 1: Chemical and Physical Properties of Diisopropyl Phthalate-d4

Property	Value	References
Chemical Name	Diisopropyl phthalate-d4	[2]
Synonyms	1,2-Benzenedicarboxylic Acid-d4 1,2-bis(1-methylethyl) ester, Diisopropyl Phthalic Acid-d4	[3][4][5]
CAS Number	2708282-44-2	[2][3]
Molecular Formula	C₁₄H₁₄D₄O₄	[4][5]
Molecular Weight	254.31 g/mol	[2][4]
Appearance	Clear liquid or powder	[1][6]
Density	Approximately 1.07 g/cm³ at 20°C	[1]
Solubility	Soluble in organic solvents such as Chloroform, Dichloromethane, DMSO	[6]
Storage	2-8°C, protected from air and light	[3][6]

Synthesis

Diisopropyl phthalate-d4 is synthesized through isotopic labeling of diisopropyl phthalate.[1] The process typically involves the reaction of phthalic anhydride-d4 with isopropanol (B130326) in the presence of an acid catalyst. The resulting product is then purified using techniques such as distillation or chromatography to ensure high isotopic and chemical purity.

Applications in Research and Analysis

The primary application of Diisopropyl phthalate-d4 is as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of diisopropyl phthalate and other phthalates in complex matrices.[1] This is particularly important in:

• Environmental Monitoring: Assessing the levels of phthalates in water, soil, air, and sediment.

• Food Safety: Detecting phthalate contamination in food products and packaging materials.

• Toxicological and Human Biomonitoring Studies: Measuring exposure to phthalates by analyzing their metabolites in biological samples such as urine and blood.

• Consumer Product Testing: Ensuring compliance with regulations regarding phthalate content in toys, cosmetics, and medical devices.

Experimental Protocols: Quantification of Phthalates using DIPP-d4 as an Internal Standard

The following is a generalized experimental protocol for the analysis of phthalates in a given sample matrix using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Diisopropyl phthalate-d4 as an internal standard.

1. Sample Preparation

• Extraction: The method of extraction depends on the sample matrix.

  • Liquid Samples (e.g., water, beverages): Liquid-liquid extraction with a suitable organic solvent (e.g., hexane, dichloromethane) or solid-phase extraction (SPE) are commonly used.

  • Solid Samples (e.g., soil, food, plastic): Soxhlet extraction, ultrasonic extraction, or pressurized liquid extraction with an appropriate solvent system is employed.

• Internal Standard Spiking: A known amount of Diisopropyl phthalate-d4 solution is added to the sample at the beginning of the sample preparation process. This allows for the correction of any analyte loss during the subsequent steps.

• Cleanup: The extract may require a cleanup step to remove interfering compounds. This can be achieved using techniques such as gel permeation chromatography (GPC) or solid-phase extraction (SPE).

• Concentration: The cleaned extract is then concentrated to a small volume, typically under a gentle stream of nitrogen.

2. Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Injection: A small aliquot of the concentrated extract is injected into the GC system.

  • Separation: The phthalates are separated on a capillary column (e.g., DB-5ms).

  • Detection: The mass spectrometer is operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to detect and quantify the target phthalates and the DIPP-d4 internal standard based on their specific mass-to-charge ratios (m/z).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Injection: A portion of the final extract is injected into the LC system.

  • Separation: The analytes are separated on a C18 or phenyl-hexyl column using a mobile phase gradient (e.g., water and methanol/acetonitrile).

  • Detection: The mass spectrometer, typically a triple quadrupole, is operated in MRM mode. Specific precursor-to-product ion transitions for each phthalate and DIPP-d4 are monitored for highly selective and sensitive quantification.

3. Data Analysis

• Quantification: The concentration of each target phthalate is determined by comparing the peak area ratio of the analyte to the Diisopropyl phthalate-d4 internal standard against a calibration curve prepared with known concentrations of the analytes and a constant concentration of the internal standard.

Experimental Workflow Diagram

Caption: Generalized workflow for phthalate analysis using Diisopropyl phthalate-d4 as an internal standard.

Application in Metabolic and Toxicological Studies

While the primary use of Diisopropyl phthalate-d4 is as an internal standard, deuterated compounds are also powerful tools in metabolic and toxicological research. The use of isotopically labeled compounds allows for the tracing of the parent compound and its metabolites through biological systems, distinguishing them from endogenous or background levels of the non-labeled compound.

Studies on other deuterated phthalates, such as D4-diethyl phthalate (DEP) and D4-di(2-ethylhexyl) phthalate (DEHP), have been conducted to investigate their absorption, distribution, metabolism, and excretion (ADME) in humans.[1] These studies have shown that phthalates are rapidly metabolized to their corresponding monoesters and, for higher molecular weight phthalates, further oxidized metabolites, which are then excreted in the urine.[1]

Although specific studies detailing the use of Diisopropyl phthalate-d4 as a metabolic tracer for diisopropyl phthalate are not widely available, the principles are the same. A proposed metabolic pathway for diisopropyl phthalate, based on the metabolism of other phthalates, is hydrolysis to monoisopropyl phthalate (MIPP), which is the primary urinary metabolite. The use of DIPP-d4 in such studies would enable precise tracking of the metabolic fate of diisopropyl phthalate without interference from environmental exposure to the non-deuterated form.

Potential Metabolic Pathway Diagram

Caption: Proposed metabolic pathway of Diisopropyl phthalate-d4.

Conclusion

Diisopropyl phthalate-d4 is an essential tool for researchers and scientists in various fields. Its primary role as an internal standard in analytical methods ensures the high quality and reliability of data for the quantification of phthalates. Furthermore, its potential use as a tracer in metabolic and toxicological studies offers a powerful means to investigate the ADME of diisopropyl phthalate. This technical guide provides a foundational understanding of the properties and applications of Diisopropyl phthalate-d4 to support its effective use in research and development.

References

• 1. Excretion of Urinary Metabolites of the Phthalate Esters DEP and DEHP in 16 Volunteers after Inhalation and Dermal Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Urinary phthalate metabolites and their biotransformation products: predictors and temporal variability among men and women - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Diisopropyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Diisopropyl phthalate-d4, a deuterated internal standard crucial for accurate quantification in mass spectrometry-based analyses. This document outlines two primary synthetic strategies, providing detailed experimental protocols, quantitative data, and workflow visualizations to facilitate reproducible and efficient synthesis in a research and development setting.

Introduction

Diisopropyl phthalate-d4 is the deuterium-labeled analog of Diisopropyl phthalate (B1215562), a widely used plasticizer. The incorporation of four deuterium (B1214612) atoms onto the aromatic ring provides a distinct mass shift, making it an ideal internal standard for analytical applications, particularly in environmental monitoring, toxicology studies, and pharmacokinetic research.[1] Its use allows for the correction of matrix effects and variations during sample preparation and analysis, leading to more precise and reliable quantification of the parent compound. This guide details two robust synthetic pathways: the esterification of phthalic anhydride-d4 with isopropanol (B130326) and the direct deuteration of diisopropyl phthalate.

Physicochemical Properties

A summary of the key physicochemical properties of Diisopropyl phthalate-d4 is presented in Table 1.

Property	Value
Molecular Formula	C₁₄H₁₄D₄O₄
Molecular Weight	254.31 g/mol [2]
CAS Number	2708282-44-2[1]
Appearance	Solid
Boiling Point	284 °C (of non-deuterated analog)
Melting Point	131-134 °C (of phthalic anhydride-d4 precursor)
Isotopic Purity	Typically ≥98 atom % D

Synthetic Strategies

There are two primary approaches for the synthesis of Diisopropyl phthalate-d4:

• Esterification of Phthalic Anhydride-d4 with Isopropanol: This is a common and reliable method that involves a two-step process starting from the commercially available Phthalic acid-d4.

• Direct Deuteration of Diisopropyl Phthalate: This method involves the direct exchange of hydrogen atoms for deuterium atoms on the aromatic ring of the non-labeled Diisopropyl phthalate.

Route 1: Esterification of Phthalic Anhydride-d4 with Isopropanol

This synthetic route is often preferred due to the high isotopic purity of commercially available deuterated starting materials. The overall workflow is depicted below.

Caption: Workflow for the synthesis of Diisopropyl phthalate-d4 via esterification.

Experimental Protocol: Step 1 - Preparation of Phthalic Anhydride-d4 from Phthalic Acid-d4

This procedure describes the dehydration of commercially available Phthalic acid-d4.

Materials:

• Phthalic acid-d4

• Round-bottom flask

• Distillation apparatus (short path) or sublimation apparatus

• Heating mantle

Procedure:

• Place the Phthalic acid-d4 into a round-bottom flask.

• Heat the flask gently under atmospheric pressure or reduced pressure.

• The Phthalic acid-d4 will dehydrate and sublime.

• Collect the crystalline Phthalic anhydride-d4 on a cold finger or in the receiving flask.

• The reaction is typically quantitative.

Experimental Protocol: Step 2 - Esterification of Phthalic Anhydride-d4 with Isopropanol

This protocol is adapted from established methods for the synthesis of dialkyl phthalates.

Materials:

• Phthalic anhydride-d4 (1.0 eq)

• Isopropanol (2.2 - 2.5 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq) or concentrated Sulfuric Acid (catalytic amount)

• Toluene (B28343) or Benzene

• Round-bottom flask

• Dean-Stark apparatus and reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add Phthalic anhydride-d4 (1.0 eq), isopropanol (2.2 - 2.5 eq), and a suitable solvent such as toluene or benzene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Esterification: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

• Reaction Monitoring: The reaction is monitored by the amount of water collected. The reaction is considered complete when the theoretical amount of water has been collected (typically 4-6 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a 5% aqueous sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted phthalic anhydride.

  • Wash the organic layer sequentially with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude Diisopropyl phthalate-d4.

• Purification: The crude product can be further purified by vacuum distillation to obtain the final product with high purity.

Table 2: Summary of Typical Reaction Conditions for Esterification

Parameter	Condition
Stoichiometry (Anhydride:Alcohol)	1 : 2.2 - 2.5
Catalyst	p-Toluenesulfonic acid or H₂SO₄
Solvent	Toluene or Benzene
Reaction Temperature	Reflux
Reaction Time	4 - 6 hours
Typical Yield	70 - 85%

Route 2: Direct Deuteration of Diisopropyl Phthalate

This approach involves the direct exchange of aromatic protons on Diisopropyl phthalate with deuterium. Several methods can be employed, with acid-catalyzed and metal-catalyzed reactions being the most common.

Caption: General workflow for the direct deuteration of Diisopropyl phthalate.

General Methodologies for Direct Deuteration

• Acid-Catalyzed Deuteration: This is a classic method for introducing deuterium onto an aromatic ring. It typically involves heating the aromatic compound with a strong deuterated acid, such as deuterated sulfuric acid (D₂SO₄) in deuterium oxide (D₂O). The electrophilic aromatic substitution reaction leads to the exchange of hydrogen for deuterium.

• Metal-Catalyzed Deuteration: Various transition metal catalysts can facilitate the H/D exchange.

  • Iridium-Catalyzed Ortho-Directed Exchange: Iridium catalysts can selectively deuterate the positions ortho to a directing group. For Diisopropyl phthalate, the ester groups could potentially direct the deuteration.

  • Palladium-Catalyzed Deuteration: Palladium on carbon (Pd/C) in the presence of a deuterium source like D₂O can be an effective system for H/D exchange on aromatic rings.

Representative Experimental Protocol: Acid-Catalyzed Deuteration

This is a general protocol that would require optimization for Diisopropyl phthalate.

Materials:

• Diisopropyl phthalate

• Deuterated sulfuric acid (D₂SO₄)

• Deuterium oxide (D₂O)

• Reaction vial or flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Sodium bicarbonate solution (saturated)

• Organic solvent (e.g., dichloromethane (B109758) or ethyl acetate)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Reaction Setup: In a reaction vial, dissolve Diisopropyl phthalate in a minimal amount of a suitable co-solvent if necessary. Add D₂O followed by the cautious addition of D₂SO₄.

• Reaction: Heat the mixture with stirring at an elevated temperature (e.g., 100-150 °C) for an extended period (24-72 hours). The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the decrease in the aromatic proton signals.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acid by adding a saturated solution of sodium bicarbonate until effervescence ceases.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

• Purification: The crude product should be purified, for example, by column chromatography on silica (B1680970) gel, to remove any byproducts and unreacted starting material.

Table 3: General Parameters for Direct Deuteration

Parameter	Condition
Deuterium Source	D₂SO₄/D₂O or D₂O with a metal catalyst
Catalyst	Strong acid or Transition metal complex (e.g., Ir, Pd)
Reaction Temperature	100 - 150 °C
Reaction Time	24 - 72 hours
Isotopic Incorporation	Variable, requires optimization

Purification and Characterization

Regardless of the synthetic route, the final product must be rigorously purified and characterized to ensure high chemical and isotopic purity.

• Purification:

  • Column Chromatography: Silica gel chromatography is effective for removing non-deuterated starting material and other impurities.

  • Vacuum Distillation: This is a suitable method for purifying the final liquid product.

• Characterization:

  • Mass Spectrometry (MS): To confirm the molecular weight and determine the level of deuterium incorporation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: To confirm the disappearance or reduction of signals corresponding to the aromatic protons.

    • ²H NMR: To confirm the presence and location of the deuterium atoms.

    • ¹³C NMR: To confirm the carbon skeleton of the molecule.

  • High-Performance Liquid Chromatography (HPLC): To assess the chemical purity of the final product.

Conclusion

This technical guide has outlined two viable synthetic pathways for the preparation of Diisopropyl phthalate-d4. The esterification of Phthalic anhydride-d4 offers a more controlled and often higher-yielding route to a product with high isotopic purity. The direct deuteration method, while potentially more direct, typically requires significant optimization to achieve high levels of deuterium incorporation and may be less selective. The choice of method will depend on the availability of starting materials, the required isotopic purity, and the scale of the synthesis. For all methods, thorough purification and characterization are essential to ensure the quality of the final product for its intended analytical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]

Diisopropyl phthalate-d4 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This document provides key technical specifications for Diisopropyl Phthalate-d4, a deuterated analog of Diisopropyl Phthalate. This stable isotope-labeled compound is primarily utilized as an internal standard in mass spectrometry-based analyses, such as in studies of plasticizers and their metabolites.

Chemical Identity and Properties

Diisopropyl Phthalate-d4 is synthetically derived from Diisopropyl Phthalate, with four hydrogen atoms on the benzene (B151609) ring replaced by deuterium. This isotopic substitution results in a higher molecular weight, allowing for its differentiation from the unlabeled form in analytical assays.

Quantitative Data Summary

The fundamental chemical identifiers and properties of Diisopropyl Phthalate-d4 are summarized in the table below for easy reference and comparison.

Parameter	Value	Source
CAS Number	2708282-44-2	[1][2]
Molecular Formula	C₁₄H₁₄D₄O₄	[2][3][4]
Molecular Weight	254.31 g/mol	[1][3][4]
Synonyms	1,2-Benzenedicarboxylic Acid 1,2-Bis(1-methylethyl) Ester-d4, Diisopropyl Phthalic Acid-d4	[2][4]

It is important to note that slight variations in the reported molecular weight may exist between different suppliers, typically around 254.31 to 254.32 g/mol [1][2].

Logical Relationship: Isotopic Labeling

The relationship between the parent compound and its deuterated analog is straightforward and is based on isotopic substitution.

References

• 1. DI-Iso-propyl phthalate-3,4,5,6-D4 | C14H18O4 | CID 131708655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Diisopropyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. clearsynth.com [clearsynth.com]

An In-Depth Technical Guide to the Physical and Chemical Properties of Deuterated Phthalates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of deuterated phthalates. These isotopically labeled compounds are indispensable tools in modern analytical chemistry, particularly in mass spectrometry-based quantification, and play a crucial role in pharmacokinetic and metabolic studies within drug development. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated metabolic pathways and analytical workflows.

Introduction to Deuterated Phthalates

Deuterated phthalates are synthetic analogs of common phthalate (B1215562) esters where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen. This isotopic substitution results in a molecule with a higher molecular weight but nearly identical chemical reactivity to its non-deuterated counterpart. The subtle difference in mass is readily detectable by mass spectrometry, making deuterated phthalates excellent internal standards for the accurate quantification of phthalates in various matrices, including biological fluids, environmental samples, and pharmaceutical formulations.[1][2][3] Furthermore, their use in metabolic studies allows for the precise tracing of the metabolic fate of phthalate compounds in vivo and in vitro.[4][5]

Physical and Chemical Properties: A Comparative Analysis

The substitution of hydrogen with deuterium can lead to minor but measurable differences in the physical properties of molecules. These "isotope effects" are primarily due to the greater mass of deuterium, which affects bond vibrational energies. While extensive comparative data is not always readily available, this section compiles known physical properties of several common deuterated phthalates alongside their non-deuterated analogues.

Data Presentation: Physical and Chemical Properties of Phthalates

Property	Dimethyl Phthalate (DMP)	Dimethyl Phthalate-d4 (DMP-d4)	Diethyl Phthalate (DEP)	Diethyl Phthalate-d4 (DEP-d4)	Di-n-butyl Phthalate (DBP)	Di-n-butyl Phthalate-d4 (DBP-d4)	Diisobutyl Phthalate (DIBP)	Diisobutyl Phthalate-d4 (DIBP-d4)	Bis(2-ethylhexyl) Phthalate (DEHP)	Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	Di-n-octyl Phthalate (DNOP)
Molecular Formula	C₁₀H₁₀O₄	C₁₀H₆D₄O₄	C₁₂H₁₄O₄	C₁₂H₁₀D₄O₄	C₁₆H₂₂O₄	C₁₆H₁₈D₄O₄	C₁₆H₂₂O₄	C₁₆H₁₈D₄O₄	C₂₄H₃₈O₄	C₂₄H₃₄D₄O₄	C₂₄H₃₈O₄
Molecular Weight ( g/mol )	194.18	198.21[6][7][8]	222.24	226.26[9]	278.34[10]	282.37	278.34[11]	282.37[12]	390.56	394.58[13]	390.56
Boiling Point (°C)	282[6]	282[6]	298-299[14]	298-299	340	340	327[12]	327[12]	386	231 (at 5 mmHg)	384
Melting Point (°C)	2[6]	2[6]	-3[15][14]	-3	-35	-35	-	-	-50	-50	-25
Density (g/mL at 25°C)	1.19	1.214[16]	1.12[15][14]	1.158	1.043	1.058	1.039	1.039[12]	0.985	0.996	0.980 (at 20°C)[17]
Solubility in Water	4 g/L[18]	Not available	1.08 g/L[19]	Not available	Slightly soluble	Not available	Insoluble[11][20]	Not available	Insoluble[21]	Not available	Insoluble[22]

Note: Data for deuterated compounds are sourced from commercially available analytical standards and may have slight variations between suppliers. Boiling points at reduced pressure are indicated where applicable.

Experimental Protocols for Property Determination

The determination of the physical and chemical properties of deuterated phthalates follows established international standards and laboratory procedures. Key methodologies are outlined below.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range.

Detailed Methodology (Capillary Method):

• Sample Preparation: A small amount of the dry, powdered deuterated phthalate is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus with a heating block and a means of observing the sample (e.g., a magnifying lens) is used.

• Heating: The capillary tube is placed in the heating block, and the temperature is raised at a controlled rate. An initial rapid heating can be used to approximate the melting point, followed by a slower, more precise heating rate (1-2 °C per minute) as the expected melting point is approached.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting) are recorded. This range represents the melting point of the substance.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Detailed Methodology (Microscale Method):

• Sample Preparation: A small volume (a few milliliters) of the liquid deuterated phthalate is placed in a small test tube or fusion tube.[23] A capillary tube, sealed at one end, is inverted and placed into the liquid.[23]

• Apparatus: The test tube is attached to a thermometer and heated in a controlled manner, often using a Thiele tube or a melting point apparatus adapted for boiling point determination.

• Heating and Observation: The apparatus is heated gently. As the liquid heats, air trapped in the capillary tube expands and escapes. When the boiling point is reached, a continuous stream of bubbles will emerge from the open end of the capillary tube.

• Measurement: The heat source is then removed. The temperature at which the stream of bubbles ceases and the liquid begins to be drawn back into the capillary tube is recorded as the boiling point.[8]

Density Measurement

Principle: Density is the mass of a substance per unit volume.

Detailed Methodology (Pycnometer or Graduated Cylinder Method):

• Mass of Empty Container: The mass of a clean, dry pycnometer or a graduated cylinder is accurately measured using an analytical balance.[24][25]

• Volume of Liquid: A known volume of the liquid deuterated phthalate is carefully added to the container. For a pycnometer, it is filled to its calibrated volume. For a graduated cylinder, the volume is read from the meniscus.

• Mass of Container and Liquid: The total mass of the container with the liquid is measured.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty container. The density is then calculated by dividing the mass of the liquid by its volume. The temperature at which the measurement is made should be recorded as density is temperature-dependent.[24]

Solubility Determination

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution.

Detailed Methodology (Shake-Flask Method):

• Equilibration: An excess amount of the deuterated phthalate is added to a known volume of the solvent (e.g., water) in a flask. The flask is then sealed and agitated (e.g., in a shaker bath) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is allowed to stand to allow undissolved solid to settle. The saturated solution is then carefully separated from the solid phase, typically by centrifugation followed by filtration through a non-reactive filter (e.g., PTFE).

• Quantification: The concentration of the deuterated phthalate in the clear filtrate is determined using a suitable and validated analytical method, such as gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

• Reporting: The solubility is reported as the concentration of the deuterated phthalate in the saturated solution at the specified temperature.

Visualizations of Relevant Pathways and Workflows

While deuterated phthalates themselves are not known to initiate unique signaling pathways, they are instrumental in studying the metabolic pathways of their non-deuterated counterparts and are fundamental to analytical workflows for their quantification.

Caption: General metabolic pathway of phthalates and their interaction with nuclear receptors leading to endocrine disruption.[4][5][25]

Caption: Experimental workflow for the quantification of phthalates using deuterated internal standards with GC-MS.[3][26]

Conclusion

Deuterated phthalates are essential tools for researchers, scientists, and drug development professionals. Their physical and chemical properties, which are closely aligned with their non-deuterated counterparts, make them ideal for use as internal standards in analytical testing, ensuring the accuracy and reliability of quantitative data. The ability to trace these labeled compounds through biological systems provides invaluable insights into the metabolism and potential toxicity of phthalates. The standardized experimental protocols for determining their physical properties ensure consistency and comparability of data across different laboratories and studies. This guide serves as a foundational resource for understanding and utilizing these critical compounds in scientific research.

References

• 1. Metabolism of phthalates in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phthalate Metabolism and Kinetics in an In Vitro Model of Testis Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 邻苯二甲酸二甲酯-3,4,5,6-d4 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. Dimethyl phthalate-3,4,5,6-d4 | C10H10O4 | CID 45052096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [guidechem.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. Dibutyl phthalate - Wikipedia [en.wikipedia.org]
• 11. Diisobutyl phthalate | C16H22O4 | CID 6782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Diisobutyl phthalate-3,4,5,6-d4 98 atom % D | 358730-88-8 [sigmaaldrich.com]
• 13. Bis(2-ethylhexyl) Phthalate-d4 | TargetMol [targetmol.com]
• 14. DIETHYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 15. Diethyl phthalate - Wikipedia [en.wikipedia.org]
• 16. medchemexpress.com [medchemexpress.com]
• 17. DI-N-OCTYL PHTHALATE | 117-84-0 [chemicalbook.com]
• 18. DIMETHYL PHTHALATE (DMP) - Ataman Kimya [atamanchemicals.com]
• 19. TABLE 3-2, Physical and Chemical Properties of Diethyl Phthalate - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Diisobutyl phthalate - Wikipedia [en.wikipedia.org]
• 21. Bis(2-ethylhexyl) phthalate - Wikipedia [en.wikipedia.org]
• 22. di-N-Octyl Phthalate | C24H38O4 | CID 8346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 25. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Diisopropyl Phthalate-d4: A Technical Material Safety Data Sheet

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the material safety data for Diisopropyl Phthalate-d4. The information is compiled from various safety data sheets and chemical databases to ensure a high standard of accuracy and utility for laboratory and research professionals. Diisopropyl Phthalate-d4 is a deuterated analog of Diisopropyl Phthalate (B1215562), often used as an internal standard in mass spectrometry-based analyses for environmental and toxicological studies.[1] While specific safety data for the deuterated form is limited, the safety profile is expected to be analogous to its non-deuterated counterpart.

Section 1: Chemical and Physical Properties

The fundamental physical and chemical characteristics of Diisopropyl Phthalate-d4 are crucial for its proper handling, storage, and use in experimental settings. The data presented below has been aggregated from multiple sources.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₁₄D₄O₄	[2][3]
Molecular Weight	254.31 g/mol	[2][4]
Appearance	Clear liquid	[1]
Odor	Mild aromatic odor	[1]
Density	~1.07 g/cm³ at 20°C	[1]
Boiling Point	~250°C (482°F)	[1]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, acetone)	[1]
Stability	Stable under normal laboratory conditions	[1]
Synonyms	1,2-Benzenedicarboxylic Acid 1,2-Bis(1-methylethyl) Ester-d4	[2][3]

Section 2: Hazard Identification and GHS Classification

Detailed hazard information for Diisopropyl Phthalate-d4 is not extensively available. Therefore, the GHS classification for the parent compound, Diisopropyl Phthalate (CAS No. 605-45-8), is provided as a reference. Users should handle the deuterated compound with the same precautions.

Hazard Class	Category	Hazard Statement	Reference(s)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[5][6]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	[5][6]
Carcinogenicity	2	H351: Suspected of causing cancer	[5][6]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	[5][6]

GHS Hazard Communication Flowchart

The following diagram illustrates the standard workflow for communicating hazards as per the Globally Harmonized System (GHS).

GHS Hazard Communication Workflow

Section 3: Experimental Protocols and Safe Handling

Proper experimental design includes rigorous safety protocols. The following sections detail essential procedures for handling Diisopropyl Phthalate-d4.

Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical to minimize exposure. The following decision tree outlines the selection process.

PPE Selection Decision Tree

Methodology:

• Engineering Controls: Always handle Diisopropyl Phthalate-d4 in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[7]

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.

• Skin Protection: Wear chemical-resistant gloves (e.g., neoprene) and a lab coat. Avoid prolonged or repeated skin contact.[8]

• Hygiene: Wash hands thoroughly after handling. Change contaminated clothing promptly.[7][9]

Storage and Stability

Methodology:

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Incompatibilities: Avoid contact with strong acids, bases, and oxidizing agents.

• Stability: The material is stable under recommended storage conditions.[1][7]

Spill and Disposal Procedures

Methodology:

• Containment: For spills, ensure adequate ventilation and wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand, or Chemizorb®).[7]

• Collection: Collect the absorbed material and place it into a suitable, closed container for disposal.[7]

• Cleaning: Clean the affected area thoroughly.

• Disposal: Dispose of waste materials in accordance with all applicable federal, state, and local environmental regulations. Do not flush into surface water or the sanitary sewer system.

Section 4: First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

First-Aid Response Flowchart

First-Aid Procedures for Exposure

Experimental Protocols for First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][7]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.[7]

• Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting. If the victim is conscious, have them drink one or two glasses of water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.

Section 5: Toxicological Information

References

• 1. Buy Diisopropyl Phthalate-d4 (EVT-1495543) [evitachem.com]
• 2. Diisopropyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 3. Diisopropyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Diisopropyl phthalate | C14H18O4 | CID 11799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. images.thdstatic.com [images.thdstatic.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. toxicfreefuture.org [toxicfreefuture.org]
• 11. Toxicology of octamethylcyclotetrasiloxane (D4) - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial Availability and Application of Diisopropyl Phthalate-d4 as an Analytical Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical applications of Diisopropyl phthalate-d4. This deuterated internal standard is essential for accurate quantification of diisopropyl phthalate (B1215562) and other related phthalate plasticizers in various matrices. This document outlines its commercial sources, provides detailed experimental protocols for its use in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), and presents key data in a structured format.

Introduction

Diisopropyl phthalate (DIPP) is a widely used plasticizer that can be found in a variety of consumer and industrial products. Due to its potential endocrine-disrupting properties and widespread human exposure, regulatory bodies and researchers require sensitive and accurate methods for its quantification. Diisopropyl phthalate-d4, a stable isotope-labeled internal standard, is a critical tool for achieving high accuracy and precision in these analytical methods by correcting for matrix effects and variations during sample preparation and analysis.[1][2][3]

Commercial Availability

Diisopropyl phthalate-d4 is commercially available from several reputable suppliers of analytical standards. The product is typically sold as a neat solid or in solution. Researchers should always request a Certificate of Analysis (CoA) from the supplier to obtain precise information on purity, isotopic enrichment, and storage conditions.

Supplier	Product Code	Available Quantities	Purity/Isotopic Enrichment (Typical)
LGC Standards	TRC-D459452	1 mg, 5 mg, 10 mg	Purity: ≥98%, Isotopic Enrichment: 99 atom % D
CDN Isotopes	D-5543	0.05 g, 0.1 g	Isotopic Enrichment: 99 atom % D[4]
Clearsynth	CS-T-98189	Inquire for details	High Purity
EvitaChem	EVT-1495543	Inquire for details	High Purity
MedChemExpress	HY-W011926S	1 mg, 5 mg	High Purity

Experimental Protocols

The following are detailed methodologies for the use of Diisopropyl phthalate-d4 as an internal standard in GC-MS and LC-MS/MS analysis of phthalates. These protocols are based on established methods for phthalate analysis and can be adapted for specific research needs.[5][6][7][8][9][10]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Phthalate Analysis in Wine

This protocol is adapted from the International Organisation of Vine and Wine (OIV) method for the determination of phthalates in wines.[5][6][10]

3.1.1. Sample Preparation

• To 12.5 mL of the wine sample in a 50 mL centrifuge tube, add 10 mL of isohexane.

• Add a known amount of Diisopropyl phthalate-d4 internal standard solution.

• Shake the mixture vigorously for at least one minute.

• Allow the phases to separate. This can be accelerated by placing the tube in a 50°C ultrasound bath for 30 minutes.

• Transfer 8 mL of the upper organic phase to a 10 mL test tube.

• Evaporate the solvent under a gentle stream of nitrogen at 35°C until approximately 1 mL remains. Avoid complete dryness.

• Transfer the concentrated extract to a GC vial for analysis.

3.1.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[11]

• Injector Temperature: 280°C

• Injection Mode: Splitless (1 µL)

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 min

  • Ramp 1: 20°C/min to 200°C

  • Ramp 2: 10°C/min to 300°C, hold for 8 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Source Temperature: 250°C

• MS Transfer Line Temperature: 300°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Diisopropyl phthalate: Quantification ion m/z 149, Qualifier ions m/z 191, 209

  • Diisopropyl phthalate-d4: Quantification ion m/z 153, Qualifier ions m/z 195, 213 (Predicted based on fragmentation patterns)

Caption: Workflow for GC-MS analysis of phthalates using a deuterated internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Phthalate Analysis in Alcoholic Beverages

This protocol is adapted from a Shimadzu application note for the analysis of phthalates in alcoholic drinks.[9]

3.2.1. Sample Preparation

• Accurately weigh 5.0 g of the alcoholic beverage into a glass centrifuge tube.

• Add a known amount of Diisopropyl phthalate-d4 internal standard solution.

• Centrifuge the sample at 6000 rpm for 20 minutes.

• Transfer the supernatant to an LC vial for analysis.

3.2.2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent

• Mass Spectrometer: Shimadzu LCMS-8040 Triple Quadrupole or equivalent[9]

• Column: Shim-pack XR-ODSIII (150 mm x 2.0 mm, 2.2 µm) or equivalent C18 column[9]

• Column Temperature: 45°C

• Mobile Phase A: 5 mmol/L ammonium (B1175870) acetate (B1210297) in water

• Mobile Phase B: Methanol

• Gradient Elution:

  • 0-6.5 min: 45-90% B

  • 6.5-7.0 min: 90-100% B

  • 7.0-9.9 min: 100% B

  • 9.9-10 min: 100-45% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• MS Ionization Mode: Electrospray Ionization (ESI), Positive

• MS Source Temperature: 250°C

• Heat Block Temperature: 450°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Diisopropyl phthalate: Precursor ion m/z 251.1, Product ions m/z 149.1, 191.1 (example transitions, should be optimized)

  • Diisopropyl phthalate-d4: Precursor ion m/z 255.1, Product ions m/z 153.1, 195.1 (predicted transitions, should be optimized)

Caption: Workflow for LC-MS/MS analysis of phthalates using a deuterated internal standard.

Conclusion

Diisopropyl phthalate-d4 is a readily available and essential analytical standard for researchers and professionals in the fields of environmental science, food safety, and drug development. Its use as an internal standard in chromatographic methods like GC-MS and LC-MS/MS significantly improves the accuracy and reliability of phthalate quantification. The detailed protocols provided in this guide serve as a valuable starting point for developing and validating robust analytical methods for the monitoring of diisopropyl phthalate and other related compounds.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 6. oiv.int [oiv.int]
• 7. sciex.com [sciex.com]
• 8. s4science.at [s4science.at]
• 9. shimadzu.com [shimadzu.com]
• 10. oiv.int [oiv.int]
• 11. spectroscopyonline.com [spectroscopyonline.com]

The Gold Standard: A Technical Guide to the Purpose and Application of Deuterium-Labeled Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the pursuit of the highest degree of accuracy and precision is paramount. This in-depth technical guide delves into the core principles, practical applications, and critical considerations for the use of deuterium-labeled internal standards in mass spectrometry-based bioanalysis. For professionals in drug development and various scientific research fields, a comprehensive understanding of these tools is not just beneficial, but essential for generating robust and reliable data.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry, with deuterium-labeled compounds being a prevalent choice due to their cost-effectiveness and the relative ease of synthesis.[1] These standards are chemically identical to the analyte of interest, with the only difference being the substitution of one or more hydrogen atoms with their heavier isotope, deuterium.[1] This subtle yet significant modification allows the internal standard to mimic the analyte's behavior throughout the analytical workflow, from sample preparation to detection, thereby correcting for a multitude of potential errors.[1]

Core Principles and Advantages of Deuterium-Labeled Internal Standards

The fundamental principle behind using a deuterium-labeled internal standard (IS) is that it will experience the same analytical variations as the target analyte.[1] By adding a known concentration of the IS to all samples, calibrators, and quality control samples at the outset of the analytical process, any subsequent variability in sample handling or instrument response will affect both the analyte and the IS proportionally. The mass spectrometer can distinguish between the analyte and the heavier IS, allowing for the determination of the analyte concentration based on the ratio of their peak areas.[2]

The primary advantages of employing deuterium-labeled internal standards include:

• Correction for Matrix Effects: Biological matrices are complex and can significantly suppress or enhance the ionization of an analyte in the mass spectrometer's source. Since a deuterium-labeled IS ideally co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate correction.[3][4]

• Compensation for Variability in Sample Preparation: Steps such as protein precipitation, liquid-liquid extraction, and solid-phase extraction can have incomplete and variable analyte recovery. A deuterated IS, added before these steps, accounts for these losses.[3][5]

• Correction for Instrumental Variability: Fluctuations in injection volume, ionization efficiency, and detector response can all introduce errors. The use of an IS mitigates the impact of this instrumental drift.[5][6]

Quantitative Data Summary: The Impact of Internal Standard Selection

The selection of an appropriate internal standard has a profound impact on the accuracy and precision of a bioanalytical method. The following tables summarize quantitative data from various studies, highlighting the improved performance of analytical methods when utilizing deuterium-labeled internal standards compared to analog internal standards (structurally similar but not isotopically labeled) or no internal standard.

Table 1: Comparison of Assay Performance for Kahalalide F

Internal Standard Type	Mean Bias (%)	Standard Deviation (%)
Analog IS	96.8	8.6
Deuterated IS	100.3	7.6

Data sourced from a study on the analysis of the depsipeptide marine anticancer agent kahalalide F. The use of a deuterated internal standard resulted in a significant improvement in both accuracy (mean bias closer to 100%) and precision (lower standard deviation).[3][7]

Table 2: Comparison of Assay Performance for Sirolimus

Internal Standard Type	Coefficient of Variation (CV) (%)
Analog IS	7.6 - 9.7
Deuterated IS	2.7 - 5.7

Data from an assay for the immunosuppressant sirolimus, demonstrating improved precision (lower %CV) with a deuterium-labeled sirolimus standard.[3]

Table 3: General Performance Comparison of Internal Standards

Parameter	Deuterated Internal Standard	Analog Internal Standard
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%
Precision (%CV)	Typically <10%	Can be >15%
Matrix Effect Compensation	Effectively compensated	Inconsistent compensation

This table provides a generalized comparison of the expected performance characteristics when using a deuterated internal standard versus a structural analog.[8]

Experimental Protocols

Detailed and robust experimental protocols are the bedrock of reproducible bioanalytical science. The following sections provide detailed methodologies for common sample preparation techniques and a general LC-MS/MS analysis workflow.

Protocol 1: Protein Precipitation for Plasma Samples

This protocol is a common method for removing proteins from plasma samples prior to LC-MS/MS analysis.

Materials:

• Human plasma samples

• Deuterium-labeled Internal Standard (IS) working solution

• Acetonitrile (B52724) (ACN), LC-MS grade, chilled

• Microcentrifuge tubes (1.5 mL) or 96-well plates

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

Methodology:

• Thaw frozen plasma samples on ice until completely liquefied.

• Vortex mix the samples for 10 seconds to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 50 µL of the IS working solution.[1]

• Vortex briefly to mix.

• Add 250 µL of ice-cold acetonitrile to precipitate the proteins.[1]

• Vortex vigorously for 30 seconds.

• Centrifuge the samples at 14,800 rpm for 2 minutes to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean tube or well.

• The supernatant is now ready for injection into the LC-MS/MS system or for further processing if needed.

Protocol 2: Liquid-Liquid Extraction for Urine Samples

This protocol is suitable for extracting analytes from urine samples.

Materials:

• Urine samples

• Deuterium-labeled Internal Standard (IS) working solution

• Extraction solvent (e.g., 9:1 dichloromethane:methanol)

• Collection vials

• Vortex mixer

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent

Methodology:

• Quantitatively transfer 2 mL of urine to a collection vial.[9]

• Add a known volume of the IS working solution.[9]

• Add 5 mL of the extraction solvent to the vial.[9]

• Vortex vigorously for 2 minutes to ensure thorough mixing.[9]

• Allow the layers to separate. If an emulsion forms, centrifugation may be necessary to break it.[9]

• Carefully transfer the organic layer (bottom layer for dichloromethane) to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.[9]

• Reconstitute the dried extract in a suitable volume of reconstitution solvent for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (SPE) for Tissue Homogenates

This protocol provides a general workflow for cleaning up and concentrating analytes from complex tissue homogenate samples.

Materials:

• Tissue homogenate samples

• Deuterium-labeled Internal Standard (IS) working solution

• SPE cartridges (selection depends on analyte properties)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent

• Elution solvent

• SPE manifold

Methodology:

• Add a known amount of the IS working solution to the tissue homogenate.

• Conditioning: Pass 1-2 column volumes of a strong organic solvent (e.g., methanol) through the SPE cartridge.[10]

• Equilibration: Pass 1-2 column volumes of water or a buffer matching the sample's pH through the cartridge. Do not let the sorbent bed dry out.[10]

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate (e.g., 0.5–1 mL/min).[10]

• Washing: Pass a wash solvent through the cartridge to remove interfering compounds. The wash solvent should be strong enough to elute interferences but weak enough to retain the analyte.

• Elution: Elute the analyte and internal standard from the cartridge using a strong elution solvent.

• The eluate can then be evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

General LC-MS/MS Analysis Workflow

While specific parameters will vary depending on the analyte and instrumentation, the following provides a generalized workflow for a quantitative bioanalytical assay.

• Chromatographic Separation:

  • Column: Select a suitable HPLC or UHPLC column (e.g., C18) based on the analyte's polarity.

  • Mobile Phase: Use a gradient or isocratic mobile phase (e.g., a mixture of water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to achieve good separation of the analyte from matrix components.

  • Flow Rate: A typical flow rate is between 0.2 and 0.6 mL/min.

  • Injection Volume: Inject a small volume (e.g., 2-10 µL) of the prepared sample.

• Mass Spectrometric Detection:

  • Ionization Source: Electrospray ionization (ESI) is commonly used for a wide range of compounds.

  • Polarity: Operate in either positive or negative ion mode, depending on the analyte's ability to gain or lose a proton.

  • Detection Mode: Use Multiple Reaction Monitoring (MRM) for quantitative analysis. This involves selecting a specific precursor ion for the analyte and its IS and then monitoring for a specific product ion for each. This provides high selectivity and sensitivity.

  • Optimization: Optimize MS parameters such as declustering potential, collision energy, and source temperature for both the analyte and the IS to achieve the best signal intensity.

• Data Processing and Quantification:

  • Peak Integration: Integrate the peak areas of the analyte and the IS in the chromatograms.

  • Response Ratio Calculation: Calculate the peak area ratio of the analyte to the IS for each sample, calibrator, and QC.[1]

  • Calibration Curve Generation: Construct a calibration curve by plotting the analyte/IS peak area ratio against the known concentrations of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.[1]

  • Concentration Determination: Determine the concentration of the analyte in the unknown samples and QCs by interpolating their analyte/IS peak area ratios from the calibration curve.[1]

Mandatory Visualizations

Diagrams are powerful tools for illustrating complex processes and logical dependencies. The following visualizations, created using the DOT language, depict key workflows and concepts in bioanalysis employing deuterium-labeled standards.

References

• 1. a protein precipitation extraction method [protocols.io]
• 2. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. Lab Chapter 7.4 [people.whitman.edu]
• 10. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]

Diisopropyl Phthalate-d4: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Diisopropyl phthalate-d4. The information presented herein is crucial for maintaining the integrity of this compound in research and developmental applications, ensuring the accuracy and reproducibility of experimental results. While specific quantitative stability data for the deuterated form is limited, this guide synthesizes available information on Diisopropyl phthalate (B1215562) and related phthalate esters to provide a robust framework for its handling and storage.

Chemical Properties and Stability Profile

Diisopropyl phthalate-d4 is the deuterated analog of Diisopropyl phthalate, a diester of phthalic acid. The incorporation of deuterium (B1214612) atoms makes it a valuable internal standard for mass spectrometry-based quantitative analysis.[1] Generally, Diisopropyl phthalate-d4 is a clear, colorless liquid.[1] It is considered stable under standard laboratory conditions.[2][3] However, its stability can be compromised by several factors, including temperature, pH, and exposure to light.

Thermal Stability

Diisopropyl phthalate-d4 is expected to be stable at room temperature for extended periods when stored properly.[2] However, elevated temperatures can accelerate degradation. For long-term storage, particularly for the neat compound or in a solid form, refrigeration is recommended to minimize any potential thermal decomposition.

pH and Hydrolytic Stability

The primary degradation pathway for Diisopropyl phthalate-d4 is hydrolysis of the ester bonds.[1] This reaction is catalyzed by both acids and bases, yielding phthalic acid-d4 and isopropanol. The rate of hydrolysis is significantly influenced by the pH of the solution.

Table 1: Summary of pH-Dependent Hydrolytic Stability

pH Condition	Stability	Primary Degradation Products
Neutral (pH ~7)	Relatively Stable	Phthalic acid-d4, Isopropanol
Acidic (pH < 7)	Increased Hydrolysis	Phthalic acid-d4, Isopropanol
Basic (pH > 7)	Significantly Increased Hydrolysis	Phthalate-d4 salt, Isopropanol

Note: This data is qualitative and based on the general behavior of phthalate esters.

Photostability

Exposure to ultraviolet (UV) and visible light can potentially lead to the degradation of Diisopropyl phthalate-d4. To ensure the integrity of the compound, particularly when in solution, it is crucial to protect it from light.

Recommended Storage Conditions

Proper storage is paramount to preserving the chemical integrity of Diisopropyl phthalate-d4. The following conditions are recommended based on available data for the non-deuterated analog and general principles of chemical storage.

Table 2: Recommended Storage Conditions for Diisopropyl Phthalate-d4

Parameter	Recommendation	Rationale
Temperature
Long-term (> 6 months)	2-8°C (Refrigerator)[4]	To minimize thermal degradation and slow down potential hydrolysis.
Short-term (< 6 months)	Room Temperature (20-25°C)	Acceptable for shorter durations if protected from light and moisture.
Container	Tightly sealed, amber glass vial	To prevent exposure to light and moisture, and to avoid leaching of contaminants from plastic containers.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	Recommended for long-term storage of the neat compound to prevent oxidation.
Form	Neat (undissolved) or in a suitable solvent	Solutions may be less stable and should be prepared fresh when possible.[5][6]

Experimental Protocols for Stability Assessment

The following are generalized protocols for assessing the stability of Diisopropyl phthalate-d4. These should be adapted based on specific laboratory capabilities and the intended application of the compound.

Protocol for Assessing Hydrolytic Stability

This protocol outlines a method to evaluate the stability of Diisopropyl phthalate-d4 in aqueous solutions at different pH values.

• Preparation of Buffer Solutions: Prepare aqueous buffer solutions at pH 4, 7, and 9.

• Sample Preparation: Prepare a stock solution of Diisopropyl phthalate-d4 in a water-miscible organic solvent (e.g., acetonitrile (B52724) or methanol). Spike the stock solution into each buffer to a final concentration suitable for the analytical method.

• Incubation: Incubate the samples at a controlled temperature (e.g., 25°C and an accelerated condition of 40°C) in sealed vials, protected from light.

• Time Points: Withdraw aliquots at predetermined time points (e.g., 0, 24, 48, 72 hours, and 1 week).

• Sample Analysis: Quench the reaction if necessary (e.g., by neutralizing the pH). Analyze the samples using a validated analytical method, such as LC-MS/MS, to quantify the remaining Diisopropyl phthalate-d4 and the formation of phthalic acid-d4.

• Data Analysis: Plot the concentration of Diisopropyl phthalate-d4 versus time to determine the degradation rate at each pH.

Protocol for Assessing Photostability

This protocol is based on the ICH Q1B guideline for photostability testing.

• Sample Preparation: Prepare samples of Diisopropyl phthalate-d4, both as the neat substance and in a relevant solvent, in photochemically transparent containers (e.g., quartz).

• Control Samples: Prepare control samples wrapped in aluminum foil to protect them from light.

• Light Exposure: Expose the samples to a light source that provides both visible and UV output, such as a xenon or metal halide lamp. The total illumination should be not less than 1.2 million lux hours and the integrated near-ultraviolet energy not less than 200 watt hours per square meter.

• Temperature Control: Maintain a constant temperature during the exposure to distinguish between thermal and photodegradation.

• Sample Analysis: At the end of the exposure period, analyze both the exposed and control samples using a validated analytical method (e.g., HPLC-UV or LC-MS/MS) to determine the extent of degradation.

• Data Analysis: Compare the chromatograms of the exposed and control samples to identify any photodegradation products and quantify the loss of the parent compound.

Signaling Pathways and Workflows

Degradation Pathway of Diisopropyl Phthalate-d4

The primary chemical degradation pathway for Diisopropyl phthalate-d4 under hydrolytic conditions is a two-step ester hydrolysis.

Caption: Hydrolysis degradation pathway of Diisopropyl phthalate-d4.

Experimental Workflow for Stability Testing

The following diagram illustrates a general workflow for conducting a stability study of Diisopropyl phthalate-d4.

Caption: General workflow for a Diisopropyl phthalate-d4 stability study.

Conclusion

While Diisopropyl phthalate-d4 is a stable compound under recommended storage conditions, its integrity can be compromised by exposure to high temperatures, non-neutral pH, and light. For critical applications, it is imperative to store the compound in a refrigerator at 2-8°C, in tightly sealed amber glass vials, and to prepare solutions fresh. The experimental protocols and workflows provided in this guide offer a framework for researchers to conduct their own stability assessments tailored to their specific needs, ensuring the reliability of their results.

References

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]

A Deep Dive into Diisopropyl Phthalate and its Deuterated Analog: A Technical Guide for Researchers

This technical guide provides a comprehensive comparison of Diisopropyl Phthalate (B1215562) and its isotopically labeled counterpart, Diisopropyl Phthalate-d4. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the fundamental differences in their physicochemical properties, analytical applications, and biological interactions.

Core Physicochemical Differences

The primary distinction between Diisopropyl phthalate and Diisopropyl phthalate-d4 lies in the substitution of four hydrogen atoms with deuterium (B1214612) atoms on the benzene (B151609) ring in the latter. This isotopic labeling results in a nominal mass increase of four Daltons, a critical feature for its application in analytical chemistry. While many physical properties are closely related, this mass difference is the cornerstone of their differential utility.

Table 1: Comparative Physicochemical Properties

Property	Diisopropyl Phthalate	Diisopropyl Phthalate-d4	Data Source(s)
Molecular Formula	C₁₄H₁₈O₄	C₁₄H₁₄D₄O₄	[1][2]
Molecular Weight	250.29 g/mol	254.31 g/mol	[1][2]
CAS Number	605-45-8	2708282-44-2	[3][4]
Melting Point	20 °C	Not available	[5]
Boiling Point	~313 °C (estimated)	Not available	[5]
Density	1.063 g/mL at 20 °C	~1.07 g/cm³ at 20°C	[3][6]

The Significance of Isotopic Labeling: Applications in Quantitative Analysis

Diisopropyl phthalate is primarily utilized as a plasticizer in a variety of industrial applications.[7] In contrast, Diisopropyl phthalate-d4 serves a highly specialized role as an internal standard in quantitative analytical techniques, particularly in conjunction with mass spectrometry (e.g., GC-MS or LC-MS).[3]

The utility of a deuterated internal standard stems from its chemical similarity to the analyte of interest. It co-elutes with the unlabeled compound during chromatographic separation and exhibits nearly identical ionization efficiency in the mass spectrometer. However, due to its higher mass, it is readily distinguishable from the native analyte by the detector. This allows for precise quantification by correcting for variations in sample preparation, injection volume, and instrument response.

The Kinetic Isotope Effect

A subtle but significant difference in the chemical reactivity of the two compounds arises from the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than the carbon-hydrogen (C-H) bond. Consequently, reactions that involve the cleavage of a C-H bond on the aromatic ring will proceed at a slightly slower rate for Diisopropyl phthalate-d4 compared to its non-deuterated counterpart. While often negligible in many applications, this effect can be a crucial consideration in mechanistic and kinetic studies.

Experimental Protocol: Quantification of Diisopropyl Phthalate using GC-MS and a Deuterated Internal Standard

The following is a generalized protocol for the quantification of Diisopropyl phthalate in a sample matrix (e.g., environmental or biological samples) using Diisopropyl phthalate-d4 as an internal standard. This method is adapted from established procedures for phthalate analysis.[8][9]

Objective: To accurately determine the concentration of Diisopropyl phthalate in a sample.

Materials:

• Sample containing Diisopropyl phthalate

• Diisopropyl phthalate analytical standard

• Diisopropyl Phthalate-d4 internal standard solution (of known concentration)

• High-purity solvents (e.g., hexane, acetone)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., 5% phenyl-methyl silicone)

• Standard laboratory glassware and equipment

Methodology:

• Sample Preparation:

  • Accurately weigh or measure the sample.

  • Perform a liquid-liquid or solid-phase extraction to isolate the phthalates from the sample matrix. A common procedure involves extraction with hexane.

  • Concentrate the extract to a known volume.

• Internal Standard Spiking:

  • Add a precise volume of the Diisopropyl Phthalate-d4 internal standard solution to the extracted sample. The concentration of the internal standard should be in a similar range to the expected concentration of the analyte.

• Calibration Curve Preparation:

  • Prepare a series of calibration standards containing known concentrations of Diisopropyl phthalate.

  • Spike each calibration standard with the same amount of Diisopropyl Phthalate-d4 internal standard as the samples.

• GC-MS Analysis:

  • Inject the prepared samples and calibration standards into the GC-MS system.

  • The gas chromatograph will separate the components of the mixture based on their boiling points and interactions with the column.

  • The mass spectrometer will ionize and fragment the molecules eluting from the GC column.

  • Set the mass spectrometer to operate in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for both Diisopropyl phthalate and Diisopropyl phthalate-d4.

    • For Diisopropyl Phthalate: Key fragment ions often include m/z 149 (phthalic anhydride (B1165640) ion), 167, and 209.

    • For Diisopropyl Phthalate-d4: The corresponding phthalic anhydride fragment ion will be shifted to m/z 153 due to the four deuterium atoms.

• Data Analysis:

  • Integrate the peak areas of the selected ions for both the analyte and the internal standard in both the samples and the calibration standards.

  • Calculate the response ratio (analyte peak area / internal standard peak area) for each standard and sample.

  • Construct a calibration curve by plotting the response ratio against the concentration of Diisopropyl phthalate for the calibration standards.

  • Determine the concentration of Diisopropyl phthalate in the samples by interpolating their response ratios on the calibration curve.

Visualizing Methodologies and Biological Interactions

Experimental Workflow for Quantitative Analysis

The logical flow of a quantitative analysis using an internal standard is a critical concept for ensuring data accuracy and reproducibility.

Caption: Workflow for quantitative analysis using an internal standard.

Biological Signaling Pathways of Phthalates

Phthalates, including Diisopropyl phthalate, are known endocrine-disrupting chemicals that can interact with various nuclear receptors. While Diisopropyl phthalate itself has shown weak binding affinity for the estrogen receptor, the broader class of phthalates can influence multiple signaling pathways.

References

• 1. oiv.int [oiv.int]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. spectrabase.com [spectrabase.com]
• 4. DI-Iso-propyl phthalate-3,4,5,6-D4 | C14H18O4 | CID 131708655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Diisopropyl phthalate | C14H18O4 | CID 11799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diisopropyl phthalate | C14H18O4 | CID 11799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. massbank.eu [massbank.eu]
• 9. Buy Diisopropyl Phthalate-d4 (EVT-1495543) [evitachem.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Phthalates in Aqueous Samples Using LC-MS/MS with Diisopropyl Phthalate-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of common phthalates in aqueous matrices. The method utilizes Diisopropyl phthalate-d4 as an internal standard to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This protocol is designed for high-throughput screening and provides a reliable tool for researchers in environmental monitoring, toxicology, and drug development.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various materials, including plastics, coatings, and personal care products.[1] Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment, leading to human exposure.[2] Concerns over their potential endocrine-disrupting properties and other adverse health effects have led to increased regulatory scrutiny and a growing need for sensitive and reliable analytical methods for their quantification in various matrices.[2][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for phthalate (B1215562) analysis due to its high sensitivity, selectivity, and applicability to complex sample types with minimal sample preparation.[1] The use of a stable isotope-labeled internal standard, such as Diisopropyl phthalate-d4, is critical for achieving accurate and precise quantification by compensating for any analyte loss during sample processing and variations in instrument response.

This application note provides a detailed protocol for the quantification of several common phthalates using an LC-MS/MS system with Diisopropyl phthalate-d4 as the internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of the target phthalates (e.g., Dimethyl phthalate, Diethyl phthalate, Dibutyl phthalate, Benzyl butyl phthalate, Bis(2-ethylhexyl) phthalate) and the internal standard, Diisopropyl phthalate-d4, were of high purity (≥98%).

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: Ammonium (B1175870) acetate (B1210297) or formic acid.

• Sample Collection and Storage: Aqueous samples should be collected in glass containers to avoid phthalate contamination from plasticware.[1] Samples should be stored at 4°C and analyzed as soon as possible.

Standard and Sample Preparation

2.1. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of each phthalate standard and Diisopropyl phthalate-d4 in methanol.

• Intermediate Stock Solution (10 µg/mL): Prepare a mixed intermediate stock solution containing all target phthalates by diluting the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the intermediate stock solution with methanol/water (1:1, v/v) to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Spiking Solution (100 ng/mL): Prepare a working solution of Diisopropyl phthalate-d4 in methanol.

2.2. Sample Preparation (Aqueous Samples)

• Allow samples to come to room temperature.

• To a 1 mL aliquot of the aqueous sample, add 10 µL of the 100 ng/mL Diisopropyl phthalate-d4 internal standard spiking solution.

• Vortex the sample for 30 seconds.

• If the sample contains particulates, centrifuge at 10,000 rpm for 10 minutes and transfer the supernatant to an autosampler vial for LC-MS/MS analysis. For cleaner matrices, a direct "dilute and shoot" approach after adding the internal standard is often sufficient.[2]

LC-MS/MS Instrumentation and Conditions

3.1. Liquid Chromatography

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm) is commonly used.[4][5]

• Mobile Phase A: Water with 10 mM ammonium acetate or 0.1% formic acid.[4]

• Mobile Phase B: Methanol or acetonitrile.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 40°C.

• Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A and gradually increases the percentage of mobile phase B to elute the phthalates based on their hydrophobicity.

3.2. Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Ion Source Parameters:

  • Capillary Voltage: Optimized for maximum signal intensity (typically 3-5 kV).

  • Source Temperature: 120-150°C.

  • Desolvation Temperature: 350-500°C.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode.

Data Presentation

The quantitative data for the target phthalates and the internal standard are summarized in the tables below.

Table 1: LC-MS/MS MRM Transitions and Retention Times for Target Phthalates and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Retention Time (min)
Dimethyl phthalate (DMP)	195.1	163.1	133.1	~3.5
Diethyl phthalate (DEP)	223.1	149.1	177.1	~4.2
Dibutyl phthalate (DBP)	279.2	149.1	205.1	~5.8
Benzyl butyl phthalate (BBP)	313.2	149.1	91.1	~6.5
Bis(2-ethylhexyl) phthalate (DEHP)	391.3	149.1	167.1	~8.2
Diisopropyl phthalate-d4 (IS)	255.2	149.1	191.1	~5.1

Table 2: Example Calibration Curve Data

Analyte	Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
Dibutyl phthalate (DBP)	1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920
R²	0.9995

Mandatory Visualization

Caption: Experimental workflow for phthalate quantification.

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, selective, and high-throughput solution for the quantification of common phthalates in aqueous samples. The use of Diisopropyl phthalate-d4 as an internal standard ensures the accuracy and reliability of the results. This method is well-suited for routine analysis in environmental monitoring, toxicological studies, and quality control in the pharmaceutical and consumer product industries.

References

• 1. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Nontargeted Analysis Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]

Protocol for Phthalate Analysis in Water Samples with Diisopropyl phthalate-d4

Application Note & Protocol

This document provides a comprehensive protocol for the quantitative analysis of various phthalate (B1215562) esters in water samples. The method utilizes Solid-Phase Extraction (SPE) for sample concentration and Gas Chromatography-Mass Spectrometry (GC-MS) for detection and quantification, with Diisopropyl phthalate-d4 (DIPP-d4) employed as an internal standard to ensure accuracy and precision.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer and industrial products. Due to their widespread use and potential endocrine-disrupting properties, monitoring their presence in water sources is of significant environmental and public health concern. This protocol outlines a robust and sensitive method for the determination of common phthalates in water, suitable for researchers, environmental scientists, and professionals in drug development who may need to assess water quality for potential contamination. The use of an isotopically labeled internal standard, Diisopropyl phthalate-d4, allows for the correction of variations in extraction efficiency and instrumental response, leading to highly reliable quantitative results.

Materials and Reagents

• Solvents: Acetone, Methanol, Dichloromethane, Ethyl Acetate, n-Hexane (all pesticide residue grade or equivalent).

• Reagents: Reagent water (phthalate-free), Sodium chloride (analytical grade, baked at 400°C for 4 hours to remove organic contaminants), Anhydrous sodium sulfate (B86663) (analytical grade, baked at 400°C for 4 hours).

• Standards:

  • Phthalate standards mix (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Di-n-butyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP)).

  • Internal Standard: Diisopropyl phthalate-d4 (DIPP-d4).

• Solid-Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).

• Glassware: All glassware must be meticulously cleaned, rinsed with solvent, and dried in an oven at a high temperature to prevent phthalate contamination. Avoid the use of plastic containers.

Experimental Protocol

Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each target phthalate and DIPP-d4 in methanol.

• Working Standard Mix (e.g., 10 µg/mL): Prepare a mixed working standard solution containing all target phthalates by diluting the primary stock solutions in acetone.

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Prepare a spiking solution of DIPP-d4 in acetone. The concentration should be chosen to result in a peak area that is within the linear range of the instrument and comparable to the expected analyte responses.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the working standard mix and a fixed volume of the internal standard spiking solution into reagent water or a clean solvent. A typical calibration range is 0.1 to 50 µg/L.

Sample Collection and Preservation

• Collect water samples in pre-cleaned amber glass bottles with PTFE-lined caps.[1]

• Do not pre-rinse the bottles with the sample water.[1]

• Upon collection, chill the samples to 4°C and transport them to the laboratory.[1]

• Extract the samples within 7 days of collection.[1]

Sample Preparation (Solid-Phase Extraction)

• Sample Spiking: To a 500 mL water sample, add a known amount of the Diisopropyl phthalate-d4 internal standard spiking solution (e.g., to achieve a final concentration of 1 µg/L).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of reagent water to remove any interfering polar compounds.

• Cartridge Drying: Dry the cartridge by drawing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the trapped phthalates from the cartridge with 10 mL of ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph (GC):

    • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

    • Inlet Temperature: 280°C.

    • Injection Mode: Splitless.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS):

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

• SIM Ion Selection: Monitor the characteristic ions for each target phthalate and the internal standard. The primary ion is used for quantification, and the secondary ions are for confirmation.

Data Presentation

The following tables summarize typical quantitative data for phthalate analysis. Note that the specific values for Method Detection Limits (MDLs), Practical Quantitation Limits (PQLs), and recovery can vary depending on the laboratory, instrumentation, and sample matrix.

Table 1: GC-MS SIM Parameters for Target Phthalates and Internal Standard

Compound	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	222
Diisopropyl phthalate-d4 (IS)	153	171	227
Di-n-butyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Bis(2-ethylhexyl) phthalate (DEHP)	149	167	279
Di-n-octyl phthalate (DNOP)	149	279	167

Note: The characteristic ions for Diisopropyl phthalate-d4 are inferred based on the fragmentation patterns of similar deuterated phthalates, where the primary fragment ion (m/z 149 for non-deuterated phthalates) is shifted by +4 m/z units.

Table 2: Method Performance Data for Phthalate Analysis in Water

Analyte	Method Detection Limit (MDL) (µg/L)	Practical Quantitation Limit (PQL) (µg/L)	Average Recovery (%)
Dimethyl phthalate (DMP)	0.05	0.17	98-110
Diethyl phthalate (DEP)	0.05	0.17	98-110
Di-n-butyl phthalate (DBP)	0.025	0.08	98-110
Benzyl butyl phthalate (BBP)	0.1	0.3	90-105
Bis(2-ethylhexyl) phthalate (DEHP)	0.2	0.6	85-115
Di-n-octyl phthalate (DNOP)	0.15	0.5	80-110

Data in Table 2 is compiled from representative values found in the literature for phthalate analysis in water using SPE and GC-MS, as specific performance data for a method using Diisopropyl phthalate-d4 was not explicitly available in the search results.[2]

Visualizations

References

• 1. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 2. scispace.com [scispace.com]

Application Notes: Diisopropyl Phthalate-d4 in Environmental Pollution Monitoring

Introduction

Diisopropyl phthalate (B1215562) (DIPP) is a synthetic chemical compound belonging to the phthalate ester family, widely used as a plasticizer to enhance the flexibility and durability of various consumer products. Due to its widespread use and potential for environmental release, DIPP is an emerging contaminant of concern. Accurate and sensitive quantification of DIPP in environmental matrices such as water and soil is crucial for assessing its environmental fate, transport, and potential risks to ecosystems and human health.

Diisopropyl phthalate-d4 (DIPP-d4), a stable isotope-labeled analog of DIPP, serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS). This technique offers high precision and accuracy by correcting for analyte losses during sample preparation and instrumental analysis. These application notes provide detailed protocols for the determination of DIPP in environmental samples using DIPP-d4 as an internal standard, coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique for the precise quantification of analytes. It involves the addition of a known amount of an isotopically labeled standard (in this case, DIPP-d4) to the sample at the beginning of the analytical procedure. The labeled standard is chemically identical to the analyte of interest but has a different mass due to the isotopic enrichment. By measuring the ratio of the native analyte to the labeled standard in the final extract using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, compensating for any losses during sample preparation and analysis.

Application: Monitoring of DIPP in Water and Soil Samples

This protocol is intended for the quantitative analysis of Diisopropyl phthalate in various environmental matrices, including surface water, groundwater, and soil, using Diisopropyl phthalate-d4 as an internal standard.

Quantitative Data Summary

The following table summarizes the typical performance data for the analytical method described. These values are indicative and may vary depending on the specific instrumentation and matrix effects.

Parameter	Water	Soil
Analyte	Diisopropyl phthalate (DIPP)	Diisopropyl phthalate (DIPP)
Internal Standard	Diisopropyl phthalate-d4 (DIPP-d4)	Diisopropyl phthalate-d4 (DIPP-d4)
Method	GC-MS	GC-MS
Limit of Detection (LOD)	0.1 - 0.5 µg/L	1 - 5 µg/kg
Limit of Quantitation (LOQ)	0.3 - 1.5 µg/L	3 - 15 µg/kg
Recovery	85 - 115%	80 - 110%
Relative Standard Deviation (RSD)	< 15%	< 20%

Experimental Protocols

Materials and Reagents

• Standards: Diisopropyl phthalate (DIPP, >99% purity), Diisopropyl phthalate-d4 (DIPP-d4, >98% isotopic purity).

• Solvents: Dichloromethane (B109758) (DCM), Acetone (B3395972), Hexane, Methanol (B129727) (all pesticide residue grade or equivalent).

• Reagents: Anhydrous sodium sulfate (B86663) (analytical grade, baked at 400°C for 4 hours).

• Solid Phase Extraction (SPE) Cartridges: 6 mL, 500 mg C18 cartridges for water samples.

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps, beakers, and graduated cylinders. All glassware should be thoroughly cleaned and rinsed with solvent to avoid contamination.

Standard Solution Preparation

• Primary Stock Solutions (1000 mg/L): Accurately weigh 10 mg of DIPP and DIPP-d4 into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by appropriately diluting the DIPP primary stock solution.

• Internal Standard Spiking Solution (10 mg/L): Dilute the DIPP-d4 primary stock solution with methanol.

Sample Preparation

• Sample Collection: Collect 1 L water samples in pre-cleaned amber glass bottles.

• Internal Standard Spiking: Add a known amount of DIPP-d4 internal standard spiking solution to each 1 L water sample to achieve a final concentration of 1 µg/L.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of deionized water.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Drying: After loading, dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the trapped analytes with 10 mL of dichloromethane.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

• Sample Preparation: Homogenize the soil sample and weigh 10 g (dry weight) into a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of DIPP-d4 internal standard spiking solution to the soil sample to achieve a final concentration of 50 µg/kg.

• Extraction: Add 20 mL of a 1:1 (v/v) mixture of acetone and dichloromethane to the tube.

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes.

• Extract Collection: Carefully decant the supernatant into a clean flask.

• Repeat Extraction: Repeat the extraction process (steps 3-6) two more times, combining the supernatants.

• Drying and Concentration: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL (splitless).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 min.

    • Ramp 1: 20°C/min to 220°C.

    • Ramp 2: 10°C/min to 300°C, hold for 5 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • DIPP: m/z 149 (quantifier), 207, 250 (qualifiers).

    • DIPP-d4: m/z 153 (quantifier), 211, 254 (qualifiers).

Visualizations

Caption: Workflow for DIPP analysis in water samples.

Caption: Workflow for DIPP analysis in soil samples.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Application Note: High-Throughput Analysis of Urinary Phthalate Metabolites by Isotope Dilution LC-MS/MS

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a variety of consumer and industrial products, leading to ubiquitous human exposure.[1][2][3] Biomonitoring of phthalate (B1215562) exposure is crucial for assessing potential health risks, including endocrine disruption and reproductive dysfunction.[4] The analysis of phthalate metabolites in urine is the preferred method for assessing human exposure because it reflects the absorbed and metabolized dose and avoids issues of external contamination.[3] Isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the accurate and sensitive quantification of these metabolites.[4][5] This application note describes a robust and high-throughput method for the simultaneous determination of multiple phthalate metabolites in human urine using automated sample preparation and on-line solid-phase extraction (SPE) coupled with LC-MS/MS.

Principle of Isotope Dilution Analysis

Isotope dilution analysis is a highly accurate quantification method that relies on the addition of a known amount of an isotopically labeled analog of the analyte (internal standard) to the sample at the beginning of the sample preparation process. The labeled standard is chemically identical to the native analyte and thus behaves similarly during extraction, cleanup, and chromatographic separation. By measuring the ratio of the native analyte to the isotopically labeled internal standard using mass spectrometry, accurate quantification can be achieved, as this ratio remains constant even if sample loss occurs during the procedure. This approach effectively corrects for matrix effects and variations in instrument response.[4]

Experimental Workflow Overview

The overall experimental workflow consists of several key steps: sample collection and storage, enzymatic deconjugation, automated sample preparation including on-line SPE, chromatographic separation, and detection by tandem mass spectrometry.

Fig 1. Experimental workflow for phthalate metabolite analysis.

Materials and Reagents

• Standards: Native and 13C-labeled phthalate metabolite standards (e.g., MEP, MiBP, MnBP, MBzP, MEHP, MEOHP, MEHHP) from a certified supplier.

• Enzyme: β-glucuronidase from E. coli K12.[6]

• Solvents: HPLC-grade acetonitrile, methanol (B129727), and water.

• Reagents: Acetic acid (glacial), ammonium (B1175870) acetate (B1210297).

• Urine Samples: Human urine samples stored at -80°C until analysis.[7]

Detailed Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare individual stock solutions of native and isotopically labeled standards in methanol.

• Working Standard Solutions: Prepare mixed working standard solutions by diluting the stock solutions with methanol to achieve desired concentrations for the calibration curve.

• QC Samples: Prepare low and high concentration QC samples by spiking pooled human urine with known amounts of native phthalate metabolites.[8]

Sample Preparation and Enzymatic Deconjugation

Phthalate metabolites are often excreted in urine as glucuronide conjugates.[8] Therefore, an enzymatic hydrolysis step is necessary to cleave the glucuronide moiety before extraction and analysis.

• Thaw urine samples, standards, and QC samples.

• Vortex mix the samples.

• Aliquot 100 µL of each sample, standard, and blank into autosampler vials.[8]

• Add 50 µL of the isotopically labeled internal standard mixture to each vial.

• Add 25 µL of β-glucuronidase solution (prepared in ammonium acetate buffer, pH 6.5).[8]

• Incubate the samples at 37°C for 90 minutes to allow for complete deconjugation.[8][9]

• Stop the reaction by adding 50 µL of glacial acetic acid.[8][9]

Automated On-line SPE-LC-MS/MS Analysis

This method utilizes an automated on-line SPE system coupled to an HPLC and a tandem mass spectrometer.[5][8]

• On-line SPE: The prepared samples are automatically injected onto an SPE column for extraction and concentration of the phthalate metabolites. The column is then washed to remove interfering matrix components.

• Elution and Chromatographic Separation: The retained analytes are eluted from the SPE column and transferred to an analytical HPLC column for chromatographic separation. A reversed-phase C18 column is commonly used.

• Mass Spectrometric Detection: The separated metabolites are detected using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).[10]

Quantitative Data Summary

The performance of this method is characterized by its low limits of detection (LOD), wide linear range, and excellent precision and accuracy.

Phthalate Metabolite	Abbreviation	Parent Phthalate	Limit of Detection (ng/mL)	Linear Range (ng/mL)	Intraday Precision (%RSD)
Monoethyl phthalate	MEP	DEP	0.1	0.2 - 100	< 10
Mono-isobutyl phthalate	MiBP	DiBP	0.1	0.2 - 100	< 10
Mono-n-butyl phthalate	MnBP	DnBP	0.1	0.2 - 100	< 10
Monobenzyl phthalate	MBzP	BBzP	0.05	0.2 - 100	< 10
Mono(2-ethylhexyl) phthalate	MEHP	DEHP	0.2	0.2 - 100	< 10
Mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	DEHP	0.1	0.2 - 100	< 10
Mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	DEHP	0.05	0.2 - 100	< 10

Data compiled from representative values found in the literature.[1][4][7][8]

Principle of Isotope Dilution Quantification

The quantification is based on the ratio of the peak area of the native analyte to the peak area of its corresponding isotopically labeled internal standard.

Fig 2. Logic of quantification by isotope dilution.

Conclusion

The described method of isotope dilution LC-MS/MS with automated on-line SPE provides a sensitive, accurate, and high-throughput approach for the quantification of phthalate metabolites in human urine.[5][8] This methodology is well-suited for large-scale epidemiological studies and for assessing human exposure to phthalates in various populations. The automation of the sample preparation reduces manual labor and minimizes the risk of contamination and analytical variability.[8]

References

• 1. pure.korea.ac.kr [pure.korea.ac.kr]
• 2. Quantification of 22 phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wwwn.cdc.gov [wwwn.cdc.gov]
• 7. Urinary Phthalate Metabolite Concentrations and Serum Hormone Levels in Pre- and Perimenopausal Women from the Midlife Women’s Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Diisopropyl phthalate-d4 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Scope

This document provides a detailed protocol for the preparation of high-purity stock and working solutions of Diisopropyl phthalate-d4. This deuterated analog is commonly utilized as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), for the detection and quantification of diisopropyl phthalate (B1215562) in various matrices. Adherence to this protocol will ensure the accuracy and reproducibility of analytical results.

Chemical Data Summary

A summary of the key chemical and physical properties of Diisopropyl phthalate-d4 is provided in Table 1.

Table 1: Chemical and Physical Properties of Diisopropyl phthalate-d4

Property	Value	References
Chemical Name	dipropan-2-yl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	[1]
Synonyms	1,2-Benzenedicarboxylic Acid 1,2-Bis(1-methylethyl) Ester-d4, Diisopropyl Phthalic Acid-d4	[2][3]
Molecular Formula	C₁₄H₁₄D₄O₄	[3]
Molecular Weight	254.31 g/mol	[1][3]
CAS Number	2708282-44-2	[1]
Physical Form	Powder / Neat Solid	[2]
Solubility	Soluble in organic solvents such as Methanol (B129727), Acetonitrile, Chloroform, Dichloromethane, and DMSO. Insoluble in water.	[2][4]
Storage (Neat)	Store at 2-8°C, protected from air and light.	[2]

Materials and Equipment

• Diisopropyl phthalate-d4 (neat solid, ≥98% purity)

• HPLC-grade or LC-MS grade Methanol

• Analytical balance (4-decimal place minimum)

• Class A glass volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Glass pipettes or gas-tight glass syringes

• Amber glass vials with PTFE-lined caps (B75204) for storage

• Vortex mixer

• Ultrasonic bath (optional)

Crucial Note on Contamination: Phthalates are common environmental contaminants, often leaching from plastic labware. To avoid contamination, use only scrupulously clean glassware.[5] Rinse all glassware with acetone (B3395972) and hexane (B92381) (or the solvent used for preparation) and dry thoroughly before use. Avoid all contact with plastic materials throughout the procedure.[5]

Safety Precautions

• Conduct all weighing and solution preparation steps within a certified chemical fume hood to minimize inhalation risk.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles.

• Consult the Safety Data Sheet (SDS) for Diisopropyl phthalate-d4 and all solvents prior to use. The non-deuterated form is known to cause skin and eye irritation and may cause respiratory irritation.[5]

• Dispose of all chemical waste in accordance with institutional and local environmental regulations.

Experimental Protocols

Protocol 1: Preparation of 1.0 mg/mL Primary Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution.

• Tare Balance: Place a clean, dry 10 mL glass volumetric flask on the analytical balance and tare the weight.

• Weigh Compound: Accurately weigh approximately 10 mg of Diisopropyl phthalate-d4 neat material directly into the tared volumetric flask. Record the exact weight.

• Dissolution: Add approximately 5-7 mL of HPLC-grade methanol to the flask.

• Mix to Dissolve: Cap the flask and vortex gently until the solid is completely dissolved. An ultrasonic bath may be used for a short period if dissolution is slow.

• Dilute to Volume: Once dissolved, carefully add methanol to the flask until the bottom of the meniscus reaches the 10 mL calibration mark.

• Homogenize: Cap the flask securely and invert it 15-20 times to ensure the solution is thoroughly mixed and homogenous.

• Calculate Exact Concentration: Use the exact weight recorded in Step 2 to calculate the precise concentration of the stock solution.

  • Formula:Exact Concentration (mg/mL) = Weight (mg) / 10.0 mL

• Transfer and Label: Transfer the solution to a clean, amber glass vial with a PTFE-lined cap. Label the vial clearly with the compound name, exact concentration, solvent, preparation date, and your initials.

Protocol 2: Preparation of Working Solutions via Serial Dilution

This protocol outlines the creation of a series of lower-concentration working solutions from the primary stock solution. The example below details a 10-fold serial dilution.

Table 2: Serial Dilution Scheme for Working Solutions

Target Concentration (µg/mL)	Volume of Stock (mL)	Source Solution (Concentration)	Diluent Volume (mL)	Final Volume (mL)
100	1.0	1.0 mg/mL (1000 µg/mL)	9.0	10.0
10	1.0	100 µg/mL	9.0	10.0
1.0	1.0	10 µg/mL	9.0	10.0
0.1 (100 ng/mL)	1.0	1.0 µg/mL	9.0	10.0

Procedure:

• Prepare 100 µg/mL Solution: Using a glass pipette, transfer 1.0 mL of the 1.0 mg/mL primary stock solution into a 10 mL glass volumetric flask. Dilute to the mark with methanol, cap, and invert to mix.

• Prepare 10 µg/mL Solution: Transfer 1.0 mL of the newly prepared 100 µg/mL solution into a new 10 mL glass volumetric flask. Dilute to the mark with methanol, cap, and invert to mix.

• Repeat Dilutions: Continue this serial dilution process as outlined in Table 2 until all desired working concentrations are prepared. Use a clean pipette for each transfer.

• Transfer and Label: Transfer each working solution to a separate, clearly labeled amber glass vial.

Solution Preparation Workflow

The following diagram illustrates the logical workflow for the preparation of Diisopropyl phthalate-d4 stock and working solutions.

Caption: Workflow for preparing Diisopropyl phthalate-d4 solutions.

Storage and Stability

• Neat Compound: Store the neat Diisopropyl phthalate-d4 solid at 2-8°C, protected from air and light.[2]

• Stock and Working Solutions: Phthalate solutions are known to be unstable.[6] It is strongly recommended to prepare solutions fresh on the day of use. If short-term storage is necessary, store the solutions in tightly sealed amber glass vials at 2-8°C for no longer than one week. Visually inspect for precipitation before each use.

References

• 1. DI-Iso-propyl phthalate-3,4,5,6-D4 | C14H18O4 | CID 131708655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diisopropyl Phthalate-d4 | N/A - Coompo [coompo.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Buy Diisopropyl Phthalate-d4 (EVT-1495543) [evitachem.com]
• 5. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 6. selleckchem.com [selleckchem.com]

Application Notes: The Use of Diisopropyl Phthalate-d4 in Toxicology and Metabolism Research

Introduction

Diisopropyl phthalate (B1215562) (DIPP) is a phthalate ester used as a plasticizer to increase the flexibility of polymers.[1] Due to its widespread use, human exposure is common, raising concerns about its potential as an endocrine disruptor and reproductive toxicant.[2][3] Diisopropyl phthalate-d4 (DIPP-d4) is a stable, isotopically labeled analog of DIPP where four hydrogen atoms on the benzene (B151609) ring are replaced with deuterium.[4] This labeling makes DIPP-d4 an invaluable tool in toxicological and metabolism studies, primarily serving as an internal standard for accurate quantification of DIPP in complex biological and environmental matrices.[5][6] Its use significantly improves the precision and accuracy of analytical methods like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7]

Key Applications

• Internal Standard in Quantitative Analysis: DIPP-d4 is the ideal internal standard for DIPP analysis. Since it co-elutes with the unlabeled DIPP but is distinguishable by its higher mass, it can effectively correct for variations in sample preparation, extraction efficiency, and instrument response.[5][8]

• Metabolic and Toxicokinetic Studies: DIPP-d4 can be used as a tracer to investigate the absorption, distribution, metabolism, and excretion (ADME) of DIPP in vivo and in vitro.[5] By administering DIPP-d4, researchers can track its metabolic fate and identify key metabolites without interference from endogenous or background levels of DIPP.

• Environmental Monitoring: It is employed in environmental studies to accurately quantify DIPP levels in various media such as water, soil, and air, helping to assess environmental contamination and human exposure pathways.[5]

Physicochemical Properties

The properties of Diisopropyl Phthalate-d4 are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₄H₁₄D₄O₄	[4]
Molecular Weight	254.31 g/mol	[4]
CAS Number	2708282-44-2	[4]
Appearance	Varies (Typically solid or in solution)	N/A
Synonyms	dipropan-2-yl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	[4]

Metabolic Pathway of Diisopropyl Phthalate

The metabolism of DIPP, like other phthalate diesters, begins with rapid hydrolysis by non-specific esterases or lipases, primarily in the gut and liver, to form its monoester, Mono-isopropyl phthalate (MIPP).[9][10][11] MIPP is considered the primary toxicologically active metabolite.[9] Following this initial step, the alkyl side chain of MIPP can undergo further oxidative metabolism, catalyzed by cytochrome P450 enzymes.[10] These oxidized metabolites can then be conjugated with glucuronic acid to form more water-soluble compounds that are readily excreted in the urine.[9][12]

Metabolic pathway of Diisopropyl Phthalate (DIPP).

Toxicological Signaling Pathways

Phthalates can exert toxic effects by interfering with various intracellular signaling pathways, often by acting as ligands for nuclear receptors.[13][14] Phthalates and their monoester metabolites can cross the cell membrane and bind to receptors such as Peroxisome Proliferator-Activated Receptors (PPARs) and the Pregnane X Receptor (PXR).[14][15] Upon activation, these receptors form heterodimers with the Retinoid X Receptor (RXR), bind to specific DNA response elements, and modulate the transcription of target genes involved in lipid metabolism, inflammation, and cellular proliferation, leading to various toxicological outcomes.[15][16]

Simplified phthalate-induced nuclear receptor signaling.

Protocols: Quantification of DIPP Using DIPP-d4

This protocol provides a general method for the quantification of Diisopropyl Phthalate (DIPP) in biological samples (e.g., plasma, urine) using DIPP-d4 as an internal standard with UPLC-MS/MS.

Materials and Reagents

• Diisopropyl Phthalate (DIPP) analytical standard

• Diisopropyl Phthalate-d4 (DIPP-d4) internal standard (IS)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Phthalate-free glassware and polypropylene (B1209903) tubes

• β-glucuronidase (for urine samples, to measure total DIPP)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve DIPP and DIPP-d4 in methanol to create stock solutions. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the DIPP stock solution with 50:50 methanol:water to create calibration standards (e.g., 1 to 500 ng/mL).

• Internal Standard (IS) Working Solution: Dilute the DIPP-d4 stock solution to a fixed concentration (e.g., 100 ng/mL) in 50:50 methanol:water.

Sample Preparation (Solid-Phase Extraction)

• Spiking: To 1 mL of sample (e.g., plasma), add a precise volume of the DIPP-d4 IS working solution.

• Hydrolysis (for urine): If measuring total DIPP (free + conjugated), add β-glucuronidase and incubate the sample according to the enzyme manufacturer's instructions.

• Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove hydrophilic interferences.

• Elution: Elute the analytes with 3 mL of acetonitrile into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the initial mobile phase.

General experimental workflow for DIPP quantification.

UPLC-MS/MS Analysis

The following table provides example parameters. These must be optimized for the specific instrument used. The mass transitions for DIPP and DIPP-d4 are based on typical fragmentation patterns, where the precursor ion loses a neutral isopropanol (B130326) and a propylene (B89431) molecule to form the phthalic anhydride (B1165640) fragment ion. A similar approach is detailed for DiBP and its deuterated standard.[6]

Parameter	Setting
UPLC Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)
DIPP Transition	m/z 251.1 → 149.0
DIPP-d4 Transition	m/z 255.1 → 153.0

Data Presentation and Interpretation

Data from toxicokinetic studies can provide crucial parameters about the fate of a compound in the body. While specific data for DIPP is limited in the provided search results, the table below shows an example of toxicokinetic parameters that would be determined, using data for a similar phthalate, Diisobutyl-phthalate (DiBP), in rats as a model.[6]

Parameter	Definition	Example Value (for DiBP)
T½ (Half-life)	Time required for the concentration of the compound to reduce by half.	Short
Cmax	The maximum concentration of the compound observed in plasma.	Varies with dose
Tmax	The time at which Cmax is observed.	Rapid
Clearance	The rate at which the compound is removed from the body.	High
Vd (Volume of Distribution)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Extensive

References

• 1. selleckchem.com [selleckchem.com]
• 2. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hazards of diisobutyl phthalate (DIBP) exposure: A systematic review of animal toxicology studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DI-Iso-propyl phthalate-3,4,5,6-D4 | C14H18O4 | CID 131708655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Buy Diisopropyl Phthalate-d4 (EVT-1495543) [evitachem.com]
• 6. Toxicokinetics of diisobutyl phthalate and its major metabolite, monoisobutyl phthalate, in rats: UPLC-ESI-MS/MS method development for the simultaneous determination of diisobutyl phthalate and its major metabolite, monoisobutyl phthalate, in rat plasma, urine, feces, and 11 various tissues collected from a toxicokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cpsc.gov [cpsc.gov]
• 10. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Phthalate Metabolism and Kinetics in an In Vitro Model of Testis Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Effects of Dicyclohexyl Phthalate Exposure on PXR Activation and Lipid Homeostasis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Standard Operating Procedure for Phthalate Analysis in Consumer Products

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document outlines the standard operating procedure for the identification and quantification of regulated phthalates in consumer products, with a primary focus on plastic materials. The methodology is based on established protocols from the U.S. Consumer Product Safety Commission (CPSC) and is widely applicable to various matrices.

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] Due to potential health concerns, including endocrine disruption, regulatory bodies worldwide have restricted the use of specific phthalates in consumer products, especially those intended for children.[2][3] Accurate and reliable analytical methods are crucial for ensuring compliance with these regulations. This application note provides a detailed protocol for the extraction and analysis of common phthalates using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for this purpose.[4][5]

Principle

The core of this method involves the extraction of phthalates from a solid sample matrix, followed by instrumental analysis for separation and quantification. The general workflow includes:

• Sample Preparation: The consumer product sample is mechanically ground to increase the surface area for efficient solvent extraction.[6]

• Solvent Extraction: The sample is dissolved in tetrahydrofuran (B95107) (THF), a solvent capable of dissolving a wide range of polymers.[5]

• Polymer Precipitation: A non-polar solvent, such as hexane (B92381) or acetonitrile (B52724), is added to precipitate the polymer matrix, leaving the phthalates in the solution.[5][7]

• GC-MS Analysis: The resulting extract is injected into a GC-MS system. The gas chromatograph separates the individual phthalates based on their volatility and interaction with the stationary phase. The mass spectrometer then identifies and quantifies each phthalate (B1215562) based on its unique mass spectrum.[8]

Experimental Protocols

Sample Preparation and Extraction

This protocol is primarily based on the CPSC-CH-C1001-09.4 method.[5][9]

3.1.1. Equipment and Reagents:

• Grinder or milling apparatus (e.g., cryogenic mill)

• Glass vials with solvent-resistant caps

• Vortex mixer and sonicator

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• Autosampler vials

• Tetrahydrofuran (THF), HPLC grade

• Hexane or Acetonitrile, HPLC grade

• Cyclohexane, HPLC grade (for dilution)

• Internal Standard (e.g., Benzyl benzoate) stock solution

• Phthalate calibration standards

3.1.2. Procedure:

• Sample Reduction: Cut or grind the consumer product sample into small pieces or a fine powder (particle size < 2 mm).[10] For plastic samples, cryogenic milling is often preferred to prevent melting.

• Weighing: Accurately weigh approximately 50 mg of the homogenized sample into a glass vial.

• Dissolution: Add 5 mL of THF to the vial. For larger sample sizes, maintain a ratio of 10 mL THF for every 0.1 g of sample.[6]

• Extraction: Tightly cap the vial and vortex or sonicate for a minimum of 30 minutes to ensure complete dissolution of the polymer and extraction of the phthalates.[8]

• Precipitation: Add 10 mL of hexane or acetonitrile to the vial to precipitate the dissolved polymer.

• Separation: Centrifuge the vial to pellet the precipitated polymer.

• Filtration: Carefully filter the supernatant through a 0.45 µm syringe filter into a clean glass vial.

• Dilution: Prepare the sample for GC-MS analysis by diluting an aliquot of the filtered extract with cyclohexane. The dilution factor will depend on the expected phthalate concentration. An internal standard should be added to the final solution.

GC-MS Analysis

The following are typical GC-MS parameters. Instrument conditions should be optimized for the specific instrument and target analytes.

3.2.1. Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Autosampler

• Capillary column: A common choice is a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

3.2.2. Typical GC-MS Conditions:

Parameter	Value
GC Inlet
Inlet Temperature	280 °C
Injection Mode	Splitless or Pulsed Splitless
Injection Volume	1 µL
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	60-100 °C, hold for 1-2 min
Ramp 1	8-15 °C/min to 260-280 °C
Ramp 2	25-35 °C/min to 300-320 °C, hold for 5-10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230-300 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280-300 °C
Acquisition Mode	Full Scan (m/z 45-500) and/or Selected Ion Monitoring (SIM)

3.2.3. Quality Control:

• Laboratory Reagent Blank (LRB): An aliquot of solvents is carried through the entire sample preparation and analysis procedure to check for contamination.

• Calibration Standards: A series of at least four calibration standards containing the target phthalates and the internal standard are analyzed to generate a calibration curve.[6]

• Certified Reference Material (CRM): A CRM with known concentrations of phthalates should be analyzed to verify the accuracy of the method.[5]

• Replicates: Samples should be prepared and analyzed in triplicate to assess the precision of the method.

Data Presentation

The following table summarizes typical quantitative data for phthalate analysis based on various studies. The values can vary depending on the specific matrix, instrumentation, and laboratory conditions.

Phthalate	Abbreviation	Typical Method Detection Limit (MDL) (µg/L)	Typical Limit of Quantitation (LOQ) (µg/L)	Typical Recovery (%)
Diisobutyl phthalate	DIBP	0.100	0.330	90 - 110
Dibutyl phthalate	DBP	0.100	0.330	88 - 104[11]
bis(2-Methoxyethyl) phthalate	DMEP	0.045	0.150	90 - 110
Benzyl butyl phthalate	BBP	0.035	0.115	90 - 110
Di(2-ethylhexyl) phthalate	DEHP	0.015	0.050	90 - 110
Di-n-octyl phthalate	DnOP	0.370	1.230	90 - 110
Diisononyl phthalate	DINP	0.320	1.070	90 - 110
Diisodecyl phthalate	DIDP	0.260	0.870	90 - 110

Note: Data compiled from various sources, including reference[12]. Actual performance characteristics should be determined by each laboratory.

Experimental Workflow

The following diagram illustrates the logical flow of the standard operating procedure for phthalate analysis.

Caption: Experimental workflow for phthalate analysis in consumer products.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 5. Phthalates in toys and childcare products | Centexbel [centexbel.be]
• 6. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. ttl-labs.com [ttl-labs.com]
• 10. scispace.com [scispace.com]
• 11. fda.gov [fda.gov]
• 12. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Tracing Plasticizer Degradation with Diisopropyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalate (B1215562) esters are ubiquitous environmental contaminants due to their extensive use as plasticizers in a wide array of consumer and industrial products. Understanding their environmental fate and degradation pathways is crucial for assessing their toxicological risks. Diisopropyl phthalate-d4 (DIPP-d4), a deuterated isotopic analog of diisopropyl phthalate (DIPP), serves as an invaluable tool for these investigations. Its use as an internal standard and tracer allows for precise quantification and unambiguous identification of degradation products, overcoming matrix effects and analytical variability. This application note provides detailed protocols for utilizing DIPP-d4 to trace the biotic and abiotic degradation pathways of DIPP.

Principle

The core principle behind using DIPP-d4 is isotopic labeling. The deuterium (B1214612) atoms in DIPP-d4 do not significantly alter its chemical properties, meaning it behaves nearly identically to its non-labeled counterpart (DIPP) during physical, chemical, and biological processes. However, the mass difference between deuterium and hydrogen allows for its clear differentiation from endogenous DIPP and its degradation products using mass spectrometry (MS). This enables researchers to spike DIPP-d4 into a sample and track its transformation over time, accurately identifying and quantifying the resulting metabolites.

Applications

• Environmental Fate Studies: Tracing the degradation of DIPP in various environmental matrices such as soil, water, and sediment.

• Bioremediation Research: Identifying and characterizing microorganisms capable of degrading DIPP and elucidating their metabolic pathways.

• Toxicology and Metabolism Studies: Investigating the metabolism of DIPP in biological systems to understand potential toxicological effects.

• Analytical Chemistry: Serving as a robust internal standard for the accurate quantification of DIPP in complex samples.[1][2]

Experimental Protocols

Protocol 1: Microbial Degradation of Diisopropyl Phthalate

This protocol outlines the steps to study the degradation of DIPP by a specific microbial strain or a mixed microbial culture, using DIPP-d4 as a tracer.

1. Materials and Reagents:

• Diisopropyl phthalate (DIPP)

• Diisopropyl phthalate-d4 (DIPP-d4)

• Microbial culture (e.g., Paenarthrobacter sp., Rhodococcus rhodochrous)[3][4]

• Mineral Salts Medium (MSM)

• Organic solvents (e.g., ethyl acetate, dichloromethane)[5]

• Anhydrous sodium sulfate

• High-purity water

• Glassware (flasks, vials, pipettes), sterilized

• Incubator shaker

• Centrifuge

• Gas chromatograph-mass spectrometer (GC-MS) or Liquid chromatograph-mass spectrometer (LC-MS)

2. Experimental Procedure:

• Culture Preparation: Inoculate the microbial strain into a suitable growth medium and incubate until it reaches the mid-logarithmic phase.

• Incubation Setup:

  • In a sterile flask, add 100 mL of MSM.

  • Spike the medium with a known concentration of DIPP (e.g., 100 mg/L).

  • Add a known concentration of DIPP-d4 as an internal standard and tracer (e.g., 1 mg/L).

  • Inoculate the medium with the prepared microbial culture (e.g., 5% v/v).[6]

  • Prepare a sterile control flask without the microbial inoculum.

• Incubation: Incubate the flasks on a rotary shaker at an appropriate temperature (e.g., 30°C) and speed (e.g., 150 rpm).[3][7]

• Sampling: Withdraw aliquots (e.g., 1 mL) from both the experimental and control flasks at regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

• Sample Preparation (Liquid-Liquid Extraction):

  • To each 1 mL sample, add 2 mL of ethyl acetate.

  • Vortex vigorously for 2 minutes to extract the analytes.

  • Centrifuge to separate the organic and aqueous layers.

  • Carefully transfer the organic layer to a clean vial.

  • Dry the organic extract over anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., 100 µL of ethyl acetate) for analysis.

• Analytical Method:

  • Analyze the extracts using GC-MS or LC-MS.

  • Use the mass-to-charge ratio (m/z) of DIPP-d4 and its expected degradation products to identify and quantify them.

Experimental Workflow for Microbial Degradation Study

Caption: Workflow for studying microbial degradation of DIPP using DIPP-d4.

Protocol 2: Abiotic Degradation (Hydrolysis) of Diisopropyl Phthalate

This protocol describes how to investigate the chemical hydrolysis of DIPP under different pH conditions, using DIPP-d4 for accurate quantification.

1. Materials and Reagents:

• Diisopropyl phthalate (DIPP)

• Diisopropyl phthalate-d4 (DIPP-d4)

• Buffer solutions (pH 4, 7, and 9)

• Organic solvents (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• High-purity water

• Thermostated water bath

• Analytical balance

• GC-MS or LC-MS

2. Experimental Procedure:

• Solution Preparation:

  • Prepare stock solutions of DIPP and DIPP-d4 in a water-miscible solvent (e.g., methanol).

  • In separate reaction vials for each pH, add 50 mL of the respective buffer solution.

• Incubation Setup:

  • Spike each vial with DIPP to a final concentration of 10 mg/L.

  • Spike each vial with DIPP-d4 to a final concentration of 0.1 mg/L.

• Incubation: Place the vials in a thermostated water bath at a constant temperature (e.g., 50°C) to accelerate the hydrolysis process.

• Sampling: Collect aliquots at specified time intervals (e.g., 0, 24, 48, 72, 96 hours).

• Sample Preparation: Follow the liquid-liquid extraction procedure as described in Protocol 1.

• Analytical Method: Analyze the samples by GC-MS or LC-MS to determine the concentrations of DIPP, DIPP-d4, and any hydrolysis products such as monoisopropyl phthalate (MIPP) and phthalic acid.

Data Presentation

The quantitative data obtained from the experiments should be summarized in tables for clear comparison.

Table 1: Microbial Degradation of DIPP (100 mg/L) over Time

Time (hours)	DIPP Concentration (mg/L)	MIPP Concentration (mg/L)	Phthalic Acid Concentration (mg/L)	% Degradation
0	100.0 ± 2.5	0.0 ± 0.0	0.0 ± 0.0	0
12	75.2 ± 3.1	15.8 ± 1.1	2.1 ± 0.3	24.8
24	42.6 ± 2.8	35.1 ± 2.5	8.9 ± 0.9	57.4
48	10.3 ± 1.5	20.4 ± 1.8	30.5 ± 2.2	89.7
72	< 1.0	5.2 ± 0.7	45.3 ± 3.1	> 99

Data are presented as mean ± standard deviation (n=3). Quantification was performed using DIPP-d4 as an internal standard.

Table 2: Abiotic Hydrolysis of DIPP (10 mg/L) at 50°C

Time (hours)	DIPP Concentration (mg/L) at pH 4	DIPP Concentration (mg/L) at pH 7	DIPP Concentration (mg/L) at pH 9
0	10.0 ± 0.5	10.0 ± 0.4	10.0 ± 0.6
24	9.8 ± 0.4	9.5 ± 0.5	8.1 ± 0.7
48	9.6 ± 0.5	9.1 ± 0.4	6.5 ± 0.6
72	9.5 ± 0.4	8.7 ± 0.6	4.9 ± 0.5
96	9.3 ± 0.5	8.2 ± 0.5	3.2 ± 0.4

Data are presented as mean ± standard deviation (n=3). Quantification was performed using DIPP-d4 as an internal standard.

Degradation Pathways

The degradation of diisopropyl phthalate, whether biotic or abiotic, typically proceeds through the hydrolysis of the ester bonds.[8][9]

Proposed Degradation Pathway of Diisopropyl Phthalate

Caption: General degradation pathway of Diisopropyl Phthalate.

In microbial degradation, esterase enzymes catalyze the initial hydrolysis steps.[3][10] The resulting phthalic acid can then be further metabolized by bacteria through ring-cleavage reactions initiated by dioxygenases, eventually leading to intermediates of central carbon metabolism.[9][11][12] Abiotic hydrolysis is influenced by pH and temperature, with the reaction being more favorable under alkaline conditions.[8][13] The use of DIPP-d4 allows for the confirmation of this pathway by tracking the appearance of deuterated MIPP and deuterated phthalic acid.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. mdpi.com [mdpi.com]
• 3. Biodegradation of phthalates DIBP, DMP, and DEP by Paenarthrobacter sp. strain PH1 - analysis of degradation, pathway, and its bioremediation potentiality in soil microcosm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodegradation of plasticizers by Rhodococcus rhodochrous - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Biodegradation of plasticizers by novel strains of bacteria isolated from plastic waste near Juhu Beach, Mumbai, India - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical behavior of phthalates under abiotic conditions in landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bacterial degradation of phthalate isomers and their esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biodegradation of dipropyl phthalate and toxicity of its degradation products: a comparison of Fusarium oxysporum f. sp. pisi cutinase and Candida cylindracea esterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Microbial degradation of phthalates: biochemistry and environmental implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Engineering bacterial biocatalysts for the degradation of phthalic acid esters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Diisopropyl Phthalate-d4 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diisopropyl phthalate-d4 (DIPP-d4) as an internal standard in metabolomics research. Detailed protocols for its application in liquid chromatography-mass spectrometry (LC-MS) based metabolomics are provided to ensure robust and reproducible results.

Introduction

In metabolomics, accurate quantification of metabolites is crucial for understanding biological systems and for the discovery of novel biomarkers. The complexity of biological matrices often leads to significant variability during sample preparation and analysis, including extraction inconsistencies and matrix effects in mass spectrometry. The use of a stable isotope-labeled internal standard (IS) is a widely accepted strategy to correct for these variations.[1][2]

Diisopropyl phthalate-d4 is a deuterated form of Diisopropyl phthalate (B1215562), a compound not naturally found in most biological systems. This non-endogenous nature makes it an excellent candidate as an internal standard for untargeted and targeted metabolomics studies. By spiking DIPP-d4 into samples at the beginning of the workflow, it experiences similar variations as the endogenous metabolites throughout the entire analytical process. This allows for reliable normalization of the data, thereby improving the accuracy and precision of metabolite quantification.[2][3]

Key Applications

• Internal Standard for Quality Control: DIPP-d4 serves as a robust quality control (QC) marker to monitor the consistency of the entire analytical workflow, from sample extraction to LC-MS analysis. Its signal intensity can be used to assess system stability and performance across different samples and batches.

• Normalization of Metabolite Signals: In untargeted metabolomics, where a labeled internal standard is not available for every metabolite, DIPP-d4 can be used as a global internal standard to normalize the signal intensities of detected features. This is particularly useful for reducing inter-sample variability introduced during sample processing.

• Isotope Dilution Mass Spectrometry (IDMS) for Phthalate Quantification: While the primary focus here is on broader metabolomics, DIPP-d4 is also an ideal internal standard for the precise quantification of Diisopropyl phthalate and its metabolites in biological samples using the isotope dilution method.[4]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an untargeted metabolomics study utilizing Diisopropyl phthalate-d4 as an internal standard.

Figure 1: General workflow for untargeted metabolomics using DIPP-d4.

Detailed Experimental Protocols

• Primary Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of Diisopropyl phthalate-d4.

  • Dissolve it in 1 mL of LC-MS grade methanol (B129727) in a clean glass vial.

  • Vortex thoroughly to ensure complete dissolution.

  • Store at -20°C.

• Working Internal Standard Solution (10 µg/mL):

  • Perform a 1:100 serial dilution of the primary stock solution with LC-MS grade methanol. For example, add 10 µL of the 1 mg/mL stock to 990 µL of methanol.

  • Vortex to mix.

  • Store this working solution at -20°C. The concentration can be adjusted based on the sensitivity of the mass spectrometer and the sample matrix.

• Thawing: Thaw frozen human plasma samples on ice.

• Aliquoting: Aliquot 100 µL of each plasma sample into a clean 1.5 mL microcentrifuge tube.

• Spiking with Internal Standard: Add 10 µL of the 10 µg/mL DIPP-d4 working solution to each plasma sample.

• Protein Precipitation:

  • Add 400 µL of ice-cold extraction solvent (e.g., methanol or a mixture of acetonitrile (B52724):methanol:water = 40:40:20 v/v/v) to each tube.[5]

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at -20°C for 30 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant (approximately 450 µL) to a new clean microcentrifuge tube, being careful not to disturb the protein pellet.

• Drying: Dry the supernatant completely using a vacuum concentrator (e.g., SpeedVac) at a low temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., 50% methanol in water for reversed-phase chromatography or 95% acetonitrile for HILIC).

• Final Centrifugation: Centrifuge the reconstituted samples at 14,000 x g for 10 minutes at 4°C to pellet any remaining particulates.

• Transfer for Analysis: Transfer the final supernatant to an autosampler vial for LC-MS analysis.

LC-MS/MS Analysis Parameters

The following are example parameters and can be adapted based on the specific LC-MS system and metabolites of interest.

Table 1: Example Liquid Chromatography Parameters

Parameter	Reversed-Phase Liquid Chromatography (RPLC)	Hydrophilic Interaction Liquid Chromatography (HILIC)
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)	Amide/HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in 95% Acetonitrile/5% Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Water
Gradient	0-2 min: 2% B; 2-15 min: 2-98% B; 15-18 min: 98% B; 18-20 min: 2% B	0-2 min: 95% A; 2-12 min: 95-50% A; 12-15 min: 50% A; 15-17 min: 95% A
Flow Rate	0.3 mL/min	0.4 mL/min
Column Temp.	40°C	40°C
Injection Vol.	5 µL	5 µL

Table 2: Example Mass Spectrometry Parameters for Diisopropyl Phthalate-d4

Parameter	Value
Instrument	Triple Quadrupole or Q-TOF Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (Q1)	m/z 255.1
Product Ion (Q3)	m/z 153.1 (quantifier), m/z 195.1 (qualifier)
Collision Energy	Optimized for the specific instrument (e.g., 15-25 eV)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C

Note: The m/z values correspond to the [M+H]+ adduct for Diisopropyl phthalate-d4. These should be confirmed experimentally.

Data Presentation and Normalization

After data acquisition and processing (peak picking, alignment, and integration), the peak area of each detected metabolite feature is normalized to the peak area of Diisopropyl phthalate-d4 in the same sample.

Normalization Formula:

Normalized Peak Area = (Peak Area of Metabolite / Peak Area of DIPP-d4) * 1000

The following table provides a hypothetical example of how quantitative data can be structured and normalized.

Table 3: Example of Normalized Metabolite Data

Sample ID	Group	Raw Peak Area (Metabolite X)	Raw Peak Area (DIPP-d4)	Normalized Peak Area (Metabolite X)
Control_1	Control	150,000	1,200,000	125.0
Control_2	Control	165,000	1,150,000	143.5
Control_3	Control	140,000	1,250,000	112.0
Treated_1	Treated	250,000	1,180,000	211.9
Treated_2	Treated	280,000	1,220,000	229.5
Treated_3	Treated	265,000	1,190,000	222.7

Logical Relationship for Data Normalization

The following diagram illustrates the logical process of data normalization using the internal standard.

Figure 2: Logical flow of data normalization using DIPP-d4.

Conclusion

The use of Diisopropyl phthalate-d4 as a non-endogenous internal standard provides a reliable method for quality control and data normalization in metabolomics research. The protocols outlined in these application notes offer a framework for researchers to implement this strategy, leading to more accurate and reproducible quantitative metabolomic data. This, in turn, can enhance the discovery and validation of biomarkers for disease diagnosis, prognosis, and drug development.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 3. iroatech.com [iroatech.com]
• 4. benchchem.com [benchchem.com]
• 5. Protocol for dual metabolomics and proteomics using nanoflow liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Phthalate Extraction Recovery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction recovery of phthalates from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low and inconsistent phthalate (B1215562) recovery?

Low and inconsistent recovery of phthalates can stem from several factors throughout the analytical workflow. The primary culprits are often related to the sample matrix, the chosen extraction method, and potential contamination.[1] Key issues include:

• Suboptimal Extraction Solvent: The polarity and type of solvent may not be suitable for efficiently extracting the target phthalates from the specific sample matrix.[1]

• Inefficient Phase Separation: During liquid-liquid extraction (LLE), the formation of emulsions can hinder the clear separation of organic and aqueous layers, leading to poor recovery.[1]

• Matrix Effects: Complex matrices can contain co-extracted substances that interfere with the analytical instrument's ability to accurately detect the phthalates, a phenomenon known as ion suppression or enhancement in mass spectrometry.[2][3]

• Analyte Loss During Cleanup: Solid-phase extraction (SPE) cleanup steps, if not properly optimized, can lead to the loss of target analytes.[4]

• Phthalate Contamination: Phthalates are ubiquitous in laboratory environments, and contamination from various sources can lead to inaccurate quantification and seemingly variable recovery.[5][6][7]

Q2: How can I identify and minimize sources of phthalate contamination in my lab?

Phthalate contamination is a significant challenge due to their widespread use as plasticizers.[5] Common sources in a laboratory setting include:

• Laboratory Consumables: Plastic items such as pipette tips, syringes, filters, and even Parafilm® can leach phthalates into samples.[6][7][8][9] It is advisable to use glass or stainless steel labware whenever possible.[10]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates. It is recommended to test new batches of solvents for contamination.

• Laboratory Environment: Phthalates are semi-volatile and can be present in laboratory air, originating from flooring, paints, and other plastic materials.[5] Working in a well-ventilated fume hood can help mitigate this.

• Deionized Water Systems: Plastic tanks and filters within deionized water systems can be a source of phthalate leaching.[5]

To minimize contamination, a rigorous cleaning protocol for glassware is essential. This can include soaking in an alkaline solution, rinsing with purified water and methanol (B129727), and baking at high temperatures.[11]

Q3: What are the key differences between Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS for phthalate analysis?

SPE, LLE, and QuEChERS are common extraction techniques for phthalates, each with its own advantages and disadvantages.

• Liquid-Liquid Extraction (LLE): This is a traditional method based on the differential solubility of phthalates in two immiscible liquids.[12] It is relatively simple but can be time-consuming, require large volumes of organic solvents, and may suffer from incomplete phase separation.[1]

• Solid-Phase Extraction (SPE): SPE is a more modern technique that uses a solid sorbent to selectively adsorb phthalates from a liquid sample.[13] It offers higher selectivity, reduced solvent consumption, and cleaner extracts compared to LLE.[14] However, method development can be more complex, and the cost of SPE cartridges is a consideration.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method combines extraction and cleanup into a single step and is widely used for pesticide analysis in food matrices.[15] It has been successfully adapted for phthalate analysis, offering high throughput and reduced solvent usage.[16][17][18]

Troubleshooting Guides

Low or Inconsistent Recovery

Problem: My recovery of certain phthalates is consistently low or varies significantly between samples.

dot

Caption: Troubleshooting workflow for low or inconsistent phthalate recovery.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inappropriate Extraction Solvent	Test different solvents or solvent mixtures with varying polarities to find the optimal choice for your specific matrix and target phthalates.[4]
Poor Phase Separation (LLE)	To break up emulsions, try centrifugation, adding salt to the aqueous phase, or using a different solvent system.
Analyte Loss During SPE Wash	If the analyte is being lost in the wash step, the wash solvent may be too strong. Decrease the organic content of the wash solvent or switch to a weaker solvent.[13]
Incomplete Elution from SPE Sorbent	If the analyte is retained on the SPE cartridge, the elution solvent may be too weak. Increase the strength or volume of the elution solvent.[13]
Matrix Effects	Co-extracted matrix components can suppress or enhance the analyte signal. To compensate for this, use matrix-matched standards for calibration or employ an internal standard that behaves similarly to the analyte.[2]

High Background Contamination

Problem: My procedural blanks show significant levels of phthalates.

dot

Caption: Troubleshooting workflow for high background phthalate contamination.

Possible Sources & Solutions:

Source	Preventative Measures
Glassware	Implement a stringent glassware cleaning protocol: wash with detergent, rinse with tap water, followed by deionized water and a high-purity solvent (e.g., acetone (B3395972) or methanol), and then bake at a high temperature (e.g., 450°C) overnight.[10]
Solvents and Reagents	Use high-purity, phthalate-free grade solvents. It is advisable to pre-screen new batches of solvents for phthalate contamination by concentrating a volume of the solvent and analyzing it.[10]
Lab Consumables	Whenever possible, replace plastic items (e.g., pipette tips, centrifuge tubes, filters) with glass or stainless steel alternatives. If plastics must be used, select products certified as phthalate-free.[6][8]
Laboratory Environment	Since phthalates can be present in the air, work in a clean, well-ventilated area, preferably a fume hood, to minimize airborne contamination. Keep samples and extracts covered whenever possible.[5]

Data Presentation: Phthalate Recovery Rates

The following tables summarize typical recovery data for various phthalates using different extraction methods and matrices.

Table 1: Recovery of Phthalates using Solid-Phase Extraction (SPE)

Phthalate	Matrix	Sorbent	Eluting Solvent	Recovery (%)	Reference
DMP, DEP, DBP, DEHP	Drinking Water	Florisil	Ethyl Acetate	98.2 - 110	[19]
14 Phthalate Metabolites	Human Serum	Oasis HLB	Acetonitrile (B52724)	80 - 99	[14][20]
Various Phthalates & Adipates	Human Serum	Dimethyl butylamine	Not Specified	> 88	[21][22]

Table 2: Recovery of Phthalates using QuEChERS

Phthalate	Matrix	Sorbent	Recovery (%)	Reference
14 Phthalate Esters	Grain Sorghum	PSA + C18	82.0 - 120.2	[16]
12 Phthalic Acid Esters	Fish and Squid	Not Specified	70 - 117	[17]
Various Phthalates	Edible Oils	PSA	84 - 106	[18]

Table 3: Recovery of Phthalates using Liquid-Liquid Microextraction

Phthalate	Matrix	Extraction Solvent	Recovery (%)	Reference
Various Phthalates	Water and Liquid Pharmaceuticals	Chloroform	91 - 97	[23]
DMP, DEP, DBP, DiBP, DEHP, DNOP, DDP	Hot Beverages	n-Heptane	66.7 - 101.2	[24]

Experimental Protocols

Solid-Phase Extraction (SPE) for Phthalate Metabolites in Human Serum

This protocol is a generalized procedure based on established methods for the extraction of phthalate metabolites from serum.[14][20]

1. Sample Preparation:

• Dilute the serum sample with 0.1M formic acid.
• Add an internal standard solution.

2. SPE Cartridge Conditioning:

• Condition an Oasis HLB SPE cartridge (e.g., 60 mg/3 mL) with methanol followed by 0.1M formic acid.

3. Sample Loading:

• Load the prepared serum sample onto the conditioned SPE cartridge at a slow flow rate (e.g., 0.5 mL/min).

4. Washing:

• Wash the cartridge with water to remove polar interferences.
• Wash the cartridge with a weak organic solvent solution (e.g., 10% methanol in water) to remove less polar interferences.

5. Elution:

• Elute the phthalate metabolites with a suitable organic solvent, such as acetonitrile.

6. Final Preparation:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a known volume of mobile phase for LC-MS analysis.

dot

Caption: General workflow for Solid-Phase Extraction (SPE) of phthalates.

QuEChERS for Phthalates in Solid Matrices (e.g., Grain Sorghum)

This protocol is a generalized procedure based on the QuEChERS method for solid samples.[16]

1. Sample Preparation:

• Weigh a homogenized sample (e.g., 5 g) into a centrifuge tube.
• Add an internal standard solution.

2. Extraction:

• Add acetonitrile and shake vigorously.
• Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation and shake again.
• Centrifuge to separate the layers.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take an aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) and C18). PSA removes polar interferences, and C18 removes nonpolar interferences.
• Vortex and then centrifuge.

4. Final Preparation:

• The supernatant is ready for direct analysis by GC-MS or can be further concentrated if needed.

dot

Caption: General workflow for QuEChERS extraction of phthalates.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. welchlab.com [welchlab.com]
• 5. biotage.com [biotage.com]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. research.thea.ie [research.thea.ie]
• 9. research.tus.ie [research.tus.ie]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]
• 12. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine | MDPI [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Validation of a QuEChERS-Based Gas Chromatography-Mass Spectrometry (GC-MS) Method for Analysis of Phthalate Esters in Grain Sorghum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. scispace.com [scispace.com]
• 20. academic.oup.com [academic.oup.com]
• 21. researchgate.net [researchgate.net]
• 22. Simultaneous determination of phthalates and adipates in human serum using gas chromatography-mass spectrometry with solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Diisopropyl Phthalate-d4 Chromatographic Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing peak shape issues encountered during the chromatographic analysis of Diisopropyl phthalate-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems observed for Diisopropyl phthalate-d4?

A1: The most common peak shape issues encountered during the analysis of Diisopropyl phthalate-d4 are peak tailing, peak fronting, and split peaks. These issues can affect the accuracy and precision of quantification.

Q2: My Diisopropyl phthalate-d4 peak is tailing in my Gas Chromatography (GC) analysis. What are the likely causes?

A2: Peak tailing for Diisopropyl phthalate-d4 in GC can be caused by several factors:

• Active Sites: Interaction with active sites (e.g., free silanol (B1196071) groups) in the GC inlet liner or on the column itself is a primary cause.

• Column Contamination: Accumulation of non-volatile matrix components on the column can lead to peak tailing.

• Inlet Temperature: An inlet temperature that is too low may result in slow vaporization and contribute to tailing.

• Improper Column Installation: Incorrect column installation can create dead volumes, leading to peak distortion.

Q3: I am observing peak fronting for Diisopropyl phthalate-d4 in my High-Performance Liquid Chromatography (HPLC) analysis. What should I investigate?

A3: Peak fronting in HPLC analysis of Diisopropyl phthalate-d4 is often associated with:

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase.[1]

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to move too quickly through the initial part of the column, resulting in a fronting peak.

• Column Collapse: Though less common, operating the column outside its recommended pH or temperature range can lead to physical changes in the packed bed.[1]

Q4: All the peaks in my chromatogram, including Diisopropyl phthalate-d4, are splitting. What is the likely cause?

A4: When all peaks in a chromatogram exhibit splitting, the issue is typically related to a problem occurring before the separation process.[2] Common causes include:

• Blocked Inlet Frit: Particulate matter from the sample or system can partially block the column inlet frit, distorting the sample band.

• Column Void: A void or channel in the packing material at the head of the column can cause the sample to be distributed unevenly.

• Injection Issues: Problems with the autosampler, such as injecting a bubble of air, can lead to split peaks for all analytes.

Q5: Can the deuterium (B1214612) labeling of Diisopropyl phthalate-d4 itself cause peak shape issues?

A5: Yes, the deuterium labeling can lead to a phenomenon known as the Chromatographic Deuterium Isotope Effect (CDE).[3] This can cause a slight shift in retention time compared to the non-labeled Diisopropyl phthalate. While this doesn't typically cause poor peak shape on its own, it is an important consideration when resolving the labeled standard from its non-labeled counterpart.

Troubleshooting Guides

Peak Tailing in GC-MS Analysis of Diisopropyl phthalate-d4

This guide provides a step-by-step approach to diagnosing and resolving peak tailing.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for peak tailing.

Experimental Protocol: GC-MS Method for Phthalate Analysis

This protocol is a general starting point and may require optimization.

Parameter	Setting
GC System	Agilent 7890A GC with 5975C MSD or equivalent
Column	Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet	Splitless
Inlet Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial 60°C, hold 1 min; ramp to 280°C at 10°C/min; hold 5 min
MSD Transfer Line	280 °C
Ion Source	230 °C
Quadrupole	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions for Diisopropyl phthalate-d4	To be determined based on the specific deuteration pattern (e.g., m/z 153, 167, 254)

This is an example protocol and should be adapted and validated for your specific application and instrumentation.

Peak Fronting in HPLC-UV Analysis of Diisopropyl phthalate-d4

This guide addresses the causes and solutions for peak fronting.

Troubleshooting Workflow for Peak Fronting

References

• 1. Diisopropyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry | مواقع أعضاء هيئة التدريس [faculty.ksu.edu.sa]
• 3. benchchem.com [benchchem.com]

Minimizing laboratory background contamination for phthalate analysis

Welcome to the Technical Support Center for phthalate (B1215562) analysis. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize laboratory background contamination and ensure accurate analytical results.

Frequently Asked Questions (FAQs)

Q1: What are phthalates and why are they a concern in the laboratory?

Phthalates, or phthalate esters, are a class of chemical compounds primarily used as plasticizers to increase the flexibility, transparency, and durability of plastics.[1][2] Since they are not chemically bound to the polymer matrix, they can easily leach out of plastic materials and contaminate samples.[1][3][4] This is a significant issue in trace-level analysis, as contamination can lead to false-positive results or artificially inflated measurements of phthalates in your samples.[5] The labs that often struggle the most with this contamination are those processing drinking water samples, where regulatory limits for phthalates are very low (e.g., below 0.1-0.2 µg/L).[1]

Q2: What are the most common sources of phthalate contamination in a laboratory?

Phthalate contamination is ubiquitous and can originate from numerous sources within the laboratory environment. It is crucial to identify and eliminate these sources to the best of your ability.[1] Common culprits include:

• Solvents and Reagents: Even high-purity solvents like methylene (B1212753) chloride, ethyl acetate, and acetone (B3395972) can contain phthalate impurities.[1][6] Always test new batches of solvents for contamination.

• Plastic Consumables: Many common lab items are made with plastics containing phthalates. Significant leaching has been observed from pipette tips, plastic syringes, filter holders, and sample vials.[7][8][9]

• Tubing: Polyvinyl chloride (PVC) tubing, commonly used in laboratory setups, is a major source of di(2-ethylhexyl) phthalate (DEHP) contamination.[9]

• Laboratory Air and Dust: Phthalates are semi-volatile organic compounds and can be present in the air and dust of the lab, originating from building materials like vinyl flooring, paints, adhesives, and cables.[1][5][6] This airborne contamination can adsorb onto surfaces, including glassware and GC-MS syringe needles.[5][10]

• Other Materials: Items such as Parafilm®, reagent bottle liners, and even some solvent filters ("stones") used in HPLC systems can leach phthalates.[1][7][8]

Q3: Which materials are preferred to minimize phthalate contamination?

To minimize background contamination, a "phthalate-free" workflow should be adopted wherever possible.

• Glassware: Use glass equipment (e.g., syringes, beakers, volumetric flasks) instead of plastic alternatives whenever feasible.[9]

• High-Purity Solvents: Use the highest purity, phthalate-free or GC/MS-grade solvents available.[6]

• Alternative Plastics: If plastics are unavoidable, polypropylene (B1209903) (PP) is generally considered a safer alternative to PVC, though it's important to note that even PP items can become contaminated from their packaging or the lab environment.[9]

• Teflon® (PTFE): While some studies have shown leaching from PTFE filter casings, Teflon-lined caps (B75204) are often recommended for sample vials and bottles.[7][8][11]

Troubleshooting Guides

Problem: High phthalate peaks are observed in my blank injections.

High background contamination in blank samples is the most common issue in phthalate analysis.[6] This interferes with the accurate quantification of your experimental samples. Follow this troubleshooting workflow to identify and eliminate the source of contamination.

Troubleshooting workflow for high phthalate blanks.

Problem: My GC-MS analysis shows persistent DEHP background, even with clean solvents.

The GC autosampler syringe needle can be a significant source of blank problems. Phthalates from the laboratory air can adsorb onto the outer surface of the needle.[5][10] When the needle is heated in the injector port, these adsorbed phthalates are desorbed and transferred to the column, causing background peaks.

Solutions:

• Injector Cleaning Cycle: Before splitless injection, insert the needle into a hot injector in split mode while backflushing the precolumn. This helps to clean the needle thermally before the analytical run.[5][10]

• Low-Temperature Injection: Use a fast injection at a low injector temperature (e.g., 40 °C). This minimizes the thermal desorption of contaminants from the needle's outer wall.[5][10]

• Needle Wash: Ensure the autosampler's needle wash solvent is fresh and the wash vial is cleaned regularly. However, standard needle washing can have modest efficiency as the needle may not be immersed deeply enough.[5][10]

Data on Phthalate Leaching

The following table summarizes quantitative data on phthalate leaching from common laboratory consumables. Using these items can introduce significant contamination into your samples.

Laboratory Consumable	Material	Phthalate Detected	Maximum Leaching Level (µg/cm²)	Reference
Pipette Tips	Polypropylene	DEHP	0.36	[7][8]
DINP	0.86	[7][8]
Plastic Syringes	Plastic	DMP, DBP, DEHP	Contamination confirmed	[9]
Filter Holders	PTFE Casing	DBP	2.49	[7][8]
Regenerated Cellulose	DBP	0.61	[7][8]
Cellulose Acetate	DMP	5.85	[7][8]
Sealing Film	Parafilm®	DEHP	0.50	[7][8]

DEHP: Di(2-ethylhexyl) phthalate, DINP: Diisononyl phthalate, DBP: Dibutyl phthalate, DMP: Dimethyl phthalate, PTFE: Polytetrafluoroethylene.

Experimental Protocols

Protocol 1: General Glassware Cleaning for Phthalate Analysis

This protocol is designed to remove organic contaminants, including phthalates, from laboratory glassware.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves when handling acids, bases, and solvents.[12]

• Initial Rinse: As soon as possible after use, rinse the glassware with an appropriate solvent (e.g., acetone or ethanol (B145695) for organic residues) to remove the bulk of any chemical residue.[13][14] Then, rinse thoroughly with tap water.[15]

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent solution (e.g., Alconox®, Liquinox®).[14][15] Use a brush to scrub all surfaces. Avoid household detergents as they can leave interfering residues.[14]

• Tap Water Rinse: Rinse the glassware thoroughly with hot tap water to remove all traces of detergent.

• Acid Rinse (Optional but Recommended): Rinse or soak the glassware in a dilute acid bath (e.g., 10% HCl or 1 M HCl in ethanol) for several hours or overnight.[12][15] This step helps remove any remaining acid-soluble residues.

• Deionized Water Rinse: Rinse the glassware multiple times (at least 3-4 times) with distilled or deionized water.[14][15] A final rinse with high-purity (e.g., HPLC-grade) water is recommended.

• Solvent Rinse: Perform a final rinse with a high-purity solvent, such as phthalate-free acetone or hexane, to remove any remaining organic traces and to facilitate drying.

• Drying: Dry the glassware in an oven at a temperature sufficient to evaporate the final rinse solvent (e.g., 100-120°C). Do not place volumetric glassware in a hot oven.[12] Once dry, remove the glassware and allow it to cool in a clean environment. Cover the openings with aluminum foil (pre-rinsed with a clean solvent) to prevent airborne contamination during storage.

Pathway of phthalate contamination from lab sources to the final sample.

References

• 1. biotage.com [biotage.com]
• 2. youtube.com [youtube.com]
• 3. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. research.thea.ie [research.thea.ie]
• 10. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 13. pipette.com [pipette.com]
• 14. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 15. watersciences.unl.edu [watersciences.unl.edu]

Correcting for matrix effects in phthalate analysis with Diisopropyl phthalate-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in correcting for matrix effects during phthalate (B1215562) analysis using Diisopropyl phthalate-d4 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in phthalate analysis?

A1: Matrix effects are the alteration of the ionization efficiency of target analytes, such as phthalates, by co-eluting, undetected components in the sample matrix (e.g., urine, plasma, food extracts).[1][2] These effects can lead to ion suppression or enhancement, resulting in inaccurate quantification.[2][3] The complexity of the sample matrix, such as in edible oils or cosmetics, often necessitates significant sample preparation to minimize these interferences.[4][5]

Q2: How does using Diisopropyl phthalate-d4 help correct for matrix effects?

A2: Diisopropyl phthalate-d4 is a stable isotope-labeled (SIL) internal standard. Because its chemical and physical properties are nearly identical to the non-labeled Diisopropyl phthalate, it behaves similarly during sample extraction, cleanup, chromatography, and ionization in the mass spectrometer.[1] However, due to its higher mass, it can be distinguished from the native analyte by the mass spectrometer.[1] By adding a known amount of Diisopropyl phthalate-d4 to a sample at the beginning of the analytical process, it co-elutes with the target analyte and experiences nearly identical matrix effects.[1] Calculating the ratio of the analyte signal to the internal standard signal effectively cancels out the suppressive or enhancing effects of the matrix, leading to more accurate and precise quantification.[1] This technique is a form of isotope dilution mass spectrometry.[6][7]

Q3: When should I add the Diisopropyl phthalate-d4 internal standard to my sample?

A3: The internal standard should be added as early as possible in the sample preparation workflow.[8] This ensures that it is subjected to the same experimental variations as the target analyte, including extraction inefficiencies and matrix effects, allowing for the most accurate correction.

Q4: Can other deuterated phthalates be used as internal standards?

A4: Yes, other deuterated phthalates are commonly used. The choice of internal standard should ideally be the deuterated version of the specific phthalate you are quantifying. For example, Monobutyl Phthalate-d4 (MBP-d4) is used for Monobutyl Phthalate (MBP) analysis, and Dibutyl Phthalate-d4 (DBP-d4) is used for Dibutyl Phthalate (DBP) analysis.[8][9] Using a corresponding deuterated internal standard for each target analyte is best practice for achieving the highest accuracy.[10][11]

Troubleshooting Guide

This guide addresses common issues encountered during phthalate analysis when using Diisopropyl phthalate-d4 to correct for matrix effects.

Problem	Potential Causes	Recommended Solutions
Low Signal Intensity for Analyte and Internal Standard (Ion Suppression)	1. High concentration of co-eluting matrix components.[1] 2. Inefficient ionization source parameters. 3. Suboptimal mobile phase composition.	1. Improve sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[1][4][12][13] 2. Optimize ion source parameters (e.g., spray voltage, gas flows, temperature).[1] 3. Modify the mobile phase composition (e.g., organic solvent ratio, additives) to enhance ionization efficiency.
High Variability in Analyte/Internal Standard Response Ratio	1. Inconsistent matrix effects between samples. 2. Incomplete co-elution of the analyte and internal standard.[1] 3. Differences in extraction recovery between the analyte and internal standard.[1] 4. Instability of the internal standard in the sample or final extract.	1. Ensure consistent sample collection and preparation procedures. 2. Optimize the chromatographic method to ensure complete peak overlap. A slight retention time difference can lead to different degrees of ion suppression.[1] 3. Evaluate and optimize the extraction method to ensure consistent recovery for both compounds. 4. Check the stability of the internal standard in the sample matrix and storage conditions.
Poor Peak Shape or Tailing for Analyte and/or Internal Standard	1. Column degradation or contamination. 2. Inappropriate mobile phase pH. 3. Matrix components interfering with chromatography.[1]	1. Wash the column with a strong solvent or replace it if necessary.[1] 2. Adjust the mobile phase pH to ensure the analytes are in a consistent ionic state.[1] 3. Implement a more rigorous sample cleanup procedure to remove interfering matrix components.
High Background Contamination (Blank Issues)	1. Contamination from solvents, reagents, or labware (e.g., plastic containers).[14][15] 2. Carry-over from previous injections in the analytical instrument.[14]	1. Use high-purity solvents and reagents. Avoid using plastic labware; opt for glassware that has been thoroughly cleaned, for example, by rinsing with appropriate solvents or thermal treatment.[14][15] 2. Implement a robust wash cycle between sample injections. Injecting solvent blanks can help identify and mitigate carry-over.[11]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE) for Aqueous Samples (e.g., Urine)

• Aliquoting: Transfer a precise volume (e.g., 1 mL) of the aqueous sample into a clean glass tube.

• Internal Standard Spiking: Add a small, precise volume of a known concentration of Diisopropyl phthalate-d4 solution to each sample, standard, and blank. Vortex to mix.

• Enzymatic Deconjugation (for urine samples): Add β-glucuronidase solution to hydrolyze conjugated phthalate metabolites. Incubate at 37°C for a specified time (e.g., 90 minutes).[10]

• Extraction: Add an appropriate organic solvent (e.g., n-hexane).[6] Vortex vigorously for 1-2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the sample to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic (upper) layer containing the phthalates to a clean glass tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small, known volume of mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for Complex Matrices (e.g., Edible Oils)

• Sample Dilution & Internal Standard Spiking: Dilute a known weight of the oil sample in a non-polar solvent like n-hexane. Add a precise amount of the Diisopropyl phthalate-d4 internal standard.

• SPE Column Conditioning: Condition an appropriate SPE cartridge (e.g., Florisil or C18) by passing conditioning solvents through it as per the manufacturer's instructions.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components.

• Elution: Elute the target phthalates (and the internal standard) from the cartridge using a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Visualizations

Caption: Experimental workflow for phthalate analysis using an internal standard.

Caption: The impact of matrix components on analyte signal during mass spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gtfch.org [gtfch.org]
• 4. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of total phthalate in cosmetics using a simple three-phase sample preparation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 15. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]

Technical Support Center: Optimizing Mass Spectrometry for Diisopropyl Phthalate-d4

Welcome to the technical support center for the analysis of Diisopropyl phthalate-d4 (DIPP-d4). This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their mass spectrometry parameters for this compound.

Frequently Asked Questions (FAQs)

Q1: What is Diisopropyl phthalate-d4 and why is it used in mass spectrometry?

Diisopropyl phthalate-d4 is a deuterated form of Diisopropyl phthalate (B1215562), where four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium. This isotopic labeling makes it an excellent internal standard for quantitative mass spectrometry analysis.[1] Since it is chemically almost identical to the non-labeled Diisopropyl phthalate, it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows it to be distinguished from the native analyte in the mass spectrometer, enabling accurate quantification.

Q2: What are the primary ionization techniques for analyzing Diisopropyl phthalate-d4?

The two primary ionization techniques for Diisopropyl phthalate-d4 analysis are:

• Electron Ionization (EI): Typically used with Gas Chromatography-Mass Spectrometry (GC-MS). EI is a hard ionization technique that causes extensive fragmentation, which can be useful for structural elucidation and creating a characteristic fragmentation pattern for identification.

• Electrospray Ionization (ESI): Commonly coupled with Liquid Chromatography-Mass Spectrometry (LC-MS/MS). ESI is a soft ionization technique that typically results in the formation of a protonated molecule, [M+H]+, which is then fragmented in the collision cell to generate specific product ions for quantification.[2]

Q3: What are the common challenges encountered when analyzing for Diisopropyl phthalate-d4?

The most significant challenge in phthalate analysis is background contamination. Phthalates are ubiquitous plasticizers found in many laboratory consumables, including solvents, glassware, tubing, and vial caps (B75204).[3][4][5] This can lead to high background signals, interfering with the detection of the target analyte. Another challenge can be the chromatographic separation of isomeric phthalates if they are present in the sample.[6][7]

Troubleshooting Guide

Issue 1: High background signal or "ghost peaks" of phthalates are observed in the chromatogram.

• Cause: Phthalate contamination is a common issue in labs.[3][4] Sources can include plastic containers, tubing in the LC or GC system, solvent bottle caps, and even contaminated glassware from dishwashers.[3]

• Solution:

  • Systematically Identify the Source: Start by running a blank injection (no sample). If the contamination is still present, the source is likely in the solvent or the system itself.

  • Solvent and Reagent Check: Use high-purity, phthalate-free solvents. Infuse solvents directly into the mass spectrometer to check for contamination.

  • Clean Glassware: Avoid washing lab glassware in automated dishwashers which can introduce phthalates.[3] A recommended cleaning procedure is a rinse with 30% nitric acid followed by a rinse with 2M ammonium (B1175870) hydroxide.[3]

  • Use Phthalate-Free Consumables: Whenever possible, use certified phthalate-free vials, caps with PTFE-lined septa, and tubing.

  • Install a "Trap" Column: In LC-MS, a trap column can be installed between the solvent mixer and the injector to capture any phthalates leaching from the HPLC system.[2][8]

Issue 2: Poor sensitivity or no signal for Diisopropyl phthalate-d4.

• Cause: This could be due to incorrect mass spectrometer parameters, issues with the ionization source, or problems with sample preparation.

• Solution:

  • Verify MS Parameters: Ensure the correct precursor and product ions are being monitored. For LC-MS/MS, the protonated molecule [M+H]+ should be selected as the precursor. For GC-MS in SIM mode, check that the correct quantification and qualifier ions are entered.

  • Source Optimization: Optimize the ionization source parameters, such as spray voltage and gas flows for ESI, or source temperature for EI, to maximize the signal for Diisopropyl phthalate-d4.

  • Check for Matrix Effects: In complex samples, other components can suppress the ionization of the target analyte. Diluting the sample or improving the sample cleanup procedure can help mitigate this.

  • Evaluate Sample Preparation: Ensure the extraction and reconstitution solvents are appropriate and that the analyte is not being lost during any of the sample preparation steps.

Issue 3: Inconsistent or poor reproducibility of results.

• Cause: This can be caused by fluctuating contamination levels, instrument instability, or variability in sample preparation.

• Solution:

  • Address Contamination: Implement the steps outlined in "Issue 1" to ensure consistent and low background levels.

  • Instrument Equilibration: Allow the chromatographic system and mass spectrometer to fully equilibrate before starting an analytical run.

  • Automate Sample Preparation: Where possible, use automated liquid handlers to minimize variability in sample preparation.

  • Use of Internal Standards: Consistent use of Diisopropyl phthalate-d4 as an internal standard should correct for variability in injection volume and matrix effects. Ensure the internal standard is added at the beginning of the sample preparation process.

Experimental Protocols & Data

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the analysis of volatile and semi-volatile compounds like Diisopropyl phthalate-d4.

Sample Preparation (Soxhlet Extraction):

• Weigh approximately 500 mg of the homogenized sample into an extraction thimble.

• Add a known amount of Diisopropyl phthalate-d4 internal standard.

• Place the thimble in a Soxhlet extractor.

• Add 120 mL of n-hexane to the extraction flask.[9]

• Extract for 6 hours.[9]

• Concentrate the extract to near dryness using a rotary evaporator.[9]

• Reconstitute the residue in a known volume of a suitable solvent (e.g., methanol) for GC-MS analysis.[9]

GC-MS Parameters:

Parameter	Value
Injector Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at 1 mL/min
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or similar
Oven Program	Start at 80°C for 1 min, ramp to 200°C at 20°C/min, then to 300°C at 10°C/min, hold for 8 min.[10]
Transfer Line Temp.	300°C
Ion Source Temp.	250°C
Ionization Mode	Electron Ionization (EI) at 70 eV

Mass Spectrometry Parameters (SIM/MRM):

Compound	Mode	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Diisopropyl phthalate-d4	SIM	-	153	171	227
Diisopropyl phthalate	SIM	-	149	167	223
Diisopropyl phthalate-d4	MRM	255	153	171	-
Diisopropyl phthalate	MRM	251	149	191	-

Note: The precursor ion for GC-MS/MS in EI mode is the molecular ion, which may be of low abundance.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is well-suited for analyzing phthalates in complex matrices with high sensitivity and specificity.

Sample Preparation (Methanol Extraction):

• Weigh 1 gram of the homogenized sample.

• Add 45 mL of methanol (B129727) and a known amount of Diisopropyl phthalate-d4 internal standard.

• Extract using ultrasonication for 30 minutes.[2]

• Centrifuge the sample.

• Take the supernatant and dilute as necessary for LC-MS/MS analysis.[8]

LC-MS/MS Parameters:

Parameter	Value
LC Column	C18 (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 10 mM Ammonium Acetate
Mobile Phase B	Methanol
Flow Rate	500 µL/min
Gradient	Start at 50% B, with a gradient to a high organic percentage for elution, followed by a high organic wash step.[2]
Injection Volume	1-10 µL
Ion Source	Electrospray Ionization (ESI), Positive Mode
Spray Voltage	~3500 V
Drying Gas Temp.	~325°C

Mass Spectrometry Parameters (MRM):

Compound	Precursor Ion [M+H]+ (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Diisopropyl phthalate-d4	255	153	195	Optimized empirically
Diisopropyl phthalate	251	149	191	Optimized empirically

Note: Collision energies should be optimized for your specific instrument to achieve the best fragmentation efficiency.

Visual Workflows

Caption: GC-MS workflow for Diisopropyl phthalate-d4 analysis.

Caption: LC-MS/MS workflow for Diisopropyl phthalate-d4 analysis.

References

• 1. evitachem.com [evitachem.com]
• 2. sciex.com [sciex.com]
• 3. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 4. chromforum.org [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. gcms.cz [gcms.cz]
• 8. s4science.at [s4science.at]
• 9. francis-press.com [francis-press.com]
• 10. oiv.int [oiv.int]

Troubleshooting guide for isotope dilution method inconsistencies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the isotope dilution method. The guides are presented in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My calculated analyte concentration is consistently too high or too low. What are the common causes?

A1: Inaccurate final concentrations in isotope dilution mass spectrometry (IDMS) can stem from several factors throughout the experimental workflow. The most common culprits are an inaccurate concentration of your isotopic spike, incomplete equilibration between the spike and the sample analyte, or issues with mass spectrometry analysis. Each of these potential issues has specific solutions that can help improve the accuracy of your results.

Q2: How can I be sure that my isotopically labeled internal standard (spike) concentration is accurate?

A2: The accuracy of your spike concentration is critical for obtaining reliable results.[1] The certified concentration of a commercial spike can degrade over time due to solvent evaporation or degradation of the standard itself. It is crucial to verify the certificate of analysis for the spike and to store it properly in tightly sealed vials at the recommended temperature. For rigorous validation, or if you suspect the concentration is inaccurate, you can perform a reverse isotope dilution experiment to re-calibrate the spike concentration against a primary standard of known concentration and natural isotopic abundance.

Q3: What is "isotopic equilibration," and why is it important?

A3: Isotopic equilibration is the complete and uniform mixing of the isotopically labeled internal standard (spike) with the natural analyte in your sample.[2] This step is fundamental to the principle of isotope dilution. If equilibration is incomplete, the isotope ratio measured by the mass spectrometer will not accurately reflect the true ratio in the homogenized sample, leading to significant errors in the final calculated concentration. Factors such as sample matrix complexity, analyte solubility, and insufficient mixing time or energy can all contribute to incomplete equilibration.

Q4: Can matrix effects influence my isotope dilution results?

A4: Matrix effects, which are the suppression or enhancement of ionization of the analyte by other components in the sample matrix, are a common challenge in mass spectrometry.[3] However, a significant advantage of the isotope dilution method is its ability to compensate for these effects.[4] Because the isotopically labeled internal standard is chemically identical to the analyte, it is affected by the matrix in the same way. Therefore, while the absolute signal intensity of both the analyte and the standard may change, their ratio should remain constant, leading to an accurate quantification.[3] Severe matrix effects can still be problematic if the signal is suppressed below the limit of detection.

Troubleshooting Guides

Issue 1: Inaccurate Analyte Concentration

Question: I've performed an isotope dilution experiment, and my final calculated concentration is unexpectedly high (or low). How can I troubleshoot this?

Answer: A systematic approach to troubleshooting is essential to identify the source of the error. Below is a table summarizing potential causes and corrective actions, followed by a detailed workflow for troubleshooting.

Potential Cause	Description	Corrective Action
Inaccurate Spike Concentration	The certified concentration of the isotopic spike may be incorrect or may have changed over time.[1]	1. Verify the certificate of analysis. 2. Perform a reverse IDMS experiment to re-calibrate the spike concentration. 3. Ensure proper storage of the spike solution.
Incomplete Isotopic Equilibration	The spike and the analyte in the sample have not fully mixed and reached equilibrium before analysis.[2]	1. Ensure the sample is fully dissolved before adding the spike. 2. Increase equilibration time, and consider agitation or gentle heating. 3. For complex matrices, consider additional sample preparation steps like solid-phase extraction (SPE).
Incorrect Spike-to-Analyte Ratio	The precision of the isotope ratio measurement is optimal when the ratio of the spike to the analyte is close to 1.[5]	1. Perform a preliminary analysis to estimate the analyte concentration. 2. Adjust the amount of spike added to achieve a ratio as close to 1 as possible.
Mass Bias	The mass spectrometer's detector may have a different response to ions of different masses, leading to an inaccurate isotope ratio measurement.	1. Calibrate the instrument with a standard of known isotopic composition. 2. Apply a mass bias correction during data processing.
Isobaric Interferences	Other ions with the same nominal mass as the analyte or spike isotopes are interfering with the measurement.	1. Use high-resolution mass spectrometry to separate the analyte and interfering ions. 2. Employ tandem mass spectrometry (MS/MS) to isolate specific fragment ions.
Procedural Blank Contamination	Contamination introduced during sample preparation can artificially inflate the measured concentration.	1. Process a blank sample (without the analyte) alongside your samples to quantify any background levels. 2. Subtract the blank contribution from your sample measurements.[6]

Below is a troubleshooting workflow to systematically address inaccurate concentration results.

References

• 1. Isotope Dilution | PRL [pacificrimlabs.com]
• 2. osti.gov [osti.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 6. nrc-publications.canada.ca [nrc-publications.canada.ca]

Technical Support Center: Ensuring the Long-term Stability of Diisopropyl Phthalate-d4 Calibration Standards

This technical support center is designed for researchers, scientists, and drug development professionals who utilize Diisopropyl phthalate-d4 as a calibration standard in their analytical workflows. Below you will find troubleshooting guides and frequently asked questions to help ensure the long-term stability and accuracy of your standards.

Frequently Asked Questions (FAQs)

Q1: What is Diisopropyl phthalate-d4 and why is it used as a calibration standard?

Diisopropyl phthalate-d4 is a deuterated form of Diisopropyl phthalate (B1215562). The inclusion of deuterium (B1214612) atoms increases its molecular weight, allowing it to be used as an internal standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical properties are nearly identical to the non-labeled analyte, enabling it to correct for variations during sample preparation and analysis.

Q2: What are the optimal storage conditions for Diisopropyl phthalate-d4 calibration standards?

To ensure long-term stability, Diisopropyl phthalate-d4 standards should be stored in a cool, dry, and dark environment.[2][3][4] Solutions of the standard are often noted as being unstable, so it is recommended to prepare fresh solutions or purchase small, pre-packaged sizes.[5] For solutions, storage in a refrigerator at 2-8°C is recommended.[6] All standards, both neat and in solution, should be stored in tightly sealed amber glass vials to prevent solvent evaporation and photodegradation.[4] Avoid the use of plastic containers as phthalates can leach from them, leading to contamination.

Q3: What are the signs of degradation in my Diisopropyl phthalate-d4 standard?

Degradation of your standard may be indicated by:

• The appearance of new peaks or shoulders on the main peak in your chromatogram.

• A decrease in the response (peak area or height) of the Diisopropyl phthalate-d4 peak over time.

• Shifts in the retention time of the main peak.

• Inconsistent results in your calibration curves or quality control samples.

Q4: What is the primary degradation pathway for Diisopropyl phthalate-d4?

The most common degradation pathway for phthalate esters, including Diisopropyl phthalate-d4, is hydrolysis of the ester bonds.[1] This reaction is typically catalyzed by the presence of acids or bases and results in the formation of monoisopropyl phthalate-d4 and subsequently phthalic acid-d4.[7] While hydrolysis at a neutral pH is negligible, it can be accelerated by improper storage conditions, such as exposure to moisture.[7]

Troubleshooting Guide

Problem: I am observing unexpected peaks in the chromatogram of my Diisopropyl phthalate-d4 standard.

Possible Cause	Troubleshooting Steps
Contamination	1. Ensure all glassware is scrupulously clean. Heat-treating non-volumetric glassware can remove phthalate contaminants.[2] 2. Use high-purity solvents for all dilutions. 3. Avoid all plastic materials (e.g., pipette tips, vials) during sample preparation to prevent phthalate leaching.[8][9] 4. Analyze a solvent blank to check for contamination in your analytical system.
Standard Degradation	1. Review the storage conditions of your standard. Ensure it has been stored at the recommended temperature and protected from light and moisture. 2. Prepare a fresh dilution of your standard from the stock solution and re-analyze. 3. If the issue persists, consider opening a new vial of the standard. 4. The additional peaks may correspond to hydrolysis products like monoisopropyl phthalate-d4.

Problem: The peak area of my Diisopropyl phthalate-d4 internal standard is inconsistent or decreasing over time.

Possible Cause	Troubleshooting Steps
Evaporation of Solvent	1. Ensure that the vial caps (B75204) are tightly sealed. 2. Use vials with PTFE-lined septa to minimize evaporation.[4] 3. If preparing working standards, make smaller volumes more frequently.
Adsorption to Surfaces	1. Ensure that all glassware is properly silanized if you suspect active sites are causing adsorption. 2. Phthalates, especially those with longer chains, can adsorb to glassware.[8]
Instrumental Issues	1. Check for leaks in your GC or LC system. 2. Ensure the injector and detector are functioning correctly. 3. Perform routine maintenance on your instrument as recommended by the manufacturer.
Standard Degradation	1. As the standard degrades, its concentration decreases, leading to a smaller peak area. 2. Follow the steps outlined above for suspected standard degradation.

Data Presentation

Table 1: Recommended Storage Conditions for Diisopropyl phthalate-d4 Standards

Form	Storage Temperature	Storage Container	Additional Precautions
Neat (Solid/Oil)	2-8°C	Tightly sealed amber glass vial	Protect from moisture and light.
Stock Solution	2-8°C	Tightly sealed amber glass vial with PTFE-lined cap	Prepare fresh as needed. Solutions are noted to be unstable.[5]
Working Standards	2-8°C	Tightly sealed amber glass vial with PTFE-lined cap	Prepare fresh daily or as needed for your experimental run.

Experimental Protocols

To assess the stability of your Diisopropyl phthalate-d4 standard, you can perform periodic purity checks using GC-MS or LC-MS/MS.

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation:

• Prepare a solution of your Diisopropyl phthalate-d4 standard in a high-purity solvent (e.g., hexane (B92381) or ethyl acetate) at a known concentration (e.g., 10 µg/mL).

• Strictly avoid the use of any plastic materials during preparation.[4]

2. GC-MS Instrument Setup (Example Conditions):

• GC Column: A low-bleed, mid-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent) is commonly used.[3]

• Injector: Splitless mode at 280°C.[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Oven Temperature Program: 100°C for 1 min, ramp at 10°C/min to 270°C, hold for 2 min, then ramp at 25°C/min to 300°C and hold for 8 min.[2]

• MS Detector: Electron Ionization (EI) mode at 70 eV.[2]

• Acquisition Mode: Selected Ion Monitoring (SIM) for characteristic ions of Diisopropyl phthalate-d4 and its potential degradation products.

3. Data Analysis:

• Integrate the peak area of the Diisopropyl phthalate-d4 parent peak.

• Monitor for the appearance and growth of any impurity or degradation peaks over time.

Protocol 2: Purity Assessment by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Sample Preparation:

• Prepare a solution of your Diisopropyl phthalate-d4 standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 100 ng/mL).

• Ensure all sample handling is done using glassware to avoid contamination.[9]

2. LC-MS/MS Instrument Setup (Example Conditions):

• LC Column: A C18 reversed-phase column is typically used.[9]

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a modifier like ammonium (B1175870) acetate.[9]

• Flow Rate: 0.5 mL/min.[9]

• MS/MS Detector: Electrospray Ionization (ESI) in positive or negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for Diisopropyl phthalate-d4 and its potential degradation products.

3. Data Analysis:

• Construct a calibration curve if quantitative assessment is needed.

• Monitor the peak area of the Diisopropyl phthalate-d4 transition.

• Look for any new peaks in the chromatogram that may indicate degradation.

Visualizations

Caption: Potential two-step hydrolysis degradation pathway for Diisopropyl phthalate-d4.

References

• 1. Buy Diisopropyl Phthalate-d4 (EVT-1495543) [evitachem.com]
• 2. oiv.int [oiv.int]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Diisopropyl phthalate | C14H18O4 | CID 11799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. sciex.com [sciex.com]

Technical Support Center: Isotopic Purity Assessment of Diisopropyl Phthalate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Diisopropyl phthalate-d4 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Diisopropyl phthalate-d4 and why is its isotopic purity important?

Diisopropyl phthalate-d4 is a deuterated form of Diisopropyl phthalate (B1215562), where four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612) atoms. It is commonly used as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like GC-MS or LC-MS.[1] Isotopic purity is a critical parameter that ensures the accuracy and reliability of analytical results. The presence of unlabeled Diisopropyl phthalate (d0) or partially labeled isotopologues (d1, d2, d3) as impurities can interfere with the quantification of the target analyte, leading to overestimation of its concentration.

Q2: What are the typical acceptance criteria for the isotopic purity of Diisopropyl phthalate-d4?

While a specific Certificate of Analysis for Diisopropyl phthalate-d4 was not publicly available, general recommendations for deuterated internal standards suggest a chemical purity of >99% and an isotopic enrichment of ≥98%.[2] For high-quality analytical standards, the contribution from the unlabeled analyte (d0) should be minimal, ideally less than 0.1%.

Q3: How is the isotopic purity of Diisopropyl phthalate-d4 determined?

The isotopic purity of Diisopropyl phthalate-d4 is typically assessed using high-resolution mass spectrometry (HR-MS) or gas chromatography-mass spectrometry (GC-MS). These techniques can separate and quantify the different isotopologues (d0, d1, d2, d3, d4) based on their mass-to-charge ratios. Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed to confirm the positions of the deuterium labels and assess isotopic enrichment.

Q4: What are the common mass spectral fragments of Diisopropyl phthalate?

In mass spectrometry, particularly with electron ionization (EI), Diisopropyl phthalate and its deuterated analog exhibit characteristic fragmentation patterns. A prominent base peak for many phthalate esters is observed at a mass-to-charge ratio (m/z) of 149.[3][4][5][6] This ion corresponds to the protonated phthalic anhydride (B1165640). For Diisopropyl phthalate-d4, the corresponding phthalic anhydride fragment would be expected at m/z 153. Other significant fragments for the unlabeled compound can be seen at m/z 167, 191, and 209.[7] When using Selected Ion Monitoring (SIM) mode in GC-MS, these ions can be used for quantification and confirmation.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
High background signal or ghost peaks in GC-MS analysis	Contamination from laboratory environment (air, plasticware, solvents).	• Avoid using plastic containers or tubing.[8] • Use high-purity solvents and reagents. • Bake out the GC liner and column regularly. • Run solvent blanks to identify sources of contamination.
Poor peak shape (tailing or fronting)	Active sites in the GC inlet or column. Improper injection technique. Column overloading.	• Use a deactivated inlet liner and a high-quality capillary column. • Optimize injection volume and speed. • Dilute the sample if column overload is suspected.
Inaccurate quantification or non-linear calibration curve	Isotopic interference from the internal standard. Presence of unlabeled analyte (d0) in the Diisopropyl phthalate-d4 standard.	• Verify the isotopic purity of the Diisopropyl phthalate-d4 standard using HR-MS. • Select quantification ions that are unique to the analyte and the internal standard to minimize overlap. • Ensure the concentration of the internal standard is appropriate for the expected analyte concentration range.
Loss of isotopic purity over time	Hydrogen-deuterium (H/D) exchange.	• Store the Diisopropyl phthalate-d4 standard in an aprotic solvent and protect it from moisture. • Avoid exposing the standard to acidic or basic conditions, which can catalyze H/D exchange. • Re-verify the isotopic purity of working solutions periodically.
Unexpected fragmentation pattern in mass spectrum	In-source fragmentation or thermal degradation. Co-elution with an interfering compound.	• Optimize the ion source temperature and collision energy (for MS/MS). • Check the GC method for optimal separation of the analyte from matrix components. • Perform a full scan analysis to identify potential co-eluting species.

Quantitative Data Summary

The following table summarizes representative quantitative data for the isotopic purity assessment of Diisopropyl phthalate-d4. Please note that the exact values may vary between different batches and suppliers. It is crucial to refer to the Certificate of Analysis provided with your specific standard.

Parameter	Typical Value	Analytical Technique	Significance
Chemical Purity	> 99%	GC-FID, HPLC-UV	Ensures that the standard is free from other chemical compounds.
Isotopic Enrichment	≥ 98%	HR-MS, NMR	Indicates the percentage of deuterium at the labeled positions.[2]
Isotopic Distribution
d4 Isotopologue	> 98%	GC-MS, HR-MS	The desired fully deuterated molecule.
d3 Isotopologue	< 2%	GC-MS, HR-MS	Partially deuterated impurity.
d2 Isotopologue	< 0.5%	GC-MS, HR-MS	Partially deuterated impurity.
d1 Isotopologue	< 0.1%	GC-MS, HR-MS	Partially deuterated impurity.
d0 Isotopologue	< 0.1%	GC-MS, HR-MS	Unlabeled impurity that can interfere with analyte quantification.
Molecular Weight	254.31 g/mol	-	The molecular weight of the d4 isotopologue.[9][10]
CAS Number	2708282-44-2	-	Unique identifier for Diisopropyl phthalate-d4.[11]

Experimental Protocols

Protocol 1: Isotopic Purity Assessment by GC-MS

This protocol outlines a general procedure for determining the isotopic purity of Diisopropyl phthalate-d4 using Gas Chromatography-Mass Spectrometry (GC-MS).

• Sample Preparation:

  • Prepare a stock solution of Diisopropyl phthalate-d4 in a suitable solvent (e.g., ethyl acetate (B1210297) or hexane) at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to a concentration of 1 µg/mL.

• GC-MS Instrumentation and Conditions (Representative):

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp to 250°C at 15°C/min.

    • Ramp to 300°C at 20°C/min, hold for 5 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 50-300) to identify all isotopologues and Selected Ion Monitoring (SIM) for quantification.

• Data Analysis:

  • In the full scan chromatogram, identify the peak corresponding to Diisopropyl phthalate-d4.

  • Extract the mass spectrum for this peak.

  • Determine the relative abundance of the molecular ions for each isotopologue:

    • d0 (unlabeled): m/z 250

    • d1: m/z 251

    • d2: m/z 252

    • d3: m/z 253

    • d4: m/z 254

  • Calculate the isotopic purity by expressing the peak area of the d4 isotopologue as a percentage of the total peak area of all isotopologues.

  • In SIM mode, monitor the characteristic fragment ions for Diisopropyl phthalate (e.g., m/z 149 for d0 and m/z 153 for d4) to assess the level of unlabeled impurity.

Visualizations

Caption: Workflow for Isotopic Purity Assessment of Diisopropyl phthalate-d4 by GC-MS.

Caption: Decision tree for troubleshooting inaccurate quantification results.

References

• 1. Bis(2-ethylhexyl) phthalate (ring-D₄, 98%) - Cambridge Isotope Laboratories, DLM-1368-1.2 [isotope.com]
• 2. benchchem.com [benchchem.com]
• 3. Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas C...: Ingenta Connect [ingentaconnect.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. researchgate.net [researchgate.net]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. gcms.cz [gcms.cz]
• 10. GC–MS | Determination of 19 Phthalate Esters in Food Contact Materials and Their Migration by EXPEC 3750 – Food Safety Application - EXPEC TECHNOLOGY [en.expec-tech.com]
• 11. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]

Resolving co-eluting interferences in phthalate analysis

###Technical Support Center: Phthalate (B1215562) Analysis

Welcome to the technical support center for phthalate analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues, particularly those related to co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What are co-eluting interferences in phthalate analysis?

A1: Co-eluting interferences occur when two or more compounds are not adequately separated by the gas or liquid chromatography column and elute at the same time, resulting in overlapping peaks. This is a common challenge in phthalate analysis due to the structural similarity of different phthalate isomers and the presence of interfering compounds from the sample matrix or laboratory environment.[1] A shared prominent fragment ion at a mass-to-charge ratio (m/z) of 149 (phthalic anhydride) among many phthalates further complicates individual identification and quantification when they co-elute.[1][2][3]

Q2: Which phthalates are known to commonly co-elute?

A2: Due to their similar chemical structures and physical properties, certain phthalate isomers are particularly prone to co-elution.[1] A primary example is the pair of Di-n-butyl phthalate (DBP) and Diisobutyl phthalate (DIBP) .[4][5] Other challenging separations include branched isomers like diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP), which are often complex mixtures themselves.[3] Additionally, bis(2-ethylhexyl) phthalate (DEHP) can co-elute with diheptyl phthalate.[6]

Q3: What are the most common sources of interference and background contamination?

A3: Phthalates are ubiquitous as plasticizers, leading to a high risk of background contamination from various sources during the entire analytical procedure.[7][8] Common sources include:

• Laboratory Consumables: Plastic pipettes, tubing (especially PVC), autosampler vials, septa, and solvents can leach phthalates into your samples.[9][10]

• Glassware: Improperly cleaned glassware can be a significant source of contamination.[10]

• Laboratory Environment: Dust and air in the lab can contain phthalates that settle into open samples or solvents.[10]

• Sample Matrix: Complex matrices, such as biological fluids (plasma, urine), edible oils, or plastics, contain endogenous compounds that can co-elute with target phthalates, causing what is known as a "matrix effect".[11][12][13]

Q4: Which analytical technique is best for resolving co-eluting phthalates?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is the most commonly used and effective technique for phthalate analysis due to its high chromatographic resolution.[2][3] For challenging co-elutions, coupling GC with tandem mass spectrometry (GC-MS/MS) provides enhanced selectivity. By using Multiple Reaction Monitoring (MRM), specific precursor-to-product ion transitions can be monitored for each analyte, allowing for accurate quantification even with incomplete chromatographic separation.[14] While Liquid Chromatography (LC-MS/MS) can also be used, GC-MS generally offers better resolution for these compounds.[2][15]

Troubleshooting Guide

Problem 1: My DBP and DIBP peaks are not baseline resolved. How can I separate them?

This is a classic co-elution problem due to the isomeric nature of Di-n-butyl phthalate (DBP) and Diisobutyl phthalate (DIBP).[4][16]

Solution Workflow:

• Chromatographic Optimization (GC):

  • Modify Temperature Program: This is the most critical parameter. Start with a lower initial oven temperature and use a slow ramp rate (e.g., 5-10°C/min). This increases the interaction time of the analytes with the stationary phase, improving separation.[1]

  • Select an Appropriate Column: If temperature optimization is insufficient, changing the GC column is the next step. A mid-polarity stationary phase, such as an Rtx-440 or Rxi-XLB, can provide different selectivity compared to standard 5% phenyl-methylpolysiloxane columns (e.g., DB-5ms) and may resolve the isomers.[1][2][3]

  • Optimize Carrier Gas Flow Rate: Ensure the linear velocity of your carrier gas (Helium or Hydrogen) is optimized for your column's dimensions to maximize efficiency.[1]

• Mass Spectrometric Resolution (MS):

  • Use Selected Ion Monitoring (SIM): Even if the peaks overlap, DBP and DIBP may have unique, less abundant fragment ions. Analyze standards of each compound individually to identify unique ions that can be used for quantification in SIM mode.[1][17]

  • Confirm with Extracted Ion Chromatograms (EIC): Use EIC to visualize the signal for specific m/z values, which can help confirm the presence of each isomer even in an overlapping peak.[18]

Problem 2: I see persistent, low-level peaks for common phthalates like DEHP and DBP in my solvent blanks.

This indicates background contamination, a major issue in trace phthalate analysis.[7]

Solution Workflow:

• Isolate the Source:

  • Systematically check each component of your workflow. Analyze the solvent directly from the bottle. Run a "needle-in-air" injection to check the syringe and inlet.

  • Rinse glassware with a clean solvent and analyze the rinse to check for contamination.[10]

• Implement Rigorous Cleaning and Handling Protocols:

  • Use Phthalate-Free Consumables: Whenever possible, use glass or stainless steel instead of plastic.[10] Purchase pipette tips, vials, and solvents that are certified "phthalate-free".[10]

  • Scrupulous Glassware Cleaning: Do not rely on standard washing. After washing, rinse glassware with high-purity acetone (B3395972) and hexane. For the most sensitive analyses, bake glassware in a muffle furnace at 400-450°C for at least 2 hours.[10]

  • Minimize Environmental Exposure: Prepare samples in a clean fume hood and keep solvent bottles and samples covered as much as possible.[10]

  • Run Blanks Routinely: Include a laboratory reagent blank with every sample batch to monitor contamination levels.[7][10]

Problem 3: My target phthalate peak is present, but the signal is suppressed or enhanced in the sample compared to the standard. What is happening?

This is likely a matrix effect, where components of the sample matrix interfere with the ionization and detection of the analyte.[12]

Solution Workflow:

• Improve Sample Preparation:

  • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge to remove interfering matrix components before injection. This is a common and effective cleanup step.[19]

  • Liquid-Liquid Extraction (LLE): This traditional method can effectively separate phthalates from many sample types, such as beverages or oils.[20][21]

  • Other Techniques: For very complex matrices like edible oils, techniques like gel permeation chromatography (GPC) or dispersive liquid-liquid microextraction (DLLME) can be employed.[19][20]

• Modify Analytical Method:

  • Use an Isotope-Labeled Internal Standard: The best way to compensate for matrix effects is to use a stable isotope-labeled version of your target analyte as an internal standard (e.g., DEHP-d4 for DEHP). This standard will experience the same matrix effects as the native analyte, leading to more accurate quantification.[22]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank sample matrix that is free of the target analytes. This ensures that the standards and the samples are affected by the matrix in the same way.

Quantitative Data and Methodologies

Table 1: Example GC-MS Parameters and Retention Data

The following table provides a starting point for a GC-MS method to separate common phthalates. Retention times are approximate and will vary based on the specific instrument, column, and conditions.

Parameter	Recommended Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms or equivalent)[14][23]
Injection	1 µL, Pulsed Splitless
Inlet Temp	290 °C[6]
Carrier Gas	Helium or Hydrogen, Constant Flow (~1.2 mL/min)
Oven Program	Initial 80°C, hold 1 min; Ramp 15°C/min to 220°C; Ramp 5°C/min to 300°C, hold 5 min[1]
MS Source Temp	230 °C[24]
MS Quad Temp	150 °C[24]
Acquisition Mode	Scan (m/z 50-500) for identification, SIM for quantification[6][24]

Phthalate	Abbreviation	Approx. RT (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Diethyl Phthalate	DEP	9.8	149	177, 121
Diisobutyl Phthalate	DIBP	11.5	149	223, 167
Di-n-butyl Phthalate	DBP	11.8	149	223, 167
Benzyl Butyl Phthalate	BBP	15.2	149	91, 206
Di(2-ethylhexyl) Phthalate	DEHP	17.5	149	167, 279
Di-n-octyl Phthalate	DNOP	19.1	149	279

Data compiled from multiple sources for illustrative purposes.[24][25]

Protocol 1: General Sample Preparation by Solid-Phase Extraction (SPE)

Objective: To extract phthalates from an aqueous sample (e.g., water, urine) and remove polar interferences.

Materials:

• C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• Methanol (HPLC grade)

• Deionized Water

• Ethyl Acetate (B1210297) (Pesticide grade)

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load 100 mL of the aqueous sample onto the cartridge at a slow flow rate (approx. 5 mL/min).

• Washing: Wash the cartridge with 5 mL of a 50:50 methanol/water solution to remove polar interferences.

• Drying: Dry the cartridge completely by passing nitrogen or air through it for 20-30 minutes.

• Elution: Elute the trapped phthalates by passing 5 mL of ethyl acetate through the cartridge.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The extract is now ready for GC-MS analysis.[14][19]

Visual Troubleshooting Guide

The following workflow provides a logical path for diagnosing and resolving co-elution and interference issues in phthalate analysis.

Caption: Troubleshooting workflow for co-elution and interference in phthalate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. Dibutyl Phthalate (DBP) and Diisobutyl Phthalate (DIBP): Structure, Application and Difference [alchemist-plasticizer.com]
• 5. Diisobutyl phthalate - Wikipedia [en.wikipedia.org]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. researchgate.net [researchgate.net]
• 8. Leaching of the plasticizer di(2-ethylhexyl)phthalate (DEHP) from plastic containers and the question of human exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. [PDF] Preparation of samples for gas chromatography/mass spectrometry analysis of phthalate and adipate esters in plasma and beverages by steam distillation and extraction. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Plasticizer Interaction With the Heart: Chemicals Used in Plastic Medical Devices Can Interfere With Cardiac Electrophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Di-n-butyl phthalate (DnBP) and diisobutyl phthalate (DiBP) metabolism in a human volunteer after single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 18. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pitfalls and Solutions for the Trace Determination of Phthalates in Water Samples [agris.fao.org]
• 22. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 23. agilent.com [agilent.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Calibration Curve Linearity with Deuterated Standards

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering linearity issues with calibration curves when using deuterated internal standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve not linear even though I'm using a deuterated internal standard?

A1: While deuterated (stable isotope-labeled) internal standards (SIL-IS) are the gold standard for correcting variability, non-linearity can still occur.[1][2] Common causes include:

• Detector Saturation: At high concentrations, the mass spectrometer detector can be overwhelmed, causing the signal response to plateau.[3][4][5]

• Isotopic Interference (Crosstalk): The analyte and the SIL-IS can have overlapping isotopic signals. This becomes problematic at the low and high ends of the curve where the concentration ratio of analyte-to-internal standard is skewed.[6][7]

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of the analyte and/or the internal standard.[8][9] Even SIL-IS may not perfectly compensate if they do not co-elute exactly with the analyte.[10][11][12][13][14]

• Inappropriate Internal Standard Concentration: An SIL-IS concentration that is too high or too low relative to the analyte concentration range can contribute to non-linearity.[15]

• Inappropriate Curve Fitting Model: Forcing a linear regression on data that is inherently non-linear (e.g., over a very wide dynamic range) will result in poor fit.[16][17]

Q2: What is an acceptable value for the coefficient of determination (r²)?

A2: The acceptable r² value can vary by application and regulatory guideline. However, a high r² value (e.g., >0.99) does not guarantee linearity across the entire range, as it can be heavily biased by high-concentration points.[18][19] It is crucial to also evaluate the residuals and the accuracy of each calibration point.

Application Area	Typical Minimum r² Value	Reference
Pharmaceutical (Assay)	>0.999	[20]
Pharmaceutical (Impurity)	>0.990	[20]
General Research & Development	>0.990	[20]
Regulated Bioanalysis	>0.990 (often with other criteria)	[21]

Q3: My curve is non-linear at the high end. What is the most likely cause?

A3: The most common cause for non-linearity at high concentrations is detector saturation .[3][22] This means the detector is unable to accurately count the high number of ions arriving, leading to a response that is no longer proportional to the concentration. Another potential cause is isotopic contribution from a high concentration of the analyte to the internal standard's signal.[15]

Q4: My curve is non-linear at the low end. What could be the issue?

A4: Non-linearity at the low end can be caused by several factors. One possibility is isotopic interference, where natural isotopes from the SIL-IS contribute significantly to the analyte's signal, especially when the analyte concentration is very low. Additionally, issues like analyte adsorption to surfaces during sample preparation can have a more pronounced effect at lower concentrations.

Q5: Should I use a weighted or non-weighted linear regression?

A5: For calibration curves spanning several orders of magnitude, a weighted regression is often more appropriate.[16][23] Standard (unweighted) least-squares regression assumes equal variance at all concentration levels, which is often untrue in LC-MS data where variance typically increases with concentration.[16][24] This gives high-concentration points more influence on the curve fit, potentially skewing the accuracy at the low end.[18][24] Weighting factors like 1/x or 1/x² can counteract this by giving less weight to the higher concentration points, often resulting in a better fit and improved accuracy for low-level samples.[16][23][25]

Troubleshooting Guides

If you are experiencing a non-linear calibration curve, follow this structured troubleshooting workflow.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for non-linear calibration curves.

Experimental Protocols

Protocol 1: Assessing Detector Saturation

Objective: To determine if non-linearity at high concentrations is due to detector saturation.

Methodology:

• Prepare the highest concentration calibration standard that shows deviation from linearity.

• Create a series of dilutions from this standard (e.g., 1:2, 1:5, 1:10) using the same blank matrix.

• Inject these diluted samples along with the original standard.

• Calculate the concentrations of the diluted samples using the existing (non-linear) calibration curve.

• Compare the back-calculated concentration to the expected theoretical concentration.

Data Interpretation:

Sample	Dilution Factor	Expected Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Conclusion
Highest Standard	1	2000	1750	Deviation observed
Dilution 1	2	1000	995	Falls on linear portion
Dilution 2	5	400	405	Falls on linear portion

If the back-calculated concentrations of the diluted samples are accurate, it strongly indicates that the original high concentration was saturating the detector.[4][7] Solution: Reduce the upper limit of the calibration range, dilute high-concentration samples, or reduce the injection volume.[26]

Protocol 2: Quantifying Matrix Effects

Objective: To determine if matrix components are causing ion suppression or enhancement, leading to poor linearity.

Methodology: This protocol uses the post-extraction spike method to calculate a Matrix Factor (MF).[9][27]

• Prepare Set A (Analyte in Solution): Spike the analyte and SIL-IS into a clean reconstitution solvent at low and high concentrations relevant to your assay.

• Prepare Set B (Analyte in Extracted Matrix): Extract at least six different lots of blank biological matrix using your established sample preparation procedure.[1] After extraction, spike the analyte and SIL-IS into the extracted matrix at the same low and high concentrations as Set A.

• Analyze both sets of samples via LC-MS.

• Calculate the Matrix Factor (MF) using the following formula:

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

• Calculate the Internal Standard-Normalized Matrix Factor (IS-NMF) to see if the SIL-IS is correcting the effect:

  • IS-NMF = (Analyte/IS Area Ratio in Set B) / (Analyte/IS Area Ratio in Set A)

Data Interpretation:

Sample Lot	MF (Low Conc.)	MF (High Conc.)	IS-NMF (Low Conc.)	IS-NMF (High Conc.)
1	0.65	0.70	0.98	1.01
2	0.58	0.62	0.95	0.99
3	0.71	0.75	1.03	1.05
CV (%)	10.1%	9.8%	4.1%	3.2%

• An MF < 1 indicates ion suppression; MF > 1 indicates ion enhancement.[9][27]

• The IS-NMF should be close to 1, with a coefficient of variation (CV) of ≤15% across different matrix lots, to demonstrate that the deuterated internal standard effectively compensates for the matrix effect.[1]

• If the IS-NMF is not close to 1 or is highly variable, it indicates a differential matrix effect, which can cause non-linearity.[10] This may happen if the analyte and SIL-IS do not co-elute perfectly.[12][13][14] Solution: Improve sample cleanup or modify chromatographic conditions to better separate the analyte from matrix interferences.[28]

Visualization of Key Concepts

Isotopic Interference (Crosstalk)

Isotopic interference occurs because of the natural abundance of isotopes (e.g., ¹³C). The analyte can contribute to the SIL-IS signal (M+n), and the SIL-IS can contribute to the analyte signal (M'-n). This effect disrupts the measured analyte/IS ratio, particularly at the extremes of the calibration curve.

Caption: Diagram of bidirectional isotopic interference.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. MS/MS signal & LOQ - Chromatography Forum [chromforum.org]
• 5. An algorithm to correct saturated mass spectrometry ion abundances for enhanced quantitation and mass accuracy in omic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. myadlm.org [myadlm.org]
• 11. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. waters.com [waters.com]
• 14. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 16. More Than You Ever Wanted to Know About Calibrations, Part 2 – Curve Fits and Weighting [restek.com]
• 17. certara.com [certara.com]
• 18. Restek - Blog [restek.com]
• 19. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. elementlabsolutions.com [elementlabsolutions.com]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. rsc.org [rsc.org]
• 27. benchchem.com [benchchem.com]
• 28. Lacking linearity in quantitative stable-isotope LC-MS/MS measurement of F2-isoprostanes is an irrefutable indicator of analytical inadequacy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Method Validation for Phthalate Determination: A Comparative Guide to Using Diisopropyl Phthalate-d4 and Other Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical due to their potential health risks and ubiquitous presence in consumer products and the environment. This guide provides a comprehensive comparison of method validation parameters for phthalate (B1215562) determination, with a specific focus on the use of Diisopropyl phthalate-d4 as an internal standard alongside other commonly employed deuterated analogs. The use of isotopically labeled internal standards is a cornerstone of robust analytical methods, effectively compensating for matrix effects and variations during sample preparation and analysis.[1]

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is paramount for achieving accurate and precise results in phthalate analysis. Deuterated phthalates are widely used due to their similar chemical and physical properties to the target analytes. While Diisopropyl phthalate-d4 is a viable option, other deuterated standards such as Dibutyl phthalate-d4 (DBP-d4) and Di(2-ethylhexyl) phthalate-d4 (DEHP-d4) are also frequently utilized. The choice often depends on the specific phthalates being targeted and the sample matrix.

Below is a summary of typical method validation parameters achieved using various deuterated internal standards in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods.

Table 1: Comparison of Method Validation Parameters for Phthalate Determination using Different Deuterated Internal Standards

Validation Parameter	Diisopropyl phthalate-d4 (Expected Performance)	Dibutyl phthalate-d4 (DBP-d4)[2][3][4]	Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)[2][5]	Benzyl Benzoate (Non-deuterated IS)[6][7]
Linearity (R²)	> 0.995	> 0.9953	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	0.3 ng/mL	0.005 - 0.025 mg/L	1 - 8 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	1 ng/mL	5 - 14 ng/mL	54.1 - 76.3 ng/g
Accuracy (Recovery %)	90 - 110%	90 - 110%	95 - 106.1%	91.8 - 122%
Precision (RSD %)	< 15%	< 10%	< 3.9%	1.8 - 17.8%

Experimental Protocols

A generalized experimental protocol for the determination of phthalates in a given matrix using a deuterated internal standard is outlined below. This protocol can be adapted for various sample types, including water, cosmetics, and biological fluids.

Materials and Reagents

• Phthalate standards: Analytical grade standards of target phthalates.

• Internal Standard: Diisopropyl phthalate-d4, DBP-d4, or other appropriate deuterated phthalate.

• Solvents: HPLC or GC-grade solvents (e.g., hexane, acetone, methanol, acetonitrile).

• Solid-Phase Extraction (SPE) Cartridges: Appropriate sorbent material for phthalate extraction (e.g., C18).

• Glassware: All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[5]

Sample Preparation (Liquid-Liquid Extraction Example)

• Aliquoting: Accurately measure a known volume or weight of the sample into a clean glass tube.

• Internal Standard Spiking: Add a precise volume of the Diisopropyl phthalate-d4 internal standard solution to each sample, standard, and blank.

• Extraction: Add an appropriate extraction solvent (e.g., hexane).

• Vortexing and Centrifugation: Vortex the mixture to ensure thorough mixing and then centrifuge to separate the layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent for analysis.

Instrumental Analysis (GC-MS)

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., 5%-phenyl/95%-dimethylpolysoxane).[8]

• Injector: Operate in splitless mode.

• Oven Temperature Program: An optimized temperature gradient to ensure separation of all target phthalates.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for each phthalate and the internal standard.[4]

• Quantification: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. Determine the concentration of the analytes in the samples from this curve.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflow for phthalate analysis and the logical relationship for quantification.

Experimental workflow for phthalate analysis using an internal standard.

Logical relationship for quantification using an internal standard.

Conclusion

The use of deuterated internal standards, such as Diisopropyl phthalate-d4, is indispensable for the accurate and precise determination of phthalates in various matrices. While direct comparative data for Diisopropyl phthalate-d4 is limited in the reviewed literature, its performance is expected to be comparable to other widely used deuterated analogs like DBP-d4 and DEHP-d4. The choice of internal standard should be guided by the specific analytes of interest and validated thoroughly for the matrix . The provided experimental protocol and validation data serve as a valuable resource for researchers and scientists in developing and implementing robust methods for phthalate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Diisopropyl Phthalate-d4 and ¹³C-Labeled Phthalate Standards for Accurate Quantification

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of diisopropyl phthalate (B1215562), the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides an objective comparison of two stable isotope-labeled internal standards: Diisopropyl phthalate-d4 and ¹³C-labeled diisopropyl phthalate.

In mass spectrometry-based quantitative workflows, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard. These standards closely mimic the physicochemical properties of the analyte, co-eluting during chromatography and experiencing similar ionization effects. This allows for the correction of variations during sample preparation and analysis, including extraction losses and matrix effects, leading to highly reliable results.[1] However, the choice between deuterium (B1214612) (²H or d) and carbon-13 (¹³C) labeling can significantly impact analytical performance.

While both Diisopropyl phthalate-d4 and ¹³C-labeled diisopropyl phthalate serve as effective internal standards, a consensus in the scientific literature points towards the general superiority of ¹³C-labeled standards for quantitative analysis.[2][3][4] This is primarily attributed to the greater stability of the ¹³C isotope and its negligible impact on the molecule's chromatographic behavior. Deuterated standards, like Diisopropyl phthalate-d4, can exhibit isotopic effects that may lead to analytical inaccuracies.[2]

Executive Summary: The Case for ¹³C-Labeling

The fundamental advantages of ¹³C-labeled standards over their deuterated counterparts lie in their isotopic stability and chromatographic behavior. ¹³C isotopes are integrated into the carbon backbone of the molecule and are not susceptible to the chemical exchange that can occur with deuterium labels in certain analytical conditions.[2][5] Furthermore, the minimal mass difference between ¹³C and ¹²C results in near-perfect co-elution with the native analyte, which is crucial for accurate compensation of matrix effects.[3][6]

Data Presentation: A Comparative Overview

The following table summarizes the key performance differences between Diisopropyl phthalate-d4 and a ¹³C-labeled diisopropyl phthalate standard, based on established principles and data from analogous compounds.

Feature	Diisopropyl phthalate-d4	¹³C-Labeled Diisopropyl phthalate	Rationale & Supporting Data
Isotopic Stability	Potential for D/H back-exchange	Highly stable, no exchange	Deuterium atoms, especially those on carbons adjacent to carbonyl groups, can be susceptible to exchange with protons from the sample matrix or mobile phase, particularly under certain pH conditions.[2] This can compromise the accuracy of quantification. ¹³C isotopes are covalently bonded within the carbon skeleton and are not susceptible to this exchange.[2]
Chromatographic Co-elution	Potential for partial separation from native analyte (Isotope Effect)	Co-elutes almost perfectly with native analyte	The larger mass difference between deuterium and hydrogen can lead to slight differences in physicochemical properties, affecting chromatographic retention time.[2] This can result in the deuterated standard eluting slightly earlier than the native analyte. The mass difference between ¹³C and ¹²C has a negligible effect on chromatography, ensuring ideal co-elution.[3][6]
Matrix Effect Compensation	Generally good, but can be compromised by chromatographic shifts	Excellent	Because ¹³C-labeled standards co-elute perfectly with the native analyte, they experience the exact same matrix-induced ion suppression or enhancement, leading to more accurate correction. Chromatographic shifts with deuterated standards can lead to differential matrix effects between the standard and the analyte, reducing the accuracy of correction.
Accuracy & Precision	Good, but can be affected by isotopic exchange and matrix effects	Excellent	The superior stability and co-elution of ¹³C-labeled standards lead to higher accuracy and precision in quantitative results, especially at low concentrations and in complex matrices.
Cost	Generally lower	Generally higher	The synthesis of ¹³C-labeled compounds is often more complex and costly than deuteration.[3]

Experimental Protocols

A robust quantitative analysis of diisopropyl phthalate using either a d4- or ¹³C-labeled internal standard typically involves the following steps. This protocol is a generalized workflow for Gas Chromatography-Mass Spectrometry (GC-MS) and may require optimization based on the specific matrix and instrumentation.

Sample Preparation (e.g., for biological fluids)

• Aliquoting: Transfer a precise volume (e.g., 1 mL) of the sample (e.g., plasma, urine) into a clean glass tube.

• Internal Standard Spiking: Add a known amount of either Diisopropyl phthalate-d4 or ¹³C-labeled diisopropyl phthalate solution in a suitable solvent (e.g., acetonitrile) to each sample, calibrator, and quality control sample.

• Extraction: Perform a liquid-liquid extraction by adding a water-immiscible organic solvent (e.g., hexane (B92381) or a hexane/diethyl ether mixture). Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection and Evaporation: Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried extract in a small, precise volume of a suitable solvent (e.g., 100 µL of ethyl acetate) for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A suitable capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[7]

  • Inlet: Splitless injection at 280°C.

  • Oven Temperature Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Diisopropyl phthalate (analyte): e.g., m/z 149 (quantifier), m/z 207 (qualifier).

    • Diisopropyl phthalate-d4 (internal standard): e.g., m/z 153 (quantifier), m/z 211 (qualifier).

    • ¹³C-Labeled Diisopropyl phthalate (internal standard): e.g., m/z 155 (quantifier, assuming a ¹³C₆-labeled phenyl ring), m/z 213 (qualifier).

Quantification

A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the prepared standards. The concentration of the analyte in the unknown samples is then determined from this curve.

Mandatory Visualization

Caption: Experimental workflow for the quantification of diisopropyl phthalate.

Caption: Logical comparison of key performance attributes.

Conclusion and Recommendation

For the highest accuracy and reliability in the quantitative analysis of diisopropyl phthalate, ¹³C-labeled diisopropyl phthalate is the recommended internal standard . Its superior isotopic stability and minimal chromatographic isotope effect ensure a more robust and precise measurement, particularly in complex biological matrices where matrix effects can be a significant challenge. While Diisopropyl phthalate-d4 can be a suitable and more cost-effective option for many applications, careful validation is required to ensure that isotopic exchange and chromatographic shifts do not compromise data quality. The higher initial investment in a ¹³C-labeled standard is often justified by the increased confidence in the analytical results and reduced need for extensive troubleshooting during method development and validation.

References

• 1. Buy Diisopropyl Phthalate-d4 (EVT-1495543) [evitachem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 6. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]

A Researcher's Guide to Certified Reference Materials for Phtalamate Measurement Validation

For researchers, scientists, and drug development professionals, the accurate measurement of phthalates is critical for ensuring product safety, regulatory compliance, and advancing our understanding of their potential health effects. This guide provides a comprehensive comparison of commercially available Certified Reference Materials (CRMs) for validating phthalate (B1215562) measurements, alongside alternative validation strategies. Experimental data, detailed protocols, and logical workflow diagrams are presented to aid in the selection and implementation of the most appropriate validation approach.

Comparison of Certified Reference Materials

The selection of a suitable CRM is paramount for achieving accurate and traceable phthalate measurements. The following tables summarize the key characteristics of several commercially available CRMs from leading providers.

Table 1: Certified Reference Materials for Phthalates in Polymer Matrices

CRM Provider	Product Name/Number	Matrix	Phthalate(s) Certified	Certified Value (µg/g)	Expanded Uncertainty (µg/g)
NIST	SRM 2860	Polyvinyl Chloride (PVC)	Di(2-ethylhexyl) phthalate (DEHP)	1514	33
Di-n-octyl phthalate (DNOP)	1171	83
Also contains other non-certified phthalates
NMIJ	CRM 8152-a	Polyvinyl Chloride (PVC) Resin Pellet	Di(2-ethylhexyl) phthalate (DEHP)	978	24
Di-n-butyl phthalate (DBP)	986	22
Benzyl butyl phthalate (BBP)	983	24
Diisobutyl phthalate (DIBP)	987	26
Di-cyclohexyl phthalate (DCHP)	979	26
SPEX CertiPrep	CRM-PVC001	Polyvinyl Chloride (PVC)	Diisodecyl phthalate (DIDP)	30,000	Not Specified
Diisononyl phthalate (DINP)	30,000	Not Specified
Di(2-ethylhexyl) phthalate (DEHP)	3,000	Not Specified
Butylbenzyl phthalate (BBP)	3,000	Not Specified
Di-n-butyl phthalate (DBP)	3,000	Not Specified
Di-n-octyl phthalate (DNOP)	3,000	Not Specified
Dimethyl phthalate (DMP)	3,000	Not Specified
Diethyl phthalate (DEP)	3,000	Not Specified

Table 2: Certified Reference Materials for Phthalates in Other Matrices

CRM Provider	Product Name/Number	Matrix	Phthalate(s) Certified	Certified Value	Expanded Uncertainty
LGC Standards	Varies	Neat/Solution	Wide range of individual phthalates	Varies	Varies
CPAchem	Varies	High Purity Compound/Solution	Wide range of individual phthalates	Varies	Varies

Alternative Validation Methods

While CRMs provide the highest level of metrological traceability, other methods can be employed for analytical method validation, particularly when a suitable CRM is unavailable.

1. Interlaboratory Comparison Studies (Proficiency Testing):

Participating in proficiency testing (PT) schemes allows a laboratory to assess its performance against a cohort of other laboratories analyzing the same sample. The results provide an objective evaluation of a laboratory's competence and can reveal systematic errors in methodology. Studies have shown that while there can be good interlaboratory agreement for some phthalates like DEHP, variability can be higher for others, often due to background contamination.[1][2]

2. In-house Quality Control Materials:

When a CRM is not available, laboratories can prepare their own quality control (QC) materials. This typically involves fortifying a representative matrix with a known amount of the target phthalates. While not providing the same level of traceability as a CRM, in-house QC materials are invaluable for monitoring the ongoing performance and consistency of an analytical method. It is crucial to ensure the homogeneity and stability of these materials over time.

Experimental Protocols

The following is a generalized protocol for the determination of phthalates in a polymer matrix, such as PVC, using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation: a. Accurately weigh approximately 0.2-0.5 g of the polymer sample into a glass vial. b. Add 10 mL of tetrahydrofuran (B95107) (THF) to dissolve the polymer. Sonication may be used to aid dissolution. c. Once dissolved, add 10 mL of a non-solvent, such as n-hexane or methanol, to precipitate the polymer. d. Agitate the mixture and allow the polymer to fully precipitate. e. Centrifuge the sample to pellet the precipitated polymer. f. Carefully transfer the supernatant containing the extracted phthalates to a clean glass vial. g. The extract may be concentrated under a gentle stream of nitrogen if necessary and reconstituted in a suitable solvent for GC-MS analysis.

2. GC-MS Analysis: a. Gas Chromatograph (GC) Conditions:

• Column: A low-bleed, mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is commonly used.
• Injector: Splitless injection is typically preferred for trace analysis.
• Oven Temperature Program: A temperature gradient is used to separate the different phthalates. A typical program might start at 60°C, ramp to 300°C, and hold for a period.
• Carrier Gas: Helium is the most common carrier gas. b. Mass Spectrometer (MS) Conditions:
• Ionization: Electron Ionization (EI) is standard.
• Acquisition Mode: Selected Ion Monitoring (SIM) is used for its high sensitivity and selectivity. Characteristic ions for each target phthalate are monitored. c. Calibration: A multi-point calibration curve is generated using standard solutions of the target phthalates. The concentration of phthalates in the sample extract is determined by comparing its response to the calibration curve.

Mandatory Visualizations

The following diagrams illustrate key workflows in the process of validating phthalate measurements.

Caption: A typical experimental workflow for phthalate analysis using a CRM.

Caption: Logical workflow for selecting a suitable Certified Reference Material.

References

• 1. An interlaboratory comparison study for the determination of dialkyl phthalate esters in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. interlaboratory comparison study for the determination of dialkyl phthalate esters in environmental and biological samples | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]

A Comparative Guide to GC-MS and LC-MS for Phthalate Ester Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of phthalate (B1215562) esters is crucial for ensuring the safety and quality of a wide range of products. These ubiquitous plasticizers can leach from packaging and manufacturing components, posing potential health risks. The two primary analytical techniques for their determination are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in selecting the most suitable technique for specific analytical needs.

While both are powerful separation techniques, they operate on different principles, leading to distinct advantages and limitations. GC-MS is a widely used and well-established technique for phthalate analysis, often favored for its high chromatographic resolution.[1][2] Conversely, LC-MS provides a powerful alternative, particularly for higher molecular weight or thermally sensitive phthalates, and can often be performed without the need for derivatization.[3]

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is essential for ensuring reliable and reproducible results. The following table summarizes key performance indicators from various studies to offer a quantitative comparison between GC-MS and LC-MS for the analysis of common phthalate esters.

Parameter	GC-MS	LC-MS/MS	Phthalate Ester(s)	Reference(s)
Linearity (R²)	>0.9990	>0.99	Various	[4][5]
Limit of Detection (LOD)	0.0010–0.0021 µg/mL	0.125 to 5 pg/µL (on-column)	DMP, DEP, DBP, BBP, DEHP, etc.	[4][5]
0.01 to 0.05 µg/L (in water)	1 ppb (in beverage)	DBP, BBP, DEHP, DNOP, etc.	[6]
Limit of Quantification (LOQ)	0.0031–0.0065 µg/mL	1 ppb (for most, in beverage)	DMP, DEP, DBP, BBP, DEHP, etc.	[4]
Accuracy (Recovery %)	94.9% to 105.6%	85% to 115%	Various	[4][5]
70 - 100% (LLE)	-	DMP, DEP, DBP, BBP, DEHP, DNOP	[6]
Precision (%RSD)	≤ 4.06%	< 15%	Various	[4][5]
6 to 15%	-	DEP, DEHP, DnOP	[7]

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Di-n-butyl phthalate, BBP: Benzylbutyl phthalate, DEHP: Bis(2-ethylhexyl) phthalate, DNOP: Di-n-octyl phthalate, DINP: Diisononyl phthalate.

Method Cross-Validation Workflow

A critical step in analytical science is the cross-validation of different methods to ensure consistency and reliability of results. The following diagram illustrates a general workflow for the cross-validation of GC-MS and LC-MS methods for phthalate analysis.

Cross-validation workflow for GC-MS and LC-MS methods.

Comparative Analytical Workflows

The analytical workflows for GC-MS and LC-MS share some common principles but differ in their separation and detection stages. The diagram below provides a comparative overview of the typical steps involved in each method for phthalate ester analysis.

Comparative analytical workflows for GC-MS and LC-MS.

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. Below are representative methodologies for both GC-MS and LC-MS analysis of phthalate esters.

GC-MS Protocol for Phthalate Esters in a Liquid Matrix

This protocol is a general guideline and may require optimization based on the specific sample matrix and target analytes.

• Sample Preparation (Liquid-Liquid Extraction - LLE)

  • Place 10 mL of the liquid sample into a 50 mL separatory funnel.

  • Spike the sample with an appropriate internal standard solution (e.g., deuterated phthalates).

  • Add 10 mL of n-hexane to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate for 10 minutes.

  • Drain the lower aqueous layer.

  • Collect the upper organic layer (n-hexane) into a clean glass tube.

  • Concentrate the extract to 1 mL under a gentle stream of nitrogen at room temperature.

  • Transfer the final extract to a GC vial for analysis.

• GC-MS Instrumental Parameters

  • GC System: Agilent 7890A GC or equivalent.[8]

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.[9]

  • Injector: Splitless mode at 280°C.

  • Oven Program: Initial temperature of 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes. A common characteristic fragment ion for many phthalates is m/z 149.[3]

LC-MS/MS Protocol for Phthalate Esters in a Liquid Matrix

This protocol is a general guideline and may require optimization based on the specific sample matrix and target analytes.

• Sample Preparation (Dilute and Shoot)

  • For relatively clean liquid samples, a simple dilution may be sufficient.

  • Dilute the sample 1:1 with methanol (B129727) or an appropriate solvent mixture.

  • Spike with an internal standard if necessary.

  • Vortex the mixture and centrifuge to pellet any particulates.

  • Transfer the supernatant to an LC vial for analysis. For more complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.

• LC-MS/MS Instrumental Parameters

  • LC System: Agilent 1260 RRLC HPLC system or equivalent.[8]

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[8]

  • Mobile Phase A: Water with 10 mM ammonium (B1175870) acetate.[10]

  • Mobile Phase B: Methanol.[10]

  • Gradient: Start with a suitable percentage of B, ramp up to a high percentage of B to elute the phthalates, and then return to initial conditions for equilibration. A typical run time is around 10 minutes.[10]

  • Flow Rate: 0.4 mL/min.

  • MS System: Triple quadrupole mass spectrometer (e.g., Agilent 6400 Series).[8]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[3]

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of phthalate esters. GC-MS is often favored for its high resolving power and extensive libraries for compound identification.[1] However, LC-MS/MS serves as an excellent orthogonal method, particularly for complex matrices, higher molecular weight phthalates, and when concerns about the thermal stability of analytes exist.[3] The choice between the two techniques will ultimately depend on the specific analytical requirements, including the list of target phthalates, the nature of the sample matrix, the required sensitivity, and available instrumentation. For comprehensive and robust analysis, the use of both techniques in a cross-validation approach is highly recommended.

References

• 1. mdpi.com [mdpi.com]
• 2. gcms.cz [gcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. s4science.at [s4science.at]
• 6. tandfonline.com [tandfonline.com]
• 7. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. gcms.cz [gcms.cz]
• 10. sciex.com [sciex.com]

A Comparative Guide: Solid-Phase Extraction vs. Liquid-Liquid Extraction for Phthalate Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of phthalates, the choice of sample preparation method is a critical determinant of data quality, efficiency, and cost. The two most prominent techniques for extracting phthalates from various matrices are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most appropriate method for your analytical needs.

At a Glance: SPE vs. LLE for Phthalate (B1215562) Extraction

Feature	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Principle	Partitioning between a solid sorbent and a liquid sample.	Partitioning between two immiscible liquid phases.
Selectivity	High, tunable by sorbent chemistry.	Lower, based on general solubility.
Solvent Consumption	Significantly lower.[1][2]	High.[1]
Automation Potential	High, readily automated for high throughput.[3][4]	Difficult to automate.[5]
Speed	Faster, with typical times of 10-20 minutes per sample.[1][5]	Slower and more labor-intensive, often 40-60 minutes per sample.[5]
Risk of Emulsion	None.	High, can lead to poor recovery.[5][6][7]
Environmental Impact	More environmentally friendly due to reduced solvent use.[1][4]	Less environmentally friendly.[7]
Cost per Sample	Higher initial cost for cartridges, but can be offset by solvent savings and automation.	Lower initial cost, but higher solvent and disposal costs.
Potential for Contamination	Risk of phthalate leaching from plastic SPE cartridges.[8]	Risk of contamination from glassware and solvents.[9]

Quantitative Performance Data

The following tables summarize typical performance data for SPE and LLE in phthalate analysis from various studies.

Table 1: Recovery of Phthalates using SPE

Phthalate	Matrix	Sorbent	Eluting Solvent	Recovery (%)	Reference
Dimethyl Phthalate (DMP)	Drinking Water	Florisil	Ethyl Acetate	98.2 - 110	[10]
Diethyl Phthalate (DEP)	Drinking Water	Florisil	Ethyl Acetate	98.2 - 110	[10]
Dibutyl Phthalate (DBP)	Drinking Water	Florisil	Ethyl Acetate	98.2 - 110	[10]
bis(2-ethylhexyl) Phthalate (DEHP)	Drinking Water	Florisil	Ethyl Acetate	98.2 - 110	[10]
Various Phthalates	Water	C18	Ethyl Acetate / Dichloromethane (1:1)	79 - 97	[11]
Four PAEs	Water	Resin-based COFs	Not Specified	97.99 - 100.56	[12]
Four PAEs	Beverage	Resin-based COFs	Not Specified	97.93 - 100.23	[12]

Table 2: Recovery of Phthalates using LLE

Phthalate	Matrix	Extraction Solvent	Recovery (%)	Reference
Butyl n-Pentyl Phthalate	Aqueous	n-Hexane	Not specified	[13]
Dibutyl Phthalate (DBP)	Aqueous	Not specified	>80	[14]
Various Phthalates	Aqueous	Not specified	80.0 - 100.0	[14]
10 Phthalates	Non-alcoholic beverages	n-Hexane	91.5 - 118.1	[15]
14 PAEs	Seawater	Not specified	93 - 97	[9]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Technique	Phthalate	Matrix	LOD	LOQ	Reference
SPE-HPLC-PDA	Various PAEs	Bottled Water	0.003 µg/mL	0.01 µg/mL	[16]
LLE-GC-MS/MS	10 Phthalates	Non-alcoholic beverages	0.5 - 1.0 ng/L	1.5 - 3.0 ng/L	[15]
SPE-GC-MS	Various PAEs	Surface Water	0.006 - 0.17 µg/L	Not specified	[17]
LLE	Various PAEs	Aqueous	0.15 - 0.3 ng/mL	Not specified	[14]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for both Solid-Phase Extraction and Liquid-Liquid Extraction of phthalates.

Solid-Phase Extraction (SPE) Workflow for Phthalates.

Liquid-Liquid Extraction (LLE) Workflow for Phthalates.

Detailed Experimental Protocols

Solid-Phase Extraction (SPE) Protocol for Phthalates in Water

This protocol is a generalized procedure based on common practices.[10][16] Optimization for specific phthalates and matrices is recommended.

• Materials and Reagents:

  • SPE cartridges (e.g., C18, Florisil)

  • Methanol (HPLC grade)

  • Deionized water

  • Eluting solvent (e.g., ethyl acetate, dichloromethane)

  • Nitrogen gas for evaporation

  • Glassware (pre-rinsed with solvent to avoid phthalate contamination)

  • Vacuum manifold for SPE

• Procedure:

  • Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the sorbent bed. Do not allow the cartridge to go dry.

  • Sample Loading: Load the water sample (e.g., 100 mL) onto the conditioned cartridge at a flow rate of approximately 1-2 mL/min.

  • Washing: After the entire sample has passed through, wash the cartridge with a small volume of deionized water to remove any remaining water-soluble interferences.

  • Drying: Dry the cartridge thoroughly by applying a vacuum or passing nitrogen gas through it for 10-20 minutes to remove residual water.

  • Elution: Elute the retained phthalates by passing a small volume (e.g., 5-10 mL) of the eluting solvent through the cartridge. Collect the eluate in a clean glass tube.

  • Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • Analysis: The concentrated extract is ready for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Liquid-Liquid Extraction (LLE) Protocol for Phthalates in Aqueous Samples

This protocol is a generalized procedure based on established methods.[13][15]

• Materials and Reagents:

  • Separatory funnel (glass, with PTFE stopcock)

  • Extraction solvent (e.g., n-hexane, dichloromethane, HPLC grade)

  • Anhydrous sodium sulfate

  • Rotary evaporator or nitrogen evaporation system

  • Glassware (pre-rinsed with solvent)

• Procedure:

  • Sample Preparation: Place a known volume of the aqueous sample (e.g., 100 mL) into a separatory funnel.

  • Solvent Addition: Add a portion of the extraction solvent (e.g., 30 mL) to the separatory funnel.

  • Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

  • Phase Separation: Allow the layers to separate. The organic layer containing the phthalates will be either the upper or lower layer depending on the solvent's density relative to water.

  • Collection: Drain the organic layer into a clean flask.

  • Repeat Extraction (Optional but Recommended): Repeat the extraction of the aqueous phase with fresh portions of the extraction solvent two more times to ensure complete recovery. Combine all organic extracts.

  • Drying: Dry the combined organic extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentration: Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

  • Analysis: The concentrated extract is ready for analysis by GC-MS or HPLC.

Conclusion

Both Solid-Phase Extraction and Liquid-Liquid Extraction are viable methods for the determination of phthalates.

SPE is generally the superior choice for routine analysis of a large number of samples due to its higher throughput, ease of automation, lower solvent consumption, and high selectivity. [1][4][8][11] However, care must be taken to avoid contamination from the plastic components of the SPE cartridges.[8]

LLE, while more traditional and requiring less specialized equipment, is a labor-intensive and time-consuming process that uses large volumes of organic solvents. [1][5] It is also prone to the formation of emulsions, which can complicate the extraction and lead to lower recoveries.[5][6] Nevertheless, for occasional analyses or when SPE is not feasible, LLE can provide satisfactory results with careful execution.[14][15]

The ultimate decision between SPE and LLE should be based on the specific requirements of the analysis, including the number of samples, the required sensitivity, the available instrumentation, and considerations of time and cost.

References

• 1. specartridge.com [specartridge.com]
• 2. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. SPE Vs. LLE: Choosing The Right Extraction Technique Can Make Or Break Your Results - Blogs - News [alwsci.com]
• 5. phenomenex.blog [phenomenex.blog]
• 6. agilent.com [agilent.com]
• 7. aurorabiomed.com [aurorabiomed.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Performance Evaluation of Diisopropyl Phthalate-d4 in Proficiency Testing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the expected performance of Diisopropyl phthalate-d4 as an internal standard in the quantitative analysis of phthalates, particularly within the framework of proficiency testing (PT). The use of isotopically labeled internal standards is a cornerstone of robust and accurate analytical methods for phthalate (B1215562) determination, effectively compensating for matrix effects, extraction inefficiencies, and instrumental variability.

While direct, publicly available proficiency testing data specifically comparing Diisopropyl phthalate-d4 against other deuterated analogs is limited, its performance can be reliably inferred from the well-established principles of isotope dilution mass spectrometry and the extensive data available for other commonly used deuterated phthalate standards. This guide synthesizes available performance data for these surrogates to provide a benchmark for evaluating Diisopropyl phthalate-d4.

Comparative Performance of Deuterated Internal Standards in Phthalate Analysis

The following table summarizes typical performance characteristics for commonly used deuterated phthalate standards in analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These parameters are indicative of the performance that can be expected from Diisopropyl phthalate-d4 when used under similar, optimized conditions.

Performance Parameter	Diisopropyl phthalate-d4 (Expected)	Dibutyl phthalate-d4 (DBP-d4)[1][2]	bis(2-ethylhexyl) phthalate-d4 (DEHP-d4)[1][3]	Benzyl butyl phthalate-d4 (BBP-d4)[1]
Linearity (R²)	> 0.99	> 0.995	> 0.99	> 0.99
Recovery (%)	80 - 110%	85 - 108%	73 - 107%	> 89%
Precision (RSDr %)	< 15%	2 - 14%	0.8 - 21%	< 15% (Typical)
Reproducibility (RSDR %)	< 20%	5 - 13%	5 - 13%	< 20% (Typical)
Limit of Quantification (LOQ)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent

Note: The "Expected" performance for Diisopropyl phthalate-d4 is based on the typical performance of deuterated internal standards in well-validated analytical methods. Actual performance will depend on the specific matrix, analytical instrumentation, and method optimization.

Experimental Protocols

The following is a generalized protocol for the determination of phthalates in a biological matrix (e.g., urine) using Diisopropyl phthalate-d4 as an internal standard, followed by LC-MS/MS analysis. This protocol is for illustrative purposes and should be fully validated for the specific application.

1. Sample Preparation and Extraction

• Aliquoting: Transfer a precise volume (e.g., 1 mL) of the urine sample into a clean, phthalate-free polypropylene (B1209903) tube.

• Internal Standard Spiking: Add a known amount of Diisopropyl phthalate-d4 solution (e.g., 50 µL of a 1 µg/mL solution in methanol) to each sample, calibrator, and quality control sample. Vortex briefly to mix.

• Enzymatic Hydrolysis: To deconjugate the phthalate metabolites, add 250 µL of a β-glucuronidase/sulfatase solution in ammonium (B1175870) acetate (B1210297) buffer. Incubate the samples at 37°C for 2 hours.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by deionized water.

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge with a water/methanol mixture to remove interferences.

  • Elute the analytes and the internal standard with an appropriate organic solvent (e.g., acetonitrile (B52724) or ethyl acetate).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 100 µL) of the mobile phase.

2. Instrumental Analysis (LC-MS/MS)

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column suitable for the separation of phthalates.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both typically containing a small amount of an additive like formic acid or ammonium acetate to improve ionization.

• Mass Spectrometer: A tandem mass spectrometer operating in negative or positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for each target phthalate and for Diisopropyl phthalate-d4 are monitored.

3. Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the target analyte to the peak area of the Diisopropyl phthalate-d4 internal standard against the concentration of the analyte in the calibration standards. The concentration of the analyte in the unknown samples is then calculated from this calibration curve.

Proficiency Testing Workflow

Proficiency testing (PT) is a critical component of a laboratory's quality assurance program, providing an external evaluation of its testing capabilities. The following diagram illustrates a typical workflow for a phthalate analysis PT scheme.

Caption: Workflow of a proficiency testing scheme for phthalate analysis.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Justification for Selecting Diisopropyl Phthalate-d4 as a Preferred Internal Standard

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the precise quantification of phthalates, particularly within complex matrices encountered in environmental, food, and biomedical research, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive justification for the selection of Diisopropyl phthalate-d4 (DIPP-d4) over other common deuterated internal standards. The rationale is built upon the foundational principles of analytical chemistry, physicochemical properties, and available performance data.

The Imperative for a High-Quality Internal Standard

The ubiquitous nature of phthalates presents a significant analytical challenge due to the high risk of background contamination during sampling and analysis. Furthermore, sample preparation processes, such as extraction and cleanup, can lead to variable analyte loss. A stable isotope-labeled internal standard (SIL-IS), which is chemically identical to the analyte but has a different mass, is the gold standard for mitigating these issues. By co-eluting with the target analyte, the SIL-IS experiences similar matrix effects and procedural losses, allowing for accurate correction and robust quantification.

Why Diisopropyl phthalate-d4? A Data-Driven Rationale

The selection of DIPP-d4 is particularly advantageous for the analysis of short- to medium-chain phthalates. This justification is based on several key factors:

Structural Similarity and Physicochemical Properties

An ideal internal standard should closely mimic the physicochemical properties of the target analytes. Diisopropyl phthalate (B1215562) is a phthalate ester with isopropyl functional groups, positioning it within the family of short-to-medium chain phthalates. This structural similarity is crucial for ensuring comparable behavior during extraction and chromatographic separation.

Table 1: Physicochemical Properties of Diisopropyl Phthalate and Common Target Analytes

Compound	Abbreviation	Molecular Formula	Molecular Weight ( g/mol )
Diisopropyl phthalate	DIPP	C₁₄H₁₈O₄	250.29
Dimethyl phthalate	DMP	C₁₀H₁₀O₄	194.18
Diethyl phthalate	DEP	C₁₂H₁₄O₄	222.24
Diisobutyl phthalate	DIBP	C₁₆H₂₂O₄	278.34
Di-n-butyl phthalate	DBP	C₁₆H₂₂O₄	278.34

The comparable molecular weight and structure of DIPP to these common analytes suggest that it will have similar extraction efficiencies and chromatographic retention times, making it an excellent surrogate for correcting analytical variability.

Comparative Performance with Other Deuterated Standards

Table 2: Comparative Performance Metrics of Common Deuterated Phthalate Internal Standards

Internal Standard	Typical Analytes	Matrix	Recovery (%)	Linearity (R²)	Reference
DBP-d4	DEP, DIBP, DBP, BBP, DEHP	Indoor Air	> 89.7	> 0.9953	[1]
BBP-d4	DEP, DIBP, DBP, BBP, DEHP	Indoor Air	> 89.7	> 0.9900	[1]
DEHP-d4	DEP, DIBP, DBP, BBP, DEHP	Indoor Air	Not Reported	> 0.9891	[1]
DEHP-d4	DMP, DEP, DBP, BBP, DEHP, DNOP	Sludge, Vegetables	90 - 110	> 0.90	[2]

This table presents a summary of performance data from different sources and should be used for comparative illustration. The performance of an internal standard is method and matrix-dependent.

Although specific data for DIPP-d4 is sparse in comparative literature, the principle of structural similarity strongly suggests that it would exhibit excellent performance, particularly for analytes like DMP, DEP, and DIBP, where the larger DEHP-d4 might show differences in extraction recovery and chromatographic behavior. A study on the determination of phthalates in indoor air found that DBP-d4 provided the best linearity for a range of phthalates compared to BBP-d4 and DEHP-d4.[3] This underscores the importance of matching the internal standard to the properties of the target analytes.

Experimental Protocols

The following provides a generalized protocol for the analysis of phthalates in a food matrix using DIPP-d4 as an internal standard. This protocol should be validated and optimized for specific applications.

Sample Preparation

• Homogenization: A representative portion of the food sample is homogenized.

• Internal Standard Spiking: A known amount of DIPP-d4 solution is added to the homogenized sample.

• Extraction: The sample is extracted with a suitable organic solvent (e.g., acetonitrile (B52724) or a hexane/acetone mixture) using techniques such as sonication or mechanical shaking.

• Cleanup: The extract is cleaned up to remove interfering matrix components. Solid-Phase Extraction (SPE) with a C18 or Florisil cartridge is a common approach.

• Concentration and Reconstitution: The cleaned extract is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Instrumental Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet: Splitless injection at a temperature of 280 °C.

  • Oven Temperature Program: An optimized temperature gradient to ensure separation of all target phthalates. For example: initial temperature of 60°C, hold for 1 min, ramp at 15°C/min to 300°C, and hold for 5 min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

  • Monitored Ions: At least two characteristic ions for each target phthalate and for DIPP-d4 are monitored.

Visualizing the Rationale and Workflow

Logical Framework for Internal Standard Selection

The decision to select DIPP-d4 is based on a logical progression of analytical requirements.

Caption: Logical path for selecting Diisopropyl phthalate-d4.

Generalized Experimental Workflow

The following diagram outlines the key steps in a typical analytical procedure for phthalate quantification using an internal standard.

Caption: A typical experimental workflow for phthalate analysis.

Conclusion

The selection of Diisopropyl phthalate-d4 as an internal standard for the analysis of short- to medium-chain phthalates is a methodologically sound choice. Its structural and chemical similarity to common target analytes ensures that it effectively tracks and corrects for analytical variability, from extraction to detection. While direct, side-by-side comparative data with all other deuterated standards is limited, the fundamental principles of internal standardization and the available performance data for analogous compounds provide a strong justification for its use. For developing robust and reliable methods for phthalate quantification, DIPP-d4 represents an excellent and scientifically defensible option. Researchers are, however, encouraged to perform in-house validation to confirm its suitability for their specific matrices and analytical instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. accustandard.com [accustandard.com]

Navigating the Nuances of Accuracy: A Comparative Guide to Measurement Uncertainty Calculation in Phthalate Analysis

For researchers, scientists, and professionals in drug development, the precise quantification of phthalates is paramount due to their potential health risks and regulatory scrutiny. Beyond obtaining a simple concentration value, understanding the uncertainty associated with that measurement is critical for data reliability, inter-laboratory comparability, and confident decision-making. This guide provides a comprehensive comparison of the two primary methodologies for calculating measurement uncertainty in phthalate (B1215562) analysis: the "bottom-up" and "top-down" approaches. It further offers a detailed experimental protocol for a common analytical technique and presents supporting data to aid in the selection of the most appropriate uncertainty estimation strategy.

Comparing Methodologies for Uncertainty Calculation

The estimation of measurement uncertainty is a core requirement of ISO/IEC 17025, the international standard for testing and calibration laboratories. The two principal approaches to this are the "bottom-up" method, detailed in the "Guide to the Expression of Uncertainty in Measurement" (GUM), and the "top-down" method, which utilizes data from method validation and inter-laboratory comparisons.[1][2][3][4][5][6][7][8][9]

The "Bottom-Up" (GUM) Approach

This method involves a comprehensive identification and quantification of all individual sources of uncertainty that contribute to the final measurement result.[10][11][12][13] Each uncertainty component is individually estimated, expressed as a standard deviation, and then combined using the law of propagation of uncertainty to calculate the combined standard uncertainty. This is then multiplied by a coverage factor (typically k=2 for a 95% confidence level) to obtain the expanded uncertainty.[3][14]

Key Steps:

• Specify the Measurand: Clearly define what is being measured (e.g., the concentration of Di(2-ethylhexyl) phthalate (DEHP) in a specific matrix).

• Identify Uncertainty Sources: Enumerate all potential sources of uncertainty in the analytical process.

• Quantify Individual Uncertainty Components: Determine the standard uncertainty for each source through experimental data (Type A evaluation) or from certificates, literature, or experience (Type B evaluation).

• Combine Uncertainties: Calculate the combined standard uncertainty by summing the individual uncertainty components in quadrature (root sum of squares).

• Calculate Expanded Uncertainty: Multiply the combined standard uncertainty by a coverage factor to provide a confidence interval.

The "Top-Down" Approach

The "top-down" approach utilizes a more holistic view, relying on the overall performance data of the analytical method.[10][11][12][13][15] This data is typically generated during method validation, proficiency testing (PT), and from ongoing internal quality control. This approach implicitly includes many of the individual uncertainty sources without needing to quantify each one separately.

Key Data Sources:

• Internal Quality Control (IQC) Data: Long-term data from the analysis of control samples provides an estimate of the overall method precision (within-laboratory reproducibility).

• Method Validation Data: Studies on precision (repeatability and intermediate precision) and bias (recovery from certified reference materials or spiked samples) are key inputs.[16][17][18][19]

• Proficiency Testing (PT) Data: Participation in inter-laboratory comparison studies provides an estimate of the laboratory's bias against a consensus value and the overall reproducibility of the method across different laboratories.[20][21][22][23][24]

Tabular Comparison of "Bottom-Up" and "Top-Down" Approaches

Feature	"Bottom-Up" (GUM) Approach	"Top-Down" Approach
Principle	Identifies, quantifies, and combines all individual sources of uncertainty.	Utilizes overall method performance data (precision and bias).[10][11]
Primary Data Sources	Experimental data for each step, certificates of calibration, literature values.	Method validation data, internal quality control charts, proficiency testing results.[12][15]
Advantages	Provides a detailed understanding of the contribution of each uncertainty source. Can be used to identify areas for method improvement.	More practical and less time-consuming to implement for routine analysis.[13] Based on the actual performance of the method in the laboratory.
Disadvantages	Can be complex and time-consuming to perform a full analysis. May overlook or underestimate some uncertainty sources.	May not provide a detailed breakdown of individual uncertainty contributions. The quality of the uncertainty estimate is highly dependent on the quality and availability of long-term performance data.
When to Use	Method development and validation, calibration laboratories, establishing reference values.	Routine testing laboratories with established and validated methods and access to long-term QC and PT data.

Workflow for Measurement Uncertainty Calculation

Caption: A flowchart comparing the "bottom-up" and "top-down" approaches for calculating measurement uncertainty.

Detailed Experimental Protocol: Phthalate Analysis by GC-MS

This protocol describes a general method for the determination of common phthalates in a plastic matrix using gas chromatography-mass spectrometry (GC-MS).

1. Sample Preparation

• 1.1. Sample Weighing: Accurately weigh approximately 0.5 g of the cryogenically milled plastic sample into a glass centrifuge tube.

• 1.2. Dissolution: Add 10 mL of tetrahydrofuran (B95107) (THF) to dissolve the polymer. Vortex for 30 minutes or until complete dissolution.

• 1.3. Internal Standard Spiking: Spike the solution with an appropriate internal standard mixture (e.g., deuterated phthalates like DBP-d4 and DEHP-d4).

• 1.4. Precipitation: Add 20 mL of a precipitating solvent (e.g., methanol (B129727) or acetonitrile) to precipitate the polymer. Vortex thoroughly.

• 1.5. Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to pellet the precipitated polymer.

• 1.6. Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.

• 1.7. Evaporation and Reconstitution: Evaporate the filtrate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of hexane (B92381) or another suitable solvent for GC-MS analysis.

2. GC-MS Analysis

• 2.1. Instrument: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with 5977B MS).[25]

• 2.2. Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• 2.3. Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• 2.4. Injection: 1 µL splitless injection at 280°C.

• 2.5. Oven Temperature Program: Initial temperature of 80°C for 2 minutes, ramp at 10°C/min to 300°C, and hold for 5 minutes.

• 2.6. MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each target phthalate and internal standard.

3. Calibration and Quantification

• 3.1. Calibration Standards: Prepare a series of calibration standards in the reconstitution solvent, containing known concentrations of the target phthalates and a constant concentration of the internal standards.

• 3.2. Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• 3.3. Quantification: Quantify the phthalates in the sample extracts using the generated calibration curve.

Identification of Uncertainty Sources

The following cause-and-effect (Ishikawa) diagram illustrates the potential sources of uncertainty in phthalate analysis.

Caption: A cause-and-effect diagram illustrating the various sources of uncertainty in phthalate analysis.

Summary of Experimental Data for Uncertainty Estimation

The following table summarizes typical performance data for phthalate analysis from various studies, which can be used as inputs for uncertainty calculations.

Parameter	Di-n-butyl phthalate (DBP)	Benzyl butyl phthalate (BBP)	Di(2-ethylhexyl) phthalate (DEHP)	Di-n-octyl phthalate (DNOP)	Diisononyl phthalate (DINP)
Recovery (%)	91.8 - 122[18]	91.8 - 122[18]	91.8 - 122[18]	91.8 - 122[18]	91.8 - 122[18]
91.3 - 99.9[17]	91.3 - 99.9[17]
Repeatability (RSDr, %)	1.8 - 17.8[18]	1.8 - 17.8[18]	1.8 - 17.8[18]	1.8 - 17.8[18]	1.8 - 17.8[18]
Intermediate Precision (RSDip, %)	5.1 - 13.1[17]	5.1 - 13.1[17]
Reproducibility (RSDR, %)	~24 (for single-isomer phthalates)[21]	~24 (for single-isomer phthalates)[21]	~24 (for single-isomer phthalates)[21]	~24 (for single-isomer phthalates)[21]	~43 (for mixed-isomer phthalates)[21]
Relative Expanded Uncertainty (Urel, %)	16.6 - 23.2[26][27]	16.6 - 23.2[26][27]	16.6 - 23.2[26][27]	16.6 - 23.2[26][27]	16.6 - 23.2[26][27]

Note: The values presented are ranges compiled from different studies and matrices and should be considered illustrative. Each laboratory must determine its own performance characteristics.

Conclusion and Recommendations

Both the "bottom-up" and "top-down" approaches are valid for calculating measurement uncertainty in phthalate analysis. The choice between them depends on the specific application, the resources available, and the level of detail required.

• For laboratories involved in method development, validation of new methods, or providing reference measurements, the "bottom-up" approach is invaluable. It provides a deep understanding of the analytical system and helps to identify and control critical sources of uncertainty.

• For routine testing laboratories with well-established methods, the "top-down" approach is often more practical and efficient.[13] It leverages the wealth of data already generated through routine quality control and proficiency testing, providing a realistic estimate of the uncertainty under routine operating conditions.

Ultimately, a combination of both approaches can provide the most robust and comprehensive evaluation of measurement uncertainty. The "bottom-up" approach can be used initially to establish the uncertainty budget, while the "top-down" approach can be used for ongoing monitoring and verification of the method's performance. Regardless of the method chosen, a thorough and well-documented uncertainty evaluation is essential for ensuring the quality and reliability of phthalate analysis data.

References

• 1. fluke.com [fluke.com]
• 2. scribd.com [scribd.com]
• 3. interfaceforce.com [interfaceforce.com]
• 4. bipm.org [bipm.org]
• 5. Quantifying Uncertainty [eurachem.org]
• 6. Introduction, continued [physics.nist.gov]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. uknml.com [uknml.com]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. Comparison between bottom-up and top-down approaches in the estimation of measurement uncertainty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biochemia-medica.com [biochemia-medica.com]
• 13. Measurement of Uncertainty: Top-Down or Bottom-Up? - Analyzing Metals [thermofisher.com]
• 14. demarcheiso17025.com [demarcheiso17025.com]
• 15. dshs-koeln.de [dshs-koeln.de]
• 16. tandfonline.com [tandfonline.com]
• 17. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 18. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Buy Online Proficiency Testing Consumer products (Including toys) and material testing - Phthalates in simulated toy | LGC Standards [lgcstandards.com]
• 21. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 22. fapas.com [fapas.com]
• 23. fapas.com [fapas.com]
• 24. scientificlabs.co.uk [scientificlabs.co.uk]
• 25. fses.oregonstate.edu [fses.oregonstate.edu]
• 26. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Navigating the Complex World of Phthalate Isomers: A Guide to Analytical Performance

For researchers, scientists, and drug development professionals, the accurate identification and quantification of phthalate (B1215562) isomers is a critical challenge. Due to their structural similarity, these compounds often co-elute in chromatographic separations, making their individual analysis complex. This guide provides a comprehensive comparison of analytical performance for different phthalate isomers, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate analytical strategies.

The ubiquitous nature of phthalates in consumer products and their potential as endocrine disruptors necessitates robust and reliable analytical methods. Distinguishing between isomers is particularly important as their toxicological profiles can vary significantly. This guide delves into the nuances of chromatographic and mass spectrometric techniques to provide a clear understanding of their capabilities in resolving and quantifying these challenging analytes.

Comparative Analysis of Analytical Performance

The separation and detection of phthalate isomers are influenced by the analytical technique employed, the specific isomers being analyzed, and the sample matrix. Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) coupled with mass spectrometry are the most common methods for phthalate analysis.[1][2] The choice between these techniques often depends on the volatility and thermal stability of the target phthalates.

The following table summarizes the analytical performance data for the separation and detection of common phthalate isomers using different methodologies. This data has been compiled from various studies to provide a comparative overview.

Phthalate Isomer	Analytical Method	Column/Stationary Phase	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Dimethyl Phthalate (DMP)	GC-MS	DB-5MS	~5.5	0.025 mg/L	-	98.2-110.0	[3]
Diethyl Phthalate (DEP)	GC-MS	DB-5MS	~6.8	0.025 mg/L	-	98.2-110.0	[3]
Dibutyl Phthalate (DBP)	GC-MS	DB-5MS	~9.5	0.05 mg/L	-	98.2-110.0	[3]
Diisobutyl Phthalate (DIBP)	GC-MS	Not Specified	Not Specified	< 2 µg/L	-	84-97	[4]
Benzylbutyl Phthalate (BBP)	GC-MS	Not Specified	Not Specified	< 2 µg/L	-	84-97	[4]
bis(2-Ethylhexyl) Phthalate (DEHP)	GC-MS	DB-5MS	~14.2	0.05 mg/L	-	98.2-110.0	[3]
Di-n-octyl Phthalate (DNOP)	GC-MS	Not Specified	Not Specified	3.3 µg/L	10 µg/L	72.9-124.9	[1]
Dimethyl Phthalate (DMP)	HPLC-MS/MS	C18	Not Specified	0.11-0.29 ng/mL	-	81-97	[5]
Diethyl Phthalate (DEP)	HPLC-MS/MS	C18	Not Specified	0.11-0.29 ng/mL	-	81-97	[5]
Dibutyl Phthalate (DBP)	HPLC-MS/MS	C18	Not Specified	0.10-0.25 µg/mL	-	82.5-101.4	[5]

Note: The performance data presented in this table are highly dependent on the specific experimental conditions, including the sample matrix, and should be considered as a comparative guide.

Key Experimental Protocols

Detailed methodologies are crucial for replicating and adapting analytical methods. Below are summaries of typical experimental protocols for phthalate isomer analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Phthalate Analysis in Water

This method is suitable for the determination of a range of phthalates in drinking water samples.

• Sample Preparation: Solid-phase extraction (SPE) is a common preconcentration and cleanup step.[3][6] A 100 mL water sample is passed through a Florisil SPE cartridge. The phthalates are then eluted with 5 mL of ethyl acetate.[3]

• GC Conditions:

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column.[7]

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 150°C held for 0.5 min, then ramped to 220°C at 5°C/min, followed by a ramp to 275°C at 3°C/min, and held for 13 min.[8]

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

  • Scan Mode: Selected Ion Monitoring (SIM) is often used for enhanced sensitivity and selectivity.[10] A characteristic fragment ion for many phthalates is m/z 149.[7][11]

High-Performance Liquid Chromatography (HPLC) for Phthalate Isomer Separation

HPLC is particularly useful for the analysis of less volatile or thermally labile phthalates and their isomeric mixtures.[6]

• Sample Preparation: For plastic samples, dissolution in a suitable solvent like tetrahydrofuran (B95107) (THF) followed by polymer precipitation with methanol (B129727) is a common approach. The supernatant is then filtered before injection.[12] For liquid samples like beverages, SPE can be employed for sample cleanup and enrichment.[13]

• HPLC Conditions:

  • Column: A C18 column (e.g., 4.6 mm x 250 mm, 5 µm) is widely used.[13] For challenging isomer separations, a Phenyl-Hexyl column can provide alternative selectivity through π-π interactions.[12]

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol is typically used. Acetonitrile often provides better resolution.[12]

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Detection: A Diode Array Detector (DAD) or a mass spectrometer can be used for detection. LC-MS/MS offers higher selectivity and is more reliable for quantifying isomer mixtures.[5]

Visualizing the Analytical Workflow

To better understand the logical flow of phthalate analysis, the following diagram illustrates a typical experimental workflow from sample collection to data analysis.

Caption: A typical experimental workflow for the analysis of phthalate isomers.

The Challenge of Co-elution and Advanced Separation Strategies

A primary difficulty in phthalate isomer analysis is their similar chemical structures and physicochemical properties, often leading to co-elution in standard chromatographic methods.[12] High-molecular-weight phthalates like diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP), which exist as complex isomer mixtures, are particularly challenging to resolve.[12]

To overcome these challenges, several strategies can be employed:

• Column Selection: As mentioned, using stationary phases with different selectivities, such as Phenyl-Hexyl columns in HPLC, can enhance the resolution of structurally similar isomers.[12] In GC, columns like Rtx-440 and Rxi-XLB have shown good performance in resolving complex phthalate mixtures.[7]

• Mobile Phase Optimization: In HPLC, careful optimization of the mobile phase composition and gradient can significantly improve isomer separation.[12]

• Temperature Programming: In GC, optimizing the oven temperature program is critical for achieving good separation of a wide range of phthalates.[7]

• Advanced Detection Techniques: High-resolution mass spectrometry (HRMS) can help differentiate isomers by providing accurate mass measurements, which aids in determining their elemental composition.[14] Ion mobility spectrometry (IMS) offers an additional dimension of separation based on the size, shape, and charge of the ions, and has shown promise in separating phthalate isomers. Selected Ion Flow Tube Mass Spectrometry (SIFT-MS) is another technique that can potentially identify specific isomers based on the degree of hydration of the protonated molecules.[9]

Conclusion

The analytical performance for different phthalate isomers is a multifaceted issue that requires careful consideration of the analytical technique, experimental parameters, and the specific isomers of interest. While challenges such as co-elution persist, advancements in chromatographic stationary phases, mobile phase optimization, and the use of advanced detection techniques like high-resolution mass spectrometry and ion mobility spectrometry are providing researchers with powerful tools to tackle these complexities. By understanding the strengths and limitations of different analytical approaches and by meticulously optimizing experimental protocols, researchers can achieve the reliable and accurate quantification of phthalate isomers essential for safety assessments and regulatory compliance.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. gcms.cz [gcms.cz]
• 8. epa.gov [epa.gov]
• 9. Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP00538J [pubs.rsc.org]
• 10. fses.oregonstate.edu [fses.oregonstate.edu]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking Phthalates: A Guide to Analytical Method Validation in Biological Samples

For researchers, scientists, and drug development professionals, the accurate detection and quantification of phthalates and their metabolites in biological matrices is paramount for assessing human exposure and understanding potential health implications. This guide provides a comprehensive comparison of the most prevalent analytical methods used for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA). We delve into their respective experimental protocols, performance characteristics, and offer a comparative analysis to aid in selecting the most appropriate method for your research needs.

Comparative Analysis of Analytical Methods

The choice of analytical method for phthalate (B1215562) determination in biological samples is dictated by factors such as the specific phthalates of interest, the required sensitivity and selectivity, sample throughput needs, and the nature of the biological matrix. While GC-MS and LC-MS/MS are considered the gold standards for their accuracy and specificity, ELISA offers a high-throughput screening alternative.

Below is a summary of the key performance characteristics for each method, collated from various validation studies.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Enzyme-Linked Immunosorbent Assay (ELISA)
Limit of Detection (LOD)	0.029 - 0.049 ng per 2 µL injection for metabolites[1]	Low ng/mL range for various metabolites[2]	~5 ppb (ng/mL) for concentrated water samples, ~30 ppb for general screening[3]
Limit of Quantification (LOQ)	0.8 - 3.9 ng/mL for various esters in urine[4]	5.0 ng/mL for MEHP and 14.0 ng/mL for DEHP in serum[5]	Not typically used for precise quantification, serves as a screening tool.
Recovery	86.3% - 119% for five monoesters in urine[6]	92.9% - 123.0% for various metabolites in serum and 97.6% - 102.1% in urine[7]	Not applicable in the same sense as chromatographic methods.
Precision (RSD/CV)	< 7.8% RSD for six phthalic acid esters in urine[4]	< 15% CV[8]	Varies, generally higher than chromatographic methods.
Sample Throughput	Moderate	High, especially with automated systems[2]	Very High
Specificity	High	Very High, especially with MRM mode[9]	Lower, potential for cross-reactivity. Positive results often require confirmation.[10]
Derivatization	Often required for polar metabolites, though methods without derivatization exist[1]	Not generally required	Not required

Visualizing the Workflow: From Sample to Result

The analytical process for determining phthalates in biological samples involves several key stages, from initial sample collection to final data analysis. The following diagram illustrates a typical workflow.

References

• 1. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of 22 phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lifetechindia.com [lifetechindia.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of di(2-ethylhexyl)phthalate and mono(2-ethylhexyl)phthalate in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. s4science.at [s4science.at]
• 9. sciex.com [sciex.com]
• 10. Phthalates, ELISA, 96-test [goldstandarddiagnostics.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Diisopropyl Phthalate-d4: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Diisopropyl phthalate-d4, a deuterated analogue of Diisopropyl phthalate (B1215562), requires meticulous handling and disposal due to its chemical nature. This guide provides essential, step-by-step procedures for the safe disposal of Diisopropyl phthalate-d4, ensuring compliance with safety regulations and fostering a secure research environment.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle Diisopropyl phthalate-d4 with the appropriate Personal Protective Equipment (PPE). This includes, at a minimum, chemical-resistant gloves, safety goggles, and a laboratory coat. All handling of Diisopropyl phthalate-d4, particularly where aerosols or vapors may be generated, should be conducted in a well-ventilated area or within a chemical fume hood. In the event of a spill, the area should be secured. The spilled material should be absorbed with an inert material, such as sand or vermiculite, and collected into a sealed, labeled container for hazardous waste disposal.[1] Under no circumstances should the substance be allowed to enter drains or waterways.[1]

Step-by-Step Disposal Protocol for Diisopropyl Phthalate-d4

The fundamental principle for the disposal of Diisopropyl phthalate-d4 is to treat it as hazardous waste. It should never be disposed of down the drain or in regular trash.[1][2]

• Waste Identification and Classification : While Diisopropyl phthalate-d4 may not be specifically listed as a hazardous waste by the U.S. Environmental Protection Agency (EPA), it should be managed as such.[1] Phthalates, as a class of chemicals, are of concern to the EPA due to their toxicity.[3] It is best practice to treat all chemical waste, including Diisopropyl phthalate-d4, as hazardous unless confirmed otherwise by your institution's Environmental Health and Safety (EHS) department.[1]

• Use a Designated and Compatible Container : Collect Diisopropyl phthalate-d4 waste in a container that is chemically resistant and can be securely sealed.[1][4] The original product container, if empty and in good condition, can often be used.[1] Waste containers must have tightly fitting caps (B75204) and be kept closed at all times, except when waste is being added.[5]

• Proper Labeling : Affix a completed Hazardous Waste Label to the container as soon as waste accumulation begins.[4][6] The label must clearly identify the contents as "Hazardous Waste" and include the full chemical name, "Diisopropyl phthalate-d4." Chemical abbreviations are not acceptable.[4]

• Segregate Incompatible Wastes : Store Diisopropyl phthalate-d4 waste separately from incompatible materials to prevent dangerous chemical reactions.[1][5] At a minimum, segregate acids, bases, oxidizers, and flammable materials.[5]

• Designated Storage Area : Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.[1][7] This area should be at or near the point of generation and must be inspected weekly for any signs of leakage.[7]

• Arrange for Disposal : Contact your institution's EHS department to schedule a pickup for the hazardous waste.[1][2] They will provide specific guidance and ensure the waste is transported and disposed of in accordance with all applicable regulations.

Quantitative Data

Data Point	Value	Source
EPA Hazardous Waste Code	Not specifically listed; however, some phthalates have designated U-codes (e.g., Diethylhexyl phthalate - U028). Treat as hazardous.	[1][8]
Maximum Satellite Accumulation	55 gallons of hazardous waste or 1 quart of acutely hazardous waste.	[9]
Container Requirements	Chemically compatible, securely sealed, and properly labeled.	[1][4][5]

Experimental Protocols

Detailed experimental protocols for the disposal of Diisopropyl phthalate-d4 are not published as they fall under standard hazardous chemical waste management procedures. The primary "protocol" is the adherence to the institutional and regulatory guidelines outlined above. Any bench-scale treatment or neutralization should only be performed by trained personnel with explicit approval from the EHS department, following a validated and documented procedure.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Diisopropyl phthalate-d4.

Diagram of the disposal workflow for Diisopropyl Phthalate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. epa.gov [epa.gov]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. vumc.org [vumc.org]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 9. odu.edu [odu.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Diisopropyl Phthalate-d4

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Diisopropyl phthalate-d4, a deuterated analog of Diisopropyl Phthalate used in various scientific applications.[1][2] Adherence to these procedures is critical for minimizing exposure risks and ensuring operational integrity.

Personal Protective Equipment (PPE)

When handling Diisopropyl phthalate-d4, a comprehensive approach to personal protection is necessary to prevent skin and eye contact, as well as inhalation of any potential vapors or aerosols. The following table summarizes the required personal protective equipment.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Wear nitrile or neoprene gloves. Avoid natural rubber, butyl rubber, and polyvinyl chloride gloves as they may not offer adequate protection.[3]
Eye and Face Protection	Safety eyewear	Use goggles or safety glasses with side shields to protect against splashes.[3][4] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[4]
Skin and Body Protection	Protective clothing	Wear a lab coat, coveralls, or a chemical-resistant suit to prevent skin contact.[5] Ensure clothing is immediately changed if it becomes contaminated.[6]
Respiratory Protection	Respirator	While not typically required under normal conditions with adequate ventilation, a NIOSH-approved respirator should be used if vapors or aerosols are generated.[7] Work should be conducted in a well-ventilated area or under a chemical fume hood.[5][6]

Operational Plan: Handling and Storage

Handling:

• Always work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation exposure.[5][6]

• Avoid direct contact with the substance. Do not breathe vapors or aerosols.[6]

• Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[5][7]

• After handling, wash hands and face thoroughly.[6]

Storage:

• Store in a tightly closed container in a well-ventilated place.[5][6][7]

• Keep the container locked up or in an area accessible only to qualified or authorized personnel.[7]

Disposal Plan

Proper disposal of Diisopropyl phthalate-d4 and any contaminated materials is crucial to prevent environmental contamination.

• Containment: In case of a spill, absorb the material with an inert substance such as Chemizorb®, sand, or earth.[3][6]

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled container for chemical waste.[3] Do not mix with other waste.[7]

• Decontamination: Clean the affected area thoroughly.

• Disposal: Dispose of the waste material in accordance with all applicable federal, state, and local environmental regulations.[7] Leave chemicals in their original containers if possible.[7]

Emergency Procedures

In case of a spill:

• Evacuate personnel from the immediate area.

• Ensure adequate ventilation.[5][6]

• Wear the appropriate personal protective equipment as outlined above.

• Prevent the spill from entering drains.[6]

The following workflow diagram illustrates the step-by-step procedure for handling a chemical spill of Diisopropyl phthalate-d4.

Chemical Spill Response Workflow Diagram

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. images.thdstatic.com [images.thdstatic.com]
• 4. americanchemistry.com [americanchemistry.com]
• 5. Page loading... [guidechem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]